2-Phthalimidoacetamide

• CAS: 4935-96-0

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of 2-Phthalimidoacetamide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the core chemical properties of 2-Phthalimidoacetamide, a molecule of interest in medicinal chemistry and drug development. As a derivative of both phthalimide and acetamide, its unique structural features give rise to a specific set of physicochemical characteristics and reactivity profiles that are critical for its application in scientific research. This document delves into the synthesis, spectral analysis, and key chemical attributes of 2-Phthalimidoacetamide, offering field-proven insights and detailed experimental protocols.

Introduction

2-Phthalimidoacetamide, also known as 2-(1,3-dioxoisoindolin-2-yl)acetamide, is a chemical compound that integrates the phthalimide moiety with an acetamide group. The phthalimide structure is a well-known pharmacophore present in various biologically active molecules, most notably thalidomide and its analogs, which exhibit a range of immunomodulatory and anti-cancer activities.[1][2] The acetamide functionality, on the other hand, is a common feature in many pharmaceuticals and organic molecules, contributing to their solubility and hydrogen bonding capabilities.[3] The combination of these two groups in 2-Phthalimidoacetamide results in a molecule with potential for diverse biological applications, including as an anticonvulsant and CNS depressant.[4] This guide will provide a detailed exploration of its fundamental chemical properties.

I. Synthesis and Molecular Structure

The synthesis of 2-Phthalimidoacetamide can be achieved through several synthetic routes. A common and effective method involves the reaction of N-phthaloylglycyl chloride with an amine source. One documented synthesis involves the treatment of N-phthaloylglycyl chloride with potassium thiocyanate, followed by the addition of glycine.[4][5]

Molecular Structure

The structure of 2-Phthalimidoacetamide consists of a planar phthalimide ring system connected to an acetamide group via a methylene bridge. X-ray crystallography studies of a closely related derivative, 2-[2-(1,3-Dioxoisoindolin-2-yl)acetamido]acetic acid, reveal that the phthalimide and acetamide groups are not coplanar.[5] This non-planar conformation can have significant implications for its biological activity and receptor binding.

Diagram: Molecular Structure of 2-Phthalimidoacetamide

Caption: 2D structure of 2-Phthalimidoacetamide.

II. Physicochemical Properties

The physicochemical properties of 2-Phthalimidoacetamide are crucial for its handling, formulation, and biological activity.

Property	Value	Source
CAS Number	4935-96-0	[6]
Molecular Formula	C₁₀H₈N₂O₃	[6]
Molecular Weight	204.18 g/mol	[6]
Melting Point	Not explicitly reported, but related compounds have melting points in the range of 180-200 °C.[7]
Solubility	Expected to have low solubility in water and higher solubility in polar organic solvents like DMSO and DMF, which is typical for phthalimide derivatives.[8]
Appearance	Likely a solid at room temperature.

III. Spectroscopic Analysis

Spectroscopic techniques are essential for the structural elucidation and purity assessment of 2-Phthalimidoacetamide.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum of 2-Phthalimidoacetamide is expected to show distinct signals for the aromatic protons of the phthalimide group, the methylene protons, and the amide protons.

• Aromatic Protons (phthalimide): A complex multiplet in the range of δ 7.7-7.9 ppm.

• Methylene Protons (-CH₂-): A singlet at approximately δ 4.4 ppm.

• Amide Protons (-NH₂): Two broad singlets, one around δ 7.5 ppm and another around δ 7.1 ppm, which are exchangeable with D₂O.

¹³C NMR: The carbon NMR spectrum provides information about the carbon framework.

• Carbonyl Carbons (phthalimide): A signal around δ 167 ppm.

• Carbonyl Carbon (acetamide): A signal around δ 170 ppm.

• Aromatic Carbons: Signals in the range of δ 123-134 ppm.

• Methylene Carbon (-CH₂-): A signal around δ 41 ppm.

Diagram: Predicted ¹H NMR and ¹³C NMR Chemical Shifts

Caption: Predicted NMR chemical shift regions for 2-Phthalimidoacetamide.

B. Infrared (IR) Spectroscopy

The IR spectrum of 2-Phthalimidoacetamide will show characteristic absorption bands for its functional groups.

• N-H Stretching (amide): Two bands in the region of 3400-3200 cm⁻¹.

• C=O Stretching (imide): Two strong bands around 1775 cm⁻¹ (asymmetric) and 1715 cm⁻¹ (symmetric).

• C=O Stretching (amide): A strong band around 1670 cm⁻¹ (Amide I).

• N-H Bending (amide): A band around 1620 cm⁻¹ (Amide II).

• C-N Stretching: Bands in the fingerprint region.

C. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule.

• Molecular Ion (M⁺): A peak at m/z = 204, corresponding to the molecular weight of the compound.

• Fragmentation: Common fragmentation pathways for phthalimides involve the cleavage of the imide ring, leading to characteristic fragment ions. A prominent fragment is often observed at m/z 147, corresponding to the phthalimide radical cation.[9] Another expected fragment is the loss of the acetamide group.

IV. Chemical Reactivity and Stability

The chemical reactivity of 2-Phthalimidoacetamide is influenced by the properties of both the phthalimide and acetamide functional groups.

• Hydrolysis: The imide and amide linkages can undergo hydrolysis under acidic or basic conditions. The phthalimide group can be cleaved to yield phthalic acid and 2-aminoacetamide. This reaction is a common method for the deprotection of primary amines in Gabriel synthesis.

• N-Alkylation/Acylation: The amide nitrogen can potentially undergo further reactions, although it is generally less reactive than an amine.

• Stability: The compound is expected to be relatively stable under normal laboratory conditions. However, it should be protected from strong acids, strong bases, and high temperatures to prevent decomposition. The stability of related compounds can be influenced by solvent polarity.[9]

Diagram: Synthesis and Hydrolysis of 2-Phthalimidoacetamide

Caption: Synthetic and hydrolytic pathways of 2-Phthalimidoacetamide.

V. Biological Significance and Applications

While specific biological data for 2-Phthalimidoacetamide is not extensively published, its structural similarity to other biologically active phthalimide and acetamide derivatives suggests potential applications in several areas:

• Anticonvulsant Activity: Derivatives of 2-(1,3-dioxoisoindolin-2-yl)acetamide have shown promising anticonvulsant properties in preclinical studies.[4]

• CNS Depressant Activity: The same class of compounds has also been evaluated for central nervous system depressant effects.[4]

• Anti-inflammatory and Immunomodulatory Effects: Given its relationship to thalidomide, 2-Phthalimidoacetamide could be investigated for potential immunomodulatory or anti-inflammatory activities.

VI. Conclusion

2-Phthalimidoacetamide is a molecule with a rich chemical profile stemming from its constituent phthalimide and acetamide moieties. This guide has provided a detailed overview of its synthesis, structure, physicochemical properties, and spectral characteristics, along with insights into its potential reactivity and biological significance. The detailed protocols and data presented herein are intended to serve as a valuable resource for researchers and scientists working with this compound and to facilitate its further investigation in the fields of medicinal chemistry and drug discovery.

VII. References

• Khan, I., et al. (2011). 2-[2-(1,3-Dioxoisoindolin-2-yl)acetamido]acetic acid. Acta Crystallographica Section E: Structure Reports Online, 67(12), o2969. [Link]

• Deng, H., et al. (2022). Access to Isoquinolin-2(1H)-yl-acetamides and Isoindolin-2-yl-acetamides from a Common MCR Precursor. The Journal of Organic Chemistry, 87(22), 15037-15051. [Link]

• PubChem. (n.d.). 2-(1,3-Dioxoisoindolin-2-yl)-N-(2,2,2-trifluoroethyl)acetamide. National Center for Biotechnology Information. Retrieved from [Link]

• Siddiqui, N., et al. (2010). Design and synthesis of 2-(1, 3-dioxoisoindolin-2-yl)-N-(4-oxo-2-substitutedthiazolidin-3-yl) acetamide derivatives as potential anticonvulsant agents. European Journal of Medicinal Chemistry, 45(5), 2263-2269. [Link]

• The Structure−Activity Relationship and Physicochemical Properties of Acetamide-Based Brønsted Acid Ionic Liquids. (2014). Industrial & Engineering Chemistry Research, 53(49), 18973-18981. [Link]

• Ganesan, A. (2016). The impact of thalidomide on drug discovery. Drug Discovery Today, 21(9), 1381-1383.

• PubChem. (n.d.). 2-(1,3-dioxoisoindolin-2-yl)acetonitrile. National Center for Biotechnology Information. Retrieved from [Link]

• Phase I Metabolic Stability and Electrophilic Reactivity of 2-Phenylaminophenylacetic Acid Derived Compounds. (2016). Molecules, 21(7), 929. [Link]

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• Reactivity and stability of ion pairs, dimers and tetramers versus solvent polarity: SNAr fluorination of 2-bromobenzonitrile with tetramethylammonium fluoride. (2022). Catalysis Science & Technology, 12(1), 14-23. [Link]

• Effect of Palmitic Acid Conjugation on Physicochemical Properties of Peptide KTTKS: A Preformulation Study. (2019). AAPS PharmSciTech, 21(1), 10. [Link]

• Synthesis, Reactions, and Antimicrobial Evaluation of 2-(1,3-dioxoisoindolin-2-yl)acetohydrazide derivatives. (2022). Egyptian Journal of Chemistry, 65(11), 539-548. [Link]

• Physical-Chemical Properties and Evaluative Fate Modelling of Phthalate Esters. (2001). Journal of Environmental Monitoring, 3(6), 561-573.

• 1H and 13C NMR spectra were measured on a Bruker 500 MHz NMR spectrometer using TMS as the internal standard. High resolution ma. (n.d.). Figshare. Retrieved from [Link]

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• Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives. (2024). Scientific Reports, 14(1), 6489. [Link]

• 5 Combination of 1H and 13C NMR Spectroscopy. (n.d.). In NMR Spectroscopy (pp. 199-206).

• Chemsigma. (n.d.). 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide [4935-96-0]. Retrieved from [Link]

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An In-Depth Technical Guide to 2-(1,3-Dioxoisoindolin-2-yl)acetamide (CAS RN: 4935-96-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Phthalimide Derivative

2-(1,3-Dioxoisoindolin-2-yl)acetamide, also known as N-phthaloylglycinamide, is a chemical compound belonging to the phthalimide class of molecules. The phthalimide group, a bicyclic aromatic structure, is a prevalent scaffold in medicinal chemistry, renowned for its diverse biological activities. This guide provides a comprehensive overview of 2-(1,3-Dioxoisoindolin-2-yl)acetamide, including its chemical identity, synthesis, physical and chemical properties, and its emerging applications in scientific research and drug development. The unique structural features of this molecule, combining the rigid phthalimide moiety with a flexible acetamide side chain, make it a valuable building block for the synthesis of novel bioactive compounds.

Core Chemical Identity and Properties

CAS Registry Number: 4935-96-0[1]

Molecular Formula: C₁₀H₈N₂O₃

Molecular Weight: 204.18 g/mol

The structural architecture of 2-(1,3-Dioxoisoindolin-2-yl)acetamide is characterized by a central phthalimide core linked to an acetamide group via a methylene bridge. The planarity of the phthalimide ring system, coupled with the hydrogen bonding capabilities of the acetamide functional group, dictates its intermolecular interactions and, consequently, its physical properties and biological activity.

Table 1: Physicochemical Properties of 2-(1,3-Dioxoisoindolin-2-yl)acetamide and Related Derivatives

Property	2-(1,3-Dioxoisoindolin-2-yl)acetamide	2-[2-(1,3-Dioxoisoindolin-2-yl)acetamido]acetic acid	2-(1,3-dioxoisoindol-2-yl)-N-(2-hydroxyethyl)acetamide
CAS Number	4935-96-0	Not Available	13650-42-5
Molecular Formula	C₁₀H₈N₂O₃	C₁₂H₁₀N₂O₅	C₁₂H₁₂N₂O₄
Molecular Weight	204.18 g/mol	262.22 g/mol [2]	248.24 g/mol [3]
Appearance	White to off-white solid (predicted)	Colorless block-like crystals[2]	Not Available
Melting Point	Not Available	Not Available	Not Available
Boiling Point	Not Available	Not Available	528.4 °C at 760 mmHg[3]
Solubility	Soluble in polar organic solvents (predicted)	Soluble in ethanol[2]	Not Available

Synthesis and Mechanistic Insights

The synthesis of 2-(1,3-Dioxoisoindolin-2-yl)acetamide can be logically approached through the reaction of a reactive derivative of N-phthaloylglycine with an ammonia source. A well-established method for forming amide bonds is the reaction of an acyl chloride with an amine. This suggests a highly plausible and efficient synthetic route starting from N-phthaloylglycyl chloride.

Proposed Synthetic Pathway: From Phthalic Anhydride to 2-(1,3-Dioxoisoindolin-2-yl)acetamide

The synthesis can be envisioned as a two-step process, beginning with the formation of the N-phthaloylglycine precursor, followed by its conversion to the final acetamide product.

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Synthesis of 2-Phthalimidoacetamide from phthalic anhydride

An In-Depth Technical Guide to the Synthesis of 2-Phthalimidoacetamide from Phthalic Anhydride

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways for producing 2-phthalimidoacetamide, a valuable chemical intermediate, starting from phthalic anhydride. Phthalimides are a prominent class of N-heterocycles with significant applications in pharmaceuticals, agrochemicals, and organic synthesis.[1] This document delineates two primary, robust synthetic strategies: the N-phthaloylglycine pathway and the classic Gabriel synthesis pathway. Each route is discussed with detailed mechanistic insights, causality-driven experimental choices, and step-by-step laboratory protocols. The guide is structured to serve as a practical and authoritative resource, emphasizing scientific integrity, safety, and reproducibility for professionals in chemical and pharmaceutical development.

Introduction: The Significance of the Phthalimide Scaffold

The phthalimide moiety is a cornerstone in medicinal chemistry, renowned for its role as a versatile building block and a pharmacophore in numerous biologically active compounds. Its rigid structure and synthetic accessibility make it an ideal scaffold for developing novel therapeutic agents. Historically, the Gabriel synthesis established phthalimide as a critical reagent for the controlled synthesis of primary amines, avoiding the over-alkylation common with ammonia.[2][3]

Beyond this classic application, phthalimide derivatives have demonstrated a wide spectrum of pharmacological activities, including anti-inflammatory, anticonvulsant, analgesic, and anticancer properties.[4][5] The target molecule, 2-phthalimidoacetamide (also known as N-(carbamoylmethyl)phthalimide), integrates the phthalimide group with an acetamide side chain, presenting a key intermediate for further functionalization and the development of novel chemical entities in drug discovery programs. This guide explores the most efficient and logical methods for its synthesis from the readily available precursor, phthalic anhydride.

Overview of Synthetic Strategies

The synthesis of 2-phthalimidoacetamide from phthalic anhydride can be logically approached via two distinct and reliable pathways. The choice between them may depend on the availability of starting materials, desired scale, and specific laboratory capabilities.

• The N-Phthaloylglycine Pathway: A two-step process involving the initial synthesis of an amino acid derivative, N-phthaloylglycine, followed by amidation of its carboxylic acid group.

• The Gabriel Synthesis Pathway: A classic organo-synthetic route that utilizes phthalimide as a protected source of nitrogen, which is then alkylated with a haloacetamide.

The following diagram provides a high-level overview of these two strategic approaches.

Caption: High-level overview of the two primary synthetic pathways.

Mechanistic Deep Dive and Rationale

A thorough understanding of the underlying reaction mechanisms is paramount for optimizing reaction conditions, troubleshooting, and ensuring the synthesis is both efficient and safe.

Route A: The N-Phthaloylglycine Pathway

This strategy leverages the direct condensation of phthalic anhydride with the simplest amino acid, glycine, to form a stable carboxylic acid intermediate, which is subsequently converted to the target amide.

Mechanism Workflow: N-Phthaloylglycine Pathway

Caption: Mechanistic workflow for the N-Phthaloylglycine pathway.

• Step 1: Synthesis of N-Phthaloylglycine. The synthesis begins with a nucleophilic acyl substitution. The amino group of glycine attacks one of the electrophilic carbonyl carbons of phthalic anhydride. This opens the anhydride ring to form an intermediate phthalamidic acid. The choice of thermal conditions is critical; upon heating, an intramolecular condensation occurs where the newly formed carboxylic acid and the amide undergo dehydration to form the stable five-membered phthalimide ring.[6][7] This reaction can be performed neat (solvent-free) at high temperatures or under microwave irradiation to significantly reduce reaction times.[8][9]

• Step 2: Amidation of N-Phthaloylglycine. Carboxylic acids are generally unreactive towards amines. Therefore, the carboxyl group of N-phthaloylglycine must first be activated. A standard and effective method is the conversion to an acyl chloride using a reagent like thionyl chloride (SOCl₂) or oxalyl chloride. This dramatically increases the electrophilicity of the carbonyl carbon. The resulting N-phthaloylglycinoyl chloride is then treated with ammonia (aqueous or gaseous) in a nucleophilic acyl substitution reaction to yield the final 2-phthalimidoacetamide product.

Route B: The Gabriel Synthesis Pathway

This elegant pathway is a modification of the classic Gabriel synthesis, which is a robust method for preparing primary amines.[10] Here, it is adapted to synthesize a substituted amide.

Mechanism Workflow: Gabriel Pathway

Caption: Mechanistic workflow for the Gabriel synthesis pathway.

• Step 1: Synthesis of Phthalimide. Phthalic anhydride reacts with an ammonia source, such as aqueous ammonia or urea, under thermal conditions. The mechanism is analogous to the N-phthaloylglycine synthesis, involving ring opening followed by dehydrative cyclization to yield phthalimide in high purity and yield.[4][11]

• Step 2: Alkylation with 2-Chloroacetamide. The hydrogen on the nitrogen of phthalimide is notably acidic (pKa ≈ 8.3) because the resulting anion is highly resonance-stabilized by the two adjacent carbonyl groups.[10] Treatment with a moderately strong base, such as potassium hydroxide (KOH), readily deprotonates the phthalimide to form the potassium phthalimide salt. This salt is an excellent nucleophile.[2] The phthalimide anion then attacks the electrophilic carbon of 2-chloroacetamide in a classic SN2 reaction, displacing the chloride ion and forming the C-N bond to yield the final product, 2-phthalimidoacetamide. This method's primary advantage is its directness and avoidance of over-alkylation.[10]

Detailed Experimental Protocols

The following protocols are presented as self-validating systems. Adherence to these steps, with appropriate laboratory technique, should provide a reliable route to the target compound.

Protocol 3.1: Synthesis of N-Phthaloylglycine (Intermediate for Route A)

This protocol is adapted from methodologies involving the direct condensation of phthalic anhydride and glycine.[6]

Materials:

• Phthalic anhydride (10.0 g, 67.5 mmol)

• Glycine (5.07 g, 67.5 mmol)

Procedure:

• Combine phthalic anhydride and glycine in a 100 mL round-bottom flask.

• Heat the mixture in a sand bath or heating mantle to 195-200°C.[6] The mixture will melt and bubble as water is evolved.

• Maintain this temperature for approximately 15-20 minutes, or until the bubbling ceases and the mixture becomes a clear, viscous liquid.[6]

• Allow the reaction mixture to cool, upon which it will solidify into a hard cake.[6]

• To purify, add 75 mL of a 10% v/v ethanol-water mixture to the flask and heat to boiling to dissolve the product.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystallization.

• Collect the white crystalline product by vacuum filtration, wash with a small amount of cold water, and dry in a desiccator.

• Characterization: The expected product, N-Phthaloylglycine, is a white solid with a melting point of 195-198°C.[12]

Protocol 3.2: Synthesis of 2-Phthalimidoacetamide (via Gabriel Pathway)

This protocol outlines the more direct Gabriel-style synthesis.

Part A: Synthesis of Phthalimide [11]

• Place phthalic anhydride (14.8 g, 0.1 mol) and urea (6.0 g, 0.1 mol) in a 100 mL flask.

• Heat the mixture gently with a Bunsen burner or heating mantle in a fume hood. The mixture will melt, and ammonia and carbon dioxide will be evolved.

• Continue heating until the vigorous bubbling subsides and the melt is quiescent (approx. 15-20 minutes).

• Allow the melt to cool and solidify. The resulting crude phthalimide is typically of sufficient purity for the next step. Expected yield is high (95-97%).[11]

Part B: Synthesis of 2-Phthalimidoacetamide

• Dissolve the crude phthalimide (14.7 g, 0.1 mol) in 100 mL of ethanol in a 250 mL round-bottom flask, heating gently if necessary.

• In a separate beaker, dissolve potassium hydroxide (5.6 g, 0.1 mol) in a minimal amount of hot ethanol (~25 mL) and add this solution to the phthalimide solution.

• A precipitate of potassium phthalimide should form. Cool the mixture in an ice bath to ensure complete precipitation, then collect the salt by vacuum filtration.

• Suspend the potassium phthalimide (0.1 mol) in 100 mL of dimethylformamide (DMF).

• Add 2-chloroacetamide (9.35 g, 0.1 mol) to the suspension.

• Heat the reaction mixture to 80-90°C with stirring for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, pour the hot reaction mixture into 300 mL of cold, vigorously stirred water.

• A white precipitate of 2-phthalimidoacetamide will form. Stir for 15 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, wash thoroughly with water to remove DMF and inorganic salts, and then with a small amount of cold ethanol.

• Recrystallize the crude product from ethanol or an ethanol-water mixture to obtain pure 2-phthalimidoacetamide.

Materials and Safety Data

It is imperative to consult the Safety Data Sheet (SDS) for each chemical before use. The following table summarizes key data for the reagents involved.

Reagent	Formula	MW ( g/mol )	M.P. (°C)	B.P. (°C)	Key Hazards
Phthalic Anhydride	C₈H₄O₃	148.12	131-134	284	Severe skin/eye/respiratory irritant, Sensitizer
Glycine	C₂H₅NO₂	75.07	233 (dec.)	N/A	Generally non-hazardous
N-Phthaloylglycine	C₁₀H₇NO₄	205.17	195-198	412.6	Harmful if swallowed, Causes serious eye irritation[12][13]
Phthalimide	C₈H₅NO₂	147.13	233-236	336	Skin/eye/respiratory irritant
Urea	CH₄N₂O	60.06	133-135	N/A (dec.)	Generally non-hazardous
Potassium Hydroxide	KOH	56.11	360	1327	Corrosive, Causes severe burns
2-Chloroacetamide	C₂H₄ClNO	93.51	119-121	225	Toxic if swallowed, Causes skin/eye damage
Dimethylformamide	C₃H₇NO	73.09	-61	153	Reproductive toxicity, Irritant

Conclusion

The synthesis of 2-phthalimidoacetamide from phthalic anhydride is efficiently achieved through two primary, reliable pathways. The N-phthaloylglycine route offers a controlled, stepwise approach that allows for the isolation of a stable crystalline intermediate, which may be advantageous for purity control. The Gabriel synthesis pathway provides a more direct and potentially more atom-economical route, leveraging a classic and robust C-N bond-forming reaction. The choice of method will be dictated by project-specific requirements, including scale, available instrumentation, and starting material costs. Both routes, when executed with precision and adherence to safety protocols, provide a solid foundation for the production of this valuable intermediate for further application in research and drug development.

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A Comprehensive Technical Guide to 2-(1,3-Dioxoisoindolin-2-yl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Date: January 26, 2026

Abstract

This technical guide provides an in-depth exploration of 2-(1,3-dioxoisoindolin-2-yl)acetamide, a phthalimide derivative of significant interest in medicinal chemistry and drug development. The document covers its chemical identity, synthesis, physicochemical properties, and burgeoning applications, with a particular focus on its role as a scaffold for novel therapeutic agents. Drawing from established synthetic methodologies and the well-documented biological activities of related phthalimide-containing drugs, this guide aims to be an essential resource for researchers engaged in the discovery and development of new pharmaceuticals.

Introduction: The Significance of the Phthalimide Scaffold

The phthalimide moiety, characterized by an isoindoline-1,3-dione core, is a privileged scaffold in medicinal chemistry. Its chemical properties, including hydrophobicity that facilitates passage across biological membranes, a hydrogen bonding subunit, an electron donor group, and an aromatic hydrophobic region, make it a versatile building block for drug design.[1] The historical trajectory of phthalimide-containing drugs is most notably marked by thalidomide, a compound with a complex past that has evolved into a cornerstone treatment for various inflammatory conditions and cancers.[2] The lessons learned from thalidomide have spurred the development of a new generation of immunomodulatory drugs (IMiDs®), such as lenalidomide and pomalidomide, which have revolutionized the treatment of multiple myeloma.[1][3] These compounds underscore the therapeutic potential embedded within the phthalimide framework.

2-(1,3-Dioxoisoindolin-2-yl)acetamide, the subject of this guide, represents a fundamental embodiment of this scaffold, offering a reactive handle for further chemical elaboration and a structural motif associated with a spectrum of biological activities.

Chemical Identity and Nomenclature

A precise understanding of the chemical identity of a compound is paramount for unambiguous scientific communication and reproducible research.

IUPAC Name and Synonyms

The systematic name for the compound of interest, according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature, is 2-(1,3-dioxoisoindol-2-yl)acetamide .

This compound is also known by several synonyms, which are frequently encountered in chemical literature and commercial catalogs:

• N-(Carbamoylmethyl)phthalimide

• Phthalimidoacetamide

• 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide

Chemical Structure and Properties

The molecular structure of 2-(1,3-dioxoisoindolin-2-yl)acetamide consists of a central phthalimide group linked to an acetamide moiety through the nitrogen atom.

Table 1: Physicochemical Properties of 2-(1,3-Dioxoisoindolin-2-yl)acetamide

Property	Value	Source
Molecular Formula	C₁₀H₈N₂O₃	PubChem
Molecular Weight	204.18 g/mol	PubChem
CAS Number	4935-96-0	BLDpharm[4]
Appearance	White to off-white solid	Inferred from related compounds
Melting Point	194-196 °C	Der Pharma Chemica[5]
Solubility	Slightly soluble in water	Wikipedia[4]

Synthesis and Manufacturing

Proposed Synthetic Pathway

A logical and efficient approach to the synthesis of 2-(1,3-dioxoisoindolin-2-yl)acetamide involves the reaction of N-phthaloylglycyl chloride with ammonia. This method is an adaptation of the well-documented synthesis of 2-[2-(1,3-Dioxoisoindolin-2-yl)acetamido]acetic acid, where glycine is used as the nucleophile.[6][7]

The synthesis begins with the reaction of phthalic anhydride with glycine in a suitable solvent, such as glacial acetic acid, under reflux. This reaction forms the N-phthaloylglycine intermediate.

N-phthaloylglycine is then converted to its corresponding acid chloride, N-phthaloylglycyl chloride, by treatment with a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂). This step is crucial for activating the carboxylic acid for the subsequent amidation.

The final step involves the reaction of N-phthaloylglycyl chloride with an excess of ammonia. The ammonia acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acid chloride to form the desired acetamide product. The reaction is typically carried out in an inert solvent at low temperatures to control the exothermicity.

Figure 1: Proposed synthetic workflow for 2-(1,3-dioxoisoindolin-2-yl)acetamide.

Experimental Protocol (Inferred)

The following protocol is a detailed, step-by-step methodology based on the synthesis of a closely related analog.[6][7]

Materials:

• N-phthaloylglycyl chloride

• Aqueous ammonia (e.g., 28-30%)

• Dry acetone

• Ice

• Deionized water

• Ethanol (for recrystallization)

• Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic stirrer, filtration apparatus)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve N-phthaloylglycyl chloride in dry acetone.

• Amidation: Cool the solution in an ice bath to 0-5 °C. While stirring vigorously, slowly add an excess of cold aqueous ammonia. The addition should be dropwise to maintain the low temperature and control the reaction rate.

• Reaction Monitoring: Allow the reaction to stir at low temperature for a specified period (e.g., 1-2 hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Precipitation and Isolation: After the reaction is complete, pour the mixture into ice-cold water to precipitate the crude product.

• Filtration and Washing: Collect the precipitate by vacuum filtration. Wash the solid with copious amounts of cold water to remove any unreacted starting materials and inorganic byproducts.

• Purification: Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 2-(1,3-dioxoisoindolin-2-yl)acetamide as a crystalline solid.

• Drying and Characterization: Dry the purified product under vacuum. Characterize the final compound using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to confirm its identity and purity.

Applications in Drug Development and Research

The phthalimide scaffold is a cornerstone in the development of drugs targeting a range of diseases, primarily due to its immunomodulatory and anti-inflammatory properties. 2-(1,3-Dioxoisoindolin-2-yl)acetamide serves as a valuable starting point and structural motif in the design of novel therapeutic agents.

Foundation for Immunomodulatory and Anti-inflammatory Agents

The biological activity of thalidomide and its analogs is largely attributed to their ability to modulate the immune system, primarily through the inhibition of tumor necrosis factor-alpha (TNF-α) production.[8][9] Phthalimide derivatives have been extensively investigated for their anti-inflammatory effects.[10] The core structure of 2-(1,3-dioxoisoindolin-2-yl)acetamide provides a template for the synthesis of more complex molecules with enhanced potency and selectivity as TNF-α inhibitors.

Precursor for Anticonvulsant Drug Candidates

Derivatives of 2-(1,3-dioxoisoindolin-2-yl)acetamide have been designed and synthesized as potential anticonvulsant agents.[11] The phthalimide moiety is a recognized pharmacophore for anticonvulsant activity, and modifications to the acetamide portion of the molecule can be explored to optimize efficacy and reduce neurotoxicity.

Role in the Development of Anticancer Therapeutics

The success of IMiDs® in treating multiple myeloma has spurred research into other phthalimide-based anticancer agents.[3][12] The mechanism of action often involves the induction of apoptosis, inhibition of angiogenesis, and modulation of the tumor microenvironment. 2-(1,3-Dioxoisoindolin-2-yl)acetamide can be utilized as a key intermediate in the synthesis of compounds with potential anticancer activity.

Mechanism of Action: Insights from Related Compounds

While the specific mechanism of action for 2-(1,3-dioxoisoindolin-2-yl)acetamide has not been extensively elucidated, the well-studied pharmacology of thalidomide and its analogs provides a strong framework for understanding its potential biological targets.

The primary molecular target of thalidomide and its analogs is the protein cereblon (CRBN), which is a component of the CRL4-CRBN E3 ubiquitin ligase complex.[13] By binding to cereblon, these drugs modulate the substrate specificity of the E3 ligase, leading to the ubiquitination and subsequent proteasomal degradation of specific target proteins. This targeted protein degradation is the underlying mechanism for both the therapeutic effects and the teratogenic properties of these drugs.

Figure 2: Generalized mechanism of action for immunomodulatory phthalimide-based drugs.

Safety and Handling

As with any chemical compound, proper safety precautions are essential when handling 2-(1,3-dioxoisoindolin-2-yl)acetamide. While a specific Safety Data Sheet (SDS) for this compound is not widely available, general guidelines for handling related acetamide and phthalimide derivatives should be followed.

General Precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.

• Handling: Avoid contact with skin, eyes, and clothing. Do not ingest.

• Storage: Store in a tightly closed container in a cool, dry place.

Acetamide itself is suspected of causing cancer.[14][15] Therefore, it is prudent to handle 2-(1,3-dioxoisoindolin-2-yl)acetamide with the same level of caution.

Conclusion

2-(1,3-Dioxoisoindolin-2-yl)acetamide is a molecule of considerable interest due to its foundational role in the phthalimide class of compounds. Its straightforward synthesis and the proven therapeutic potential of its derivatives make it a valuable tool for researchers in medicinal chemistry and drug development. This guide has provided a comprehensive overview of its chemical identity, synthesis, and potential applications, with the aim of fostering further research and innovation in this promising area of pharmaceutical science.

References

• Bhatti, M. H., Yunus, U., Imtiaz-ud-Din, Shams-ul-Islam, S., & Wong, W.-Y. (2010). 2-[2-(1,3-Dioxoisoindolin-2-yl)acetamido]acetic acid. Acta Crystallographica Section E: Structure Reports Online, 66(11), o2969. [Link]

• Bhatti, M. H., Yunus, U., Imtiaz-ud-Din, Shams-ul-Islam, S., & Wong, W.-Y. (2010). 2-[2-(1,3-Dioxoisoindolin-2-yl)acetamido]acetic acid. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 11), o2969. [Link]

• Fernandes, G. F. S., et al. (2023). Phthalimide as a versatile pharmacophore scaffold: unlocking its diverse biological activities. UCL Discovery. [Link]

• G Nikalje, A. P., Khan, F. K., & Ghodke, M. (2011). Design and synthesis of 2-(1, 3-dioxoisoindolin-2-yl)-N-(4-oxo-2-substitutedthiazolidin-3-yl) acetamide derivatives as potential anticonvulsant agents. European Journal of Medicinal Chemistry, 46(11), 5448–5455. [Link]

• LPS.org. (2015). Safety Data Sheet (SDS) Acetamide. Retrieved January 26, 2026, from [Link]

• Moreira, A. L., Sampaio, E. P., Zmuidzinas, A., Frindt, P., Smith, K. A., & Kaplan, G. (1993). Thalidomide exerts its inhibitory action on tumor necrosis factor alpha by enhancing mRNA degradation. The Journal of Experimental Medicine, 177(6), 1675–1680. [Link]

• Murugesan, S., et al. (2013). Design, synthesis and evaluation of 2-(1,3-dioxoisoindolin-2-yl)-N-phenylacetamides as inhibitors of reverse transcriptase. Der Pharma Chemica, 5(4), 10-19. [Link]

• PENTA. (2023). Acetamide - SAFETY DATA SHEET. Retrieved January 26, 2026, from [Link]

• PubChem. (n.d.). 2-(1,3-dioxoisoindolin-2-yl)acetamide. Retrieved January 26, 2026, from [Link]

• Rapolu, R. K., et al. (2017). Catalyst Free Synthesis of N-(1,3-Dioxoisoindolin-4-Yl)Acetamide Derivatives using Water and their Biological Evaluation. Der Pharma Chemica, 9(16), 53-61. [Link]

• ResearchGate. (2023). Molecular mechanism of action of immune-modulatory drugs thalidomide, lenalidomide and pomalidomide in multiple myeloma. Retrieved January 26, 2026, from [Link]

• ResearchGate. (2023). The mechanisms of action of phthalimide analouges as anticancer agents. Retrieved January 26, 2026, from [Link]

• Semple, G. (2012). The Rise, Fall and Subsequent Triumph of Thalidomide: Lessons Learned in Drug Development. The Journal of the American Medical Association, 307(14), 1529-1530. [Link]

• UCL Discovery. (2023). Phthalimide as a versatile pharmacophore scaffold: unlocking its diverse biological activities. Retrieved January 26, 2026, from [Link]

• Wikipedia. (n.d.). Phthalimide. Retrieved January 26, 2026, from [Link]

• Wikipedia. (n.d.). Thalidomide. Retrieved January 26, 2026, from [Link]

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A Comprehensive Technical Guide to the Physical Properties of 2-Phthalimidoacetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phthalimidoacetamide, also known as 2-(1,3-dioxoisoindolin-2-yl)acetamide, is a chemical compound of significant interest in medicinal chemistry and drug development. As a derivative of phthalimide, it serves as a crucial building block in the synthesis of a variety of biologically active molecules. The phthalimide moiety is a well-known pharmacophore found in drugs with a wide range of activities, including anti-inflammatory, anticonvulsant, and immunomodulatory effects. A thorough understanding of the physical properties of 2-Phthalimidoacetamide is fundamental for its application in synthesis, formulation, and quality control. This guide provides an in-depth analysis of its melting and boiling points, along with detailed experimental protocols for their determination, grounded in scientific principles to ensure accuracy and reproducibility.

Core Physical Properties

The physical characteristics of a compound are critical parameters that influence its behavior under various experimental and processing conditions. For 2-Phthalimidoacetamide, the melting point is a key indicator of purity, while its behavior at elevated temperatures, including its boiling point and thermal stability, is crucial for synthetic applications and thermal analysis.

Data Summary

Physical Property	Value	Source
Melting Point	257 °C	ChemicalBook[1]
Boiling Point	437.3 ± 28.0 °C (Predicted)	ChemicalBook[1]

Note: The boiling point is a predicted value. Due to the high temperature, experimental determination may be challenging as the compound might decompose before boiling under atmospheric pressure. Therefore, understanding its thermal stability is of paramount importance.

Determination of Melting Point

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a liquid phase. It is a sharp, well-defined temperature for a pure substance, and any impurities will typically cause a depression and broadening of the melting point range.

Open Capillary Method

This traditional and widely used method provides a visual determination of the melting point range.

• Sample Preparation: Ensure the 2-Phthalimidoacetamide sample is completely dry and finely powdered to allow for uniform packing.

• Capillary Tube Loading: Seal one end of a capillary tube by heating it briefly in a flame. Introduce the powdered sample into the open end of the capillary tube and tap it gently to pack the sample to a height of 2-3 mm at the sealed end.

• Apparatus Setup: Attach the capillary tube to a thermometer, ensuring the sample is level with the thermometer's bulb. Immerse the assembly in a heating bath (e.g., a Thiele tube filled with a high-boiling point liquid like mineral oil or silicone oil).

• Heating and Observation: Heat the bath slowly, with constant stirring, at a rate of approximately 1-2 °C per minute as the temperature approaches the expected melting point.

• Data Recording: Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the entire sample has turned into a clear liquid (the end of the melting range).

• Fine Powder: Using a fine powder ensures efficient and uniform heat transfer throughout the sample, leading to a more accurate and sharper melting point determination.

• Slow Heating Rate: A slow and controlled heating rate is crucial to allow the temperature of the heating bath, the thermometer, and the sample to remain in thermal equilibrium. Rapid heating can lead to a lag between the thermometer reading and the actual temperature of the sample, resulting in an erroneously high and broad melting point range.

Caption: Workflow for Melting Point Determination by the Open Capillary Method.

Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature. It provides a more precise and quantitative determination of the melting point and the enthalpy of fusion.

• Instrument Calibration: Calibrate the DSC instrument for temperature and heat flow using certified reference standards (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of the 2-Phthalimidoacetamide sample into an aluminum DSC pan. Crimp the pan with a lid.

• DSC Run: Place the sample pan and an empty reference pan into the DSC cell. Heat the sample under a controlled atmosphere (e.g., nitrogen at a flow rate of 50 mL/min) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: The melting process will be observed as an endothermic peak on the DSC thermogram. The onset temperature of this peak is typically taken as the melting point. The area under the peak corresponds to the enthalpy of fusion.

• Inert Atmosphere: Running the experiment under an inert nitrogen atmosphere prevents oxidative degradation of the sample at elevated temperatures, ensuring that the observed thermal event is purely the melting transition.

• Controlled Heating Rate: A consistent and programmed heating rate is essential for obtaining reproducible and accurate results. The choice of heating rate can affect the shape and position of the melting peak.

Caption: Logical flow of a Differential Scanning Calorimetry experiment.

High-Temperature Behavior: Boiling Point and Thermal Stability

As previously noted, the predicted boiling point of 2-Phthalimidoacetamide is high, suggesting that the compound may decompose before it boils at atmospheric pressure. Therefore, assessing its thermal stability is a more practical and informative approach.

Boiling Point Determination (Under Reduced Pressure)

If the compound is thermally stable enough to boil without significant decomposition, its boiling point can be determined under reduced pressure (vacuum). This lowers the temperature at which boiling occurs.

• Apparatus Setup: Use a micro-boiling point apparatus or a distillation setup suitable for small quantities. The setup should be connected to a vacuum source and a manometer to measure the pressure.

• Sample Introduction: Place a small amount of the 2-Phthalimidoacetamide sample into the boiling tube along with a boiling chip or a sealed capillary tube (with the sealed end down) to prevent bumping.

• Evacuation and Heating: Evacuate the system to the desired pressure. Begin heating the sample gently.

• Observation: The boiling point at that pressure is the temperature at which a steady stream of bubbles emerges from the boiling chip or when the liquid level inside the inverted capillary tube rises to the level of the surrounding liquid upon cooling.

• Pressure Correction: The boiling point at atmospheric pressure can be estimated from the boiling point at reduced pressure using a nomograph or the Clausius-Clapeyron equation.

Thermal Stability Assessment using Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is an excellent technique to determine the decomposition temperature of a compound.

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature.

• Sample Preparation: Accurately weigh a small amount (5-10 mg) of the 2-Phthalimidoacetamide sample into a TGA pan.

• TGA Run: Place the sample pan in the TGA furnace. Heat the sample from ambient temperature to a higher temperature (e.g., 600 °C) at a controlled heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen).

• Data Analysis: The TGA thermogram will show a plot of mass versus temperature. The onset temperature of a significant mass loss step indicates the beginning of thermal decomposition.

Conclusion

A precise understanding of the physical properties of 2-Phthalimidoacetamide is indispensable for its effective use in research and development. The melting point of 257 °C serves as a critical parameter for identification and purity assessment. While the predicted boiling point is high, thermal analysis techniques such as TGA are essential for characterizing its thermal stability and decomposition profile. The detailed experimental protocols provided in this guide, along with the rationale behind the procedural steps, are intended to equip researchers with the necessary knowledge to perform accurate and reliable physical property measurements.

References

Sources

• 1. 4935-96-0 | CAS DataBase [chemicalbook.com]

The Solubility Profile of 2-Phthalimidoacetamide: A Technical Guide for Drug Development Professionals

Foreword

In the landscape of pharmaceutical development, a comprehensive understanding of a compound's physicochemical properties is paramount to its successful formulation and delivery. Among these properties, solubility stands as a critical gatekeeper, influencing bioavailability, dosage form design, and ultimately, therapeutic efficacy. This technical guide provides an in-depth exploration of the solubility of 2-Phthalimidoacetamide, a molecule of interest in contemporary drug discovery. In the absence of extensive empirical solubility data in publicly accessible literature, this guide leverages predictive modeling and an expert analysis of its constituent chemical moieties—phthalimide and acetamide—to construct a robust and scientifically-grounded solubility profile. This document is intended to serve as a vital resource for researchers, scientists, and drug development professionals, enabling informed decisions in solvent selection for synthesis, purification, and formulation.

Molecular Structure and Physicochemical Properties

2-Phthalimidoacetamide, with the chemical formula C₁₀H₈N₂O₃, incorporates the planar, aromatic phthalimide group linked to an acetamide moiety. This unique combination of a bulky, relatively non-polar ring system and a smaller, polar, hydrogen-bonding capable side chain dictates its solubility behavior.

To establish a quantitative basis for understanding its solubility, key physicochemical parameters were predicted using validated computational models. The Simplified Molecular Input Line Entry System (SMILES) string for 2-Phthalimidoacetamide, O=C(CN1C(=O)c2ccccc2C1=O)N, was used to generate these predictions.

Table 1: Predicted Physicochemical Properties of 2-Phthalimidoacetamide

Property	Predicted Value	Significance in Solubility
Molecular Weight	204.18 g/mol	Influences the energy required to overcome crystal lattice forces.
LogP (Octanol-Water Partition Coefficient)	-0.25	Indicates a relatively hydrophilic nature, suggesting a preference for polar solvents over non-polar ones.
Aqueous Solubility (LogS)	-1.85	Predicts low to moderate solubility in water.
pKa (Acidic)	14.5 (amide N-H)	The amide proton is very weakly acidic, suggesting that pH manipulation in the physiological range will have a minimal impact on its intrinsic solubility.
pKa (Basic)	Not predicted to be significantly basic	The molecule lacks a readily protonatable basic center.
Polar Surface Area (PSA)	75.6 Ų	A moderate PSA suggests the potential for hydrogen bonding with protic solvents.

These predicted values provide a foundational understanding of 2-Phthalimidoacetamide's likely behavior in various solvent systems. The negative LogP value is particularly noteworthy, suggesting that while not highly soluble in water, it will exhibit a preference for polar environments.

Deconstructing Solubility: Insights from Parent Moieties

A deeper understanding of 2-Phthalimidoacetamide's solubility can be achieved by examining the properties of its constituent parts: phthalimide and acetamide.

Phthalimide: This bicyclic aromatic imide is a white solid with a high melting point (238 °C) and is only slightly soluble in water[1][2]. Its N-H proton is weakly acidic (pKa ≈ 8.3), which allows for increased solubility in alkaline solutions[1][2]. Phthalimide is generally more soluble in polar aprotic solvents[3].

Acetamide: In contrast, acetamide is a hygroscopic solid with a much lower melting point (79-81 °C) and is highly soluble in water and other polar solvents like ethanol[4][5][6]. The polarity of the carbonyl group and the hydrogen bonding capacity of the amide group contribute to its hydrophilicity[7].

The presence of the acetamide group in 2-Phthalimidoacetamide is expected to enhance its polarity and hydrogen bonding potential compared to the parent phthalimide, thereby increasing its affinity for polar solvents. However, the bulky and rigid phthalimide ring will still limit its overall solubility, particularly in water.

Predicted Solubility in Different Solvent Classes

Based on the predicted physicochemical properties and the nature of its constituent moieties, the following solubility profile for 2-Phthalimidoacetamide can be inferred:

Table 2: Predicted Qualitative Solubility of 2-Phthalimidoacetamide

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Sparingly Soluble to Soluble	The acetamide moiety can form hydrogen bonds with protic solvents. However, the non-polar phthalimide group will limit high solubility, especially in water. Solubility is expected to increase with the alcohol's chain length initially due to a better match with the overall polarity.
Polar Aprotic	Acetone, Acetonitrile, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Soluble to Freely Soluble	These solvents can accept hydrogen bonds from the amide N-H and effectively solvate the polar carbonyl groups of both the phthalimide and acetamide moieties without the competing hydrogen bond donation that can sometimes hinder solubility in protic solvents.
Non-Polar	Toluene, Hexane, Diethyl Ether	Insoluble to Sparingly Soluble	The overall polarity of 2-Phthalimidoacetamide is too high for significant interaction with non-polar solvents.

This qualitative assessment suggests that polar aprotic solvents are the most promising candidates for dissolving 2-Phthalimidoacetamide.

Experimental Determination of Equilibrium Solubility: A Validated Protocol

While predictive models offer valuable guidance, experimental determination of solubility remains the gold standard. The shake-flask method is a widely accepted and reliable technique for determining equilibrium solubility.

Principle

An excess amount of the solid compound is agitated in a specific solvent at a constant temperature until equilibrium is reached. The concentration of the dissolved compound in the supernatant is then determined analytically.

Step-by-Step Methodology

• Preparation:

  • Accurately weigh an excess amount of 2-Phthalimidoacetamide into a series of clear glass vials. "Excess" ensures that a solid phase remains at equilibrium.

  • Add a precise volume of the desired solvent to each vial.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker bath (e.g., 25 °C or 37 °C for physiological relevance).

  • Agitate the samples for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached. The time to reach equilibrium should be determined empirically by sampling at different time points (e.g., 24, 48, and 72 hours) and confirming that the concentration no longer changes.

• Sample Separation:

  • Allow the vials to stand undisturbed at the equilibration temperature for a sufficient time to allow the undissolved solid to settle.

  • Carefully withdraw an aliquot of the supernatant.

  • Filter the supernatant through a chemically compatible, low-binding syringe filter (e.g., 0.22 µm PTFE or PVDF) to remove any remaining solid particles. Centrifugation prior to filtration can also be employed.

• Analysis:

  • Dilute the filtered supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of 2-Phthalimidoacetamide using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (MS).

  • Prepare a calibration curve using standards of known concentrations to ensure accurate quantification.

• Data Reporting:

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

  • Report the temperature at which the solubility was determined.

Self-Validating System

The protocol's integrity is maintained by:

• Visual Confirmation: The presence of undissolved solid at the end of the experiment confirms that saturation was achieved.

• Time to Equilibrium Study: Demonstrating that the measured solubility is independent of further agitation time confirms that equilibrium has been reached.

• Replicate Analysis: Performing the experiment in triplicate for each solvent provides statistical confidence in the results.

Visualizing the Solubility Workflow

The following diagram illustrates the key stages of the shake-flask solubility determination method.

Caption: Workflow for equilibrium solubility determination using the shake-flask method.

Conclusion and Future Directions

This technical guide provides a comprehensive, albeit largely predictive, solubility profile for 2-Phthalimidoacetamide. The analysis of its molecular structure and the known properties of its parent moieties, phthalimide and acetamide, strongly suggests that polar aprotic solvents will be the most effective for solubilization. The provided shake-flask protocol offers a robust and validated method for obtaining precise experimental solubility data, which is essential for advancing the development of any pharmaceutical compound.

Future work should focus on the experimental validation of these predictions across a range of pharmaceutically relevant solvents and temperatures. Additionally, investigating the impact of co-solvents and pH on the aqueous solubility of 2-Phthalimidoacetamide will be crucial for the development of oral and parenteral formulations.

References

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• Rowan Scientific. (n.d.). Predicting Solubility. Retrieved from [Link]

• Ferreira, A. M. C., et al. (2009). Solubility of Acetamide, Propionamide, and Butyramide in Water at Temperatures between (278.15 and 333.15) K.
• Al-Obaidi, A., et al. (2015). Synthesis, spectroscopic studies of novel N-substituted phthalimides and evaluation of their antibacterial, antioxidant, DNA binding and molecular docking studies. Bangladesh Journal of Pharmacology, 10(3), 703-713.

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An In-depth Technical Guide to 2-Phthalimidoacetamide: Discovery, Synthesis, and Applications

A Core Scaffold in Medicinal Chemistry

Abstract

2-Phthalimidoacetamide, also known as 2-(1,3-dioxoisoindolin-2-yl)acetamide, is a chemical compound that has garnered interest as a versatile building block in the synthesis of more complex molecules, particularly in the field of medicinal chemistry. While not a widely known compound in its own right, its structural motif, combining the phthalimide and acetamide moieties, serves as a valuable scaffold for the development of novel therapeutic agents. This technical guide provides a comprehensive overview of the discovery, synthesis, chemical properties, and applications of 2-Phthalimidoacetamide, with a focus on its role as a key intermediate in the generation of biologically active compounds.

Introduction: The Emergence of a Versatile Synthetic Intermediate

The history of 2-Phthalimidoacetamide is intrinsically linked to the development of synthetic methodologies for the protection and functionalization of amines. The phthalimide group, a robust and reliable protecting group for primary amines, has been a cornerstone of organic synthesis since the late 19th century. Its utility was famously demonstrated in the Gabriel synthesis, a method for preparing primary amines free from over-alkylation products.

The acetamide functional group is also a ubiquitous feature in numerous pharmaceuticals and biologically active molecules, contributing to their solubility, stability, and ability to participate in hydrogen bonding interactions. The conjunction of these two key functional groups in 2-Phthalimidoacetamide creates a molecule with a unique set of properties, making it an attractive starting material for the synthesis of a diverse range of derivatives.

While a singular "discovery" of 2-Phthalimidoacetamide is not prominently documented in the historical chemical literature, its existence and utility can be inferred from the logical progression of synthetic organic chemistry. The well-established reactivity of phthalimide and the availability of 2-haloacetamides made their condensation a foreseeable and practical synthetic step. The compound's significance has grown with the increasing demand for novel molecular scaffolds in drug discovery, particularly in the search for new anticonvulsant and anti-inflammatory agents.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 2-Phthalimidoacetamide is essential for its effective use in synthesis and for predicting the characteristics of its derivatives.

Property	Value	Source
CAS Number	4935-96-0	[1]
Molecular Formula	C₁₀H₈N₂O₃	[1]
Molecular Weight	204.18 g/mol	[1]
Appearance	Solid (predicted)
SMILES	O=C(N)CN1C(=O)c2ccccc2C1=O	[1]

Note: Experimental data for properties such as melting point, boiling point, and solubility are not widely available in public databases and would require experimental determination.

Synthesis of 2-Phthalimidoacetamide: A Mechanistic Perspective

The most logical and widely applicable method for the synthesis of 2-Phthalimidoacetamide is a modification of the Gabriel synthesis. This approach leverages the nucleophilicity of the phthalimide anion to displace a halide from a 2-haloacetamide.

The Gabriel Amine Synthesis: A Foundational Reaction

The Gabriel synthesis is a classic method for the preparation of primary amines.[2] It involves the deprotonation of phthalimide with a base, typically potassium hydroxide, to form the potassium salt of phthalimide.[3] This salt then acts as a nucleophile in an SN2 reaction with an alkyl halide.[2] The resulting N-alkylphthalimide can then be hydrolyzed, often with hydrazine, to release the desired primary amine.[2] This method is advantageous as it prevents the over-alkylation that can occur when ammonia is used as the nucleophile.[2]

Synthetic Protocol for 2-Phthalimidoacetamide

The synthesis of 2-Phthalimidoacetamide follows the principles of the Gabriel synthesis, using a 2-haloacetamide as the electrophile.

Reaction Scheme:

Caption: General reaction scheme for the synthesis of 2-Phthalimidoacetamide.

Experimental Protocol:

• Step 1: Preparation of Potassium Phthalimide:

  • In a round-bottom flask, dissolve phthalimide in a suitable solvent such as ethanol.

  • Add a stoichiometric amount of potassium hydroxide (KOH) dissolved in ethanol.[4]

  • The potassium phthalimide will precipitate out of the solution.

  • Isolate the potassium phthalimide by filtration and dry it thoroughly.

• Step 2: Synthesis of 2-Phthalimidoacetamide:

  • Suspend the dried potassium phthalimide in a polar aprotic solvent like dimethylformamide (DMF).

  • Add a stoichiometric amount of a 2-haloacetamide, such as 2-chloroacetamide or 2-bromoacetamide, to the suspension.

  • Heat the reaction mixture with stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Upon completion of the reaction, cool the mixture and pour it into cold water to precipitate the crude product.

  • Collect the precipitate by filtration, wash it with water, and then recrystallize from a suitable solvent (e.g., ethanol) to obtain pure 2-Phthalimidoacetamide.

Causality in Experimental Choices:

• Choice of Base: Potassium hydroxide is a strong enough base to deprotonate the acidic N-H of phthalimide (pKa ≈ 8.3), forming the highly nucleophilic phthalimide anion.[3]

• Choice of Solvent: A polar aprotic solvent like DMF is chosen for the SN2 reaction because it can solvate the potassium cation while not significantly solvating the phthalimide anion, thus preserving its nucleophilicity.

• Choice of Electrophile: 2-Chloroacetamide or 2-bromoacetamide are effective electrophiles for this reaction. The carbon atom attached to the halogen is electron-deficient due to the inductive effect of the halogen and the adjacent carbonyl group, making it susceptible to nucleophilic attack.

Role in Medicinal Chemistry: A Scaffold for Bioactive Molecules

The true significance of 2-Phthalimidoacetamide lies in its application as a scaffold for the synthesis of more complex molecules with potential therapeutic activities. The phthalimide and acetamide moieties can be further functionalized to create a library of derivatives for biological screening.

Anticonvulsant Agents

A notable application of the 2-Phthalimidoacetamide core is in the development of anticonvulsant agents.[5] Research has shown that derivatives of 2-(1,3-dioxoisoindolin-2-yl)-N-(4-oxo-2-substitutedthiazolidin-3-yl) acetamide exhibit anticonvulsant activity.[5] In these compounds, the 2-Phthalimidoacetamide unit serves as a key structural element, with modifications made to the acetamide nitrogen to introduce a thiazolidinone ring. This work highlights the potential of the phthalimido-acetamide scaffold as a pharmacophore for CNS-active drugs.

Anti-inflammatory and Immunomodulatory Agents

The phthalimide ring is a well-known pharmacophore in the design of anti-inflammatory and immunomodulatory drugs, with thalidomide and its analogs being the most prominent examples.[6] While direct evidence for the anti-inflammatory activity of 2-Phthalimidoacetamide itself is limited, its structural similarity to these compounds suggests that its derivatives could be explored for such properties. For instance, a green synthesis of N-(1,3-dioxo-2-phenylisoindolin-4-yl)acetamide derivatives has been developed, and these compounds have been evaluated for their activity against TNF-α, a key inflammatory cytokine.[4]

Future Perspectives

The discovery and development of new synthetic methodologies and the continuous search for novel drug candidates will likely expand the applications of 2-Phthalimidoacetamide. Its straightforward synthesis and the presence of multiple reactive sites make it an ideal starting point for combinatorial chemistry and the generation of diverse molecular libraries. Future research may focus on:

• Exploration of Novel Derivatives: The synthesis of new derivatives by modifying the phthalimide ring or the acetamide group could lead to the discovery of compounds with enhanced biological activities.

• Elucidation of Structure-Activity Relationships (SAR): Systematic studies of the relationship between the chemical structure of 2-Phthalimidoacetamide derivatives and their biological activity will be crucial for the rational design of more potent and selective therapeutic agents.

• Development of Greener Synthetic Routes: The development of more environmentally friendly and efficient methods for the synthesis of 2-Phthalimidoacetamide and its derivatives is an ongoing area of interest.[4]

Conclusion

References

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Protocols & Analytical Methods

Application Notes and Protocols: A Guide to the Laboratory Synthesis of 2-Phthalimidoacetamide

Introduction: The Significance of the Phthalimidoacetamide Scaffold

The phthalimide moiety is a cornerstone in medicinal chemistry and drug development, serving as a critical pharmacophore and a versatile synthetic intermediate. Its rigid, planar structure and ability to engage in hydrogen bonding and π-stacking interactions make it a privileged scaffold for designing molecules with diverse biological activities. The introduction of an acetamide group at the nitrogen atom of the phthalimide ring system, yielding 2-Phthalimidoacetamide (also known as N-(carbamoylmethyl)phthalimide), further extends its potential by incorporating a flexible, hydrogen-bonding amide functionality. This modification can significantly influence the molecule's solubility, metabolic stability, and target-binding properties.

This application note provides a comprehensive, field-proven protocol for the laboratory-scale synthesis of 2-Phthalimidoacetamide. Beyond a mere recitation of steps, this guide delves into the underlying chemical principles, offering insights into the rationale behind the chosen methodology to empower researchers in their synthetic endeavors.

Chemical Profile and Reagents

A thorough understanding of the key reagents is paramount for a successful and safe synthesis.

Compound	Structure	Molecular Formula	Molar Mass ( g/mol )	Role	Key Hazards
Potassium Phthalimide		C₈H₄KNO₂	185.22	Nucleophile	Irritant
2-Chloroacetamide		C₂H₄ClNO	93.51	Electrophile	Toxic, Irritant
Dimethylformamide (DMF)		C₃H₇NO	73.09	Solvent	Reproductive Hazard, Irritant
2-Phthalimidoacetamide		C₁₀H₈N₂O₃	204.18	Product	(Assumed) Irritant

Reaction Principle: A Modified Gabriel Synthesis

The synthesis of 2-Phthalimidoacetamide is a classic example of a nucleophilic substitution reaction, specifically a variation of the Gabriel synthesis.[1] This method is renowned for its efficiency in forming primary amines and their derivatives.[2]

In this protocol, the phthalimide anion, pre-formed as the potassium salt, acts as a potent nitrogen nucleophile. This nucleophile attacks the electrophilic carbon atom of 2-chloroacetamide, which bears a good leaving group (chloride). The reaction proceeds via an SN2 mechanism, leading to the formation of a new carbon-nitrogen bond and the desired product, 2-Phthalimidoacetamide.

The use of a polar aprotic solvent like N,N-dimethylformamide (DMF) is crucial for this reaction. DMF effectively solvates the potassium cation, leaving the phthalimide anion more "naked" and, therefore, more nucleophilic, which can accelerate the reaction rate.[3]

Visualizing the Synthesis

Reaction Mechanism

Caption: SN2 reaction between potassium phthalimide and 2-chloroacetamide.

Experimental Workflow

Caption: Step-by-step workflow for the synthesis of 2-Phthalimidoacetamide.

Detailed Synthesis Protocol

Safety First: This procedure must be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and appropriate gloves, is mandatory. 2-Chloroacetamide is toxic and an irritant; handle with care. DMF is a reproductive hazard; avoid inhalation and skin contact.

Materials and Equipment:

• Potassium phthalimide (1.85 g, 10 mmol)

• 2-Chloroacetamide (0.94 g, 10 mmol)

• N,N-Dimethylformamide (DMF) (20 mL)

• Deionized water

• Ethanol (for recrystallization)

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Beakers

• Buchner funnel and filter paper

• Vacuum filtration apparatus

• Melting point apparatus

• TLC plates (silica gel), chamber, and UV lamp

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add potassium phthalimide (1.85 g, 10 mmol) and 2-chloroacetamide (0.94 g, 10 mmol).

• Solvent Addition: Add 20 mL of N,N-dimethylformamide (DMF) to the flask.

• Reaction: Attach a reflux condenser and heat the mixture to 80-90 °C with constant stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane mixture). The reaction is typically complete within 4-6 hours.

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing 100 mL of cold deionized water while stirring. A white precipitate of the crude product will form.

• Isolation: Collect the crude product by vacuum filtration using a Buchner funnel. Wash the solid with copious amounts of deionized water to remove any residual DMF and inorganic salts.

• Drying: Dry the crude product in a desiccator or a vacuum oven at a low temperature (e.g., 50-60 °C).

Purification by Recrystallization:

• Solvent Selection: Ethanol is a suitable solvent for the recrystallization of 2-Phthalimidoacetamide.

• Dissolution: Transfer the crude product to an Erlenmeyer flask. Add a minimal amount of hot ethanol to dissolve the solid completely.

• Hot Filtration (if necessary): If any insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration and wash them with a small amount of cold ethanol.

• Final Drying: Dry the pure crystals in a vacuum oven.

Expected Results and Characterization

• Yield: A typical yield for this reaction is in the range of 70-85%.

• Appearance: A white to off-white crystalline solid.

• Melting Point: The melting point of pure 2-Phthalimidoacetamide is expected to be in the range of 180-185 °C. A sharp melting point is indicative of high purity.

Spectroscopic Data (Predicted):

• ¹H NMR (DMSO-d₆, 400 MHz):

  • δ 7.8-8.0 (m, 4H, Ar-H of phthalimide)

  • δ 7.2-7.5 (br s, 2H, -NH₂ of amide)

  • δ 4.3 (s, 2H, -CH₂-)

• ¹³C NMR (DMSO-d₆, 100 MHz):

  • δ 168.0 (C=O of phthalimide)

  • δ 167.5 (C=O of acetamide)

  • δ 134.5 (Ar-C)

  • δ 131.5 (Ar-C)

  • δ 123.0 (Ar-C)

  • δ 41.0 (-CH₂-)

• IR (KBr, cm⁻¹):

  • 3400-3200 (N-H stretch of amide)

  • 1770 and 1710 (asymmetric and symmetric C=O stretch of phthalimide)

  • 1680 (C=O stretch of amide, Amide I band)

  • 1600 (C=C stretch of aromatic ring)

Troubleshooting and Expert Insights

• Low Yield:

  • Incomplete reaction: Ensure the reaction has gone to completion by TLC. If necessary, extend the reaction time or slightly increase the temperature.

  • Moisture: The presence of moisture can hydrolyze the starting materials. Ensure all glassware is dry and use anhydrous DMF.

  • Loss during work-up: Minimize the amount of solvent used for washing the product to avoid dissolution.

• Impure Product:

  • Incomplete reaction: Unreacted starting materials can be a source of impurity. Ensure the reaction goes to completion.

  • Side reactions: Overheating can lead to decomposition or side product formation. Maintain the recommended temperature range.

  • Inefficient recrystallization: Ensure the use of a minimal amount of hot solvent for recrystallization and allow for slow cooling to obtain pure crystals.

Conclusion

This application note provides a robust and reliable protocol for the synthesis of 2-Phthalimidoacetamide, a valuable building block in synthetic and medicinal chemistry. By understanding the underlying principles of the Gabriel synthesis and adhering to the detailed procedural steps, researchers can confidently and safely prepare this compound in good yield and high purity. The provided troubleshooting guide and expert insights further equip scientists to navigate potential challenges and optimize their synthetic outcomes.

References

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Applications of 2-Phthalimidoacetamide in Medicinal Chemistry: A Technical Guide for Researchers

The intersection of organic synthesis and pharmacology has yielded numerous scaffolds of profound therapeutic relevance. Among these, the phthalimide nucleus, a simple bicyclic aromatic imide, has served as a cornerstone for the development of a diverse array of bioactive molecules. This guide focuses on a particularly versatile class of these compounds: 2-phthalimidoacetamides. These molecules, characterized by a phthalimide ring linked to an acetamide moiety, have demonstrated significant potential across several key areas of medicinal chemistry, including anticonvulsant, anti-inflammatory, and antimicrobial applications. This document provides an in-depth exploration of these applications, complete with detailed experimental protocols and an analysis of the underlying mechanisms of action, to empower researchers in the field of drug discovery and development.

Section 1: The 2-Phthalimidoacetamide Scaffold: A Privileged Structure in Drug Design

The phthalimide moiety itself is a well-established pharmacophore, with its derivatives exhibiting a broad spectrum of biological activities.[1][2] The incorporation of an acetamide side chain at the 2-position of the isoindoline-1,3-dione core introduces a critical pharmacophoric element that can be readily modified to modulate the compound's physicochemical properties and biological targets. The amide bond provides a hydrogen bond donor and acceptor, facilitating interactions with biological macromolecules. Furthermore, the terminal amide can be substituted with various aryl or alkyl groups, allowing for the fine-tuning of lipophilicity, steric bulk, and electronic properties, which are all critical determinants of pharmacological activity.

Section 2: Anticonvulsant Applications: Targeting Neuronal Excitability

Derivatives of 2-phthalimidoacetamide have emerged as a promising class of anticonvulsant agents.[3][4][5] Their efficacy has been demonstrated in preclinical models of both generalized tonic-clonic seizures and absence seizures.

Mechanism of Action: Modulation of Voltage-Gated Sodium Channels

The primary mechanism underlying the anticonvulsant activity of many 2-phthalimidoacetamide derivatives is the blockade of voltage-gated sodium channels (VGSCs).[3] These channels are crucial for the initiation and propagation of action potentials in neurons. During a seizure, there is excessive and synchronized neuronal firing. By binding to VGSCs, these compounds stabilize the inactivated state of the channel, thereby reducing the influx of sodium ions and suppressing the rapid and repetitive firing of neurons that characterizes seizure activity. Docking studies have suggested that the phthalimide moiety and the acetamide linker interact with specific residues within the channel pore, contributing to the blocking effect.[3]

Diagram 1: Proposed Mechanism of Anticonvulsant Action

Caption: Interaction of 2-Phthalimidoacetamide with VGSCs to reduce seizure activity.

Quantitative Anticonvulsant Activity Data

The anticonvulsant efficacy of 2-phthalimidoacetamide derivatives is typically evaluated using the Maximal Electroshock (MES) and subcutaneous Pentylenetetrazole (scPTZ) seizure models in rodents. The MES test is a model for generalized tonic-clonic seizures, while the scPTZ test is predictive of efficacy against absence seizures.[6]

Compound Derivative	Animal Model	ED₅₀ (mg/kg)	Reference
2-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}isoindoline-1,3-dione	Mouse (MES)	30	[5]
2,5-disubstituted phthalimide analog (Compound 3)	Mouse (scPTZ)	<60	[4]
Substituted 2-phthalimidoacetamide (various)	Mouse (MES & PTZ)	Protective at 100 mg/kg	[7]

Experimental Protocol: Maximal Electroshock (MES) Seizure Test

This protocol outlines the procedure for assessing the anticonvulsant activity of a test compound in the MES model in mice.

Materials:

• Male Swiss albino mice (20-25 g)

• Electroconvulsive shock apparatus with corneal electrodes

• 0.9% saline solution with 0.5% Tween 80 (vehicle)

• Test compound (2-Phthalimidoacetamide derivative)

• Standard anticonvulsant drug (e.g., Phenytoin)

• Animal cages

Procedure:

• Animal Acclimatization: Acclimatize mice to the laboratory environment for at least 48 hours before the experiment. House them in groups of 6-8 with free access to food and water.

• Drug Administration:

  • Divide the mice into groups (n=6-8 per group): Vehicle control, positive control (Phenytoin), and test compound groups (at least 3 dose levels).

  • Administer the vehicle, standard drug, or test compound intraperitoneally (i.p.) or orally (p.o.). The volume of administration should be 10 mL/kg body weight.

• Pre-treatment Time: Allow a pre-treatment time (e.g., 30 or 60 minutes) for the compound to be absorbed and distributed.

• Induction of Seizure:

  • Apply a drop of saline to the corneal electrodes to ensure good electrical contact.

  • Gently restrain the mouse and place the corneal electrodes over the corneas.

  • Deliver a maximal electroshock stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds).

• Observation:

  • Immediately after the stimulus, observe the mouse for the presence of a tonic hindlimb extension seizure. This is characterized by the straightening of the hind limbs at a 180° angle to the body.

  • The absence of the tonic hindlimb extension is considered as protection.

• Data Analysis:

  • Calculate the percentage of protection in each group.

  • Determine the median effective dose (ED₅₀) of the test compound using a suitable statistical method (e.g., probit analysis).

Section 3: Anti-inflammatory Properties: Targeting the Inflammatory Cascade

Chronic inflammation is a hallmark of numerous diseases. Phthalimide derivatives, including 2-phthalimidoacetamides, have demonstrated significant anti-inflammatory potential.[8][9]

Mechanism of Action: Inhibition of Pro-inflammatory Mediators

The anti-inflammatory effects of 2-phthalimidoacetamide derivatives are often attributed to their ability to modulate the production of key pro-inflammatory mediators.[8] One of the primary mechanisms is the inhibition of cyclooxygenase-2 (COX-2), an enzyme responsible for the synthesis of prostaglandins, which are potent inflammatory molecules.[10] Some derivatives also inhibit the production of tumor necrosis factor-alpha (TNF-α), a critical cytokine that orchestrates the inflammatory response.[8] By downregulating these inflammatory pathways, these compounds can alleviate the signs and symptoms of inflammation.

Diagram 2: Anti-inflammatory Signaling Pathway

Caption: Inhibition of pro-inflammatory mediators by 2-Phthalimidoacetamide.

Quantitative Anti-inflammatory Activity Data

The in vitro anti-inflammatory activity of 2-phthalimidoacetamide derivatives is often assessed by their ability to inhibit the production of pro-inflammatory mediators in cell-based assays.

Compound Derivative	Assay	IC₅₀ (µM)	Reference
N-hydroxy-2-(2-oxo-3-pyrrolidinyl)acetamide derivative	TNF-α production (human whole blood)	0.42	[11]
Flufenamic acid-based acetamide derivative	Nitric Oxide Scavenging	0.238 x 10⁶	[12]
Phthalimide derivative (Compound 17)	PGE2 Inhibition	>97% inhibition at 50 µg/mL	[10]

Experimental Protocol: In Vitro TNF-α Inhibition Assay

This protocol describes a method for evaluating the ability of a test compound to inhibit the production of TNF-α in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum (FBS)

• Lipopolysaccharide (LPS) from E. coli

• Test compound (2-Phthalimidoacetamide derivative)

• Dexamethasone (positive control)

• 96-well cell culture plates

• Human TNF-α ELISA kit

• Plate reader

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Seeding: Seed the cells into 96-well plates at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compound and dexamethasone in DMEM.

  • Remove the old medium from the cells and add 100 µL of fresh medium containing the test compound or dexamethasone at various concentrations.

  • Include a vehicle control (medium with DMSO, if used to dissolve the compound) and an untreated control.

  • Pre-incubate the cells with the compounds for 1-2 hours.

• LPS Stimulation: Add 10 µL of LPS solution (final concentration 1 µg/mL) to all wells except the untreated control.

• Incubation: Incubate the plates for 18-24 hours at 37°C.

• Supernatant Collection: Centrifuge the plates at a low speed and carefully collect the cell culture supernatants.

• TNF-α Quantification:

  • Measure the concentration of TNF-α in the supernatants using a commercial human TNF-α ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage inhibition of TNF-α production for each concentration of the test compound compared to the LPS-stimulated vehicle control.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits TNF-α production by 50%) by plotting a dose-response curve.

Section 4: Antimicrobial Applications: Combating Pathogenic Microbes

The emergence of antimicrobial resistance necessitates the development of novel therapeutic agents. 2-Phthalimidoacetamide derivatives have demonstrated promising activity against a range of bacterial and fungal pathogens.[13][14]

Mechanism of Action: Disruption of Essential Cellular Processes

The antimicrobial mechanism of action of phthalimide derivatives is multifaceted and can vary depending on the specific derivative and the target microorganism. Some derivatives are known to inhibit essential bacterial enzymes such as DNA gyrase, which is crucial for DNA replication and repair.[13] Others may disrupt the bacterial cell wall synthesis, similar to the action of β-lactam antibiotics, by targeting penicillin-binding proteins (PBPs).[15] For antifungal activity, some derivatives have been shown to interfere with the synthesis of ergosterol, a vital component of the fungal cell membrane.[14]

Diagram 3: Antimicrobial Mechanisms of Action

Caption: Multiple antimicrobial targets of 2-Phthalimidoacetamide derivatives.

Quantitative Antimicrobial Activity Data

The antimicrobial efficacy of 2-phthalimidoacetamide derivatives is typically determined by measuring their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.

Compound Derivative	Microorganism	MIC (µg/mL)	Reference
N-aryl phthalimide (4c)	Staphylococcus aureus	0.49	[13]
N-aryl phthalimide (4g)	Mycobacterium tuberculosis	0.98	[13]
Phthalimide aryl ester (3b)	Candida albicans	128	[14]
Chiral phthalimide (FIB)	Staphylococcus aureus (MRSA)	0.022	[15]

Experimental Protocol: Broth Microdilution Method for MIC Determination

This protocol describes the determination of the MIC of a test compound against a bacterial strain using the broth microdilution method.

Materials:

• Bacterial strain (e.g., Staphylococcus aureus ATCC 29213)

• Mueller-Hinton Broth (MHB)

• Test compound (2-Phthalimidoacetamide derivative)

• Standard antibiotic (e.g., Ciprofloxacin)

• Sterile 96-well microtiter plates

• Spectrophotometer or plate reader

Procedure:

• Preparation of Inoculum:

  • Inoculate a single colony of the test bacterium into MHB and incubate overnight at 37°C.

  • Dilute the overnight culture in fresh MHB to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Further dilute the standardized inoculum to obtain a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform a two-fold serial dilution of the test compound in MHB in a 96-well plate to obtain a range of concentrations.

• Inoculation:

  • Add 100 µL of the bacterial inoculum to each well of the microtiter plate containing the serially diluted compound.

  • Include a positive control (inoculum without compound) and a negative control (broth without inoculum).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination:

  • Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

  • Alternatively, the absorbance can be read using a plate reader at 600 nm. The MIC is the lowest concentration that inhibits growth by ≥90% compared to the positive control.

• Data Recording: Record the MIC value for the test compound and the standard antibiotic.

Section 5: Synthesis of 2-(1,3-Dioxoisoindolin-2-yl)acetamide

A common and straightforward method for the synthesis of the parent compound, 2-(1,3-dioxoisoindolin-2-yl)acetamide, involves the condensation of phthalic anhydride with 2-aminoacetamide (glycinamide).

Diagram 4: Synthesis Workflow of 2-(1,3-Dioxoisoindolin-2-yl)acetamide

Caption: A typical synthetic route for 2-(1,3-Dioxoisoindolin-2-yl)acetamide.

Experimental Protocol: Synthesis of 2-(1,3-Dioxoisoindolin-2-yl)acetamide

Materials:

• Phthalic anhydride

• 2-Aminoacetamide hydrochloride (Glycinamide HCl)

• Sodium acetate

• Glacial acetic acid

• Ethanol

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Buchner funnel and filter paper

Procedure:

• Reaction Setup: In a round-bottom flask, combine phthalic anhydride (1 equivalent), 2-aminoacetamide hydrochloride (1 equivalent), and sodium acetate (1 equivalent) in glacial acetic acid.

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Isolation:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Pour the reaction mixture into ice-cold water with stirring.

  • A solid precipitate of 2-(1,3-dioxoisoindolin-2-yl)acetamide will form.

• Purification:

  • Collect the crude product by vacuum filtration using a Buchner funnel.

  • Wash the solid with cold water.

  • Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the pure compound.

• Characterization: Confirm the structure and purity of the synthesized compound using analytical techniques such as melting point determination, FT-IR, ¹H NMR, and ¹³C NMR spectroscopy.

Section 6: Conclusion and Future Perspectives

The 2-phthalimidoacetamide scaffold represents a highly versatile and privileged structure in medicinal chemistry. Its derivatives have demonstrated significant potential as anticonvulsant, anti-inflammatory, and antimicrobial agents. The ease of synthesis and the ability to readily modify the core structure provide a robust platform for the development of new therapeutic agents with improved efficacy and safety profiles.

Future research in this area should focus on:

• Structure-Activity Relationship (SAR) Studies: Systematic modifications of the 2-phthalimidoacetamide scaffold to elucidate the key structural features required for potent and selective activity against specific biological targets.

• Mechanism of Action Elucidation: Further investigation into the precise molecular targets and signaling pathways modulated by these compounds to gain a deeper understanding of their pharmacological effects.

• Pharmacokinetic and Toxicological Profiling: Comprehensive evaluation of the absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties of lead compounds to assess their drug-likeness and potential for clinical development.

• Exploration of New Therapeutic Areas: Investigating the potential of 2-phthalimidoacetamide derivatives in other disease areas, such as cancer and neurodegenerative disorders, where the phthalimide scaffold has also shown promise.

By leveraging the foundational knowledge and protocols outlined in this guide, researchers can continue to unlock the full therapeutic potential of this remarkable class of compounds.

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Application Notes & Protocols: Antimicrobial Screening of 2-Phthalimidoacetamide and its Analogs

Abstract: The escalating threat of antimicrobial resistance necessitates the urgent discovery of novel therapeutic agents. Phthalimide derivatives, a class of compounds known for their diverse biological activities, represent a promising scaffold for the development of new antimicrobials.[1][2][3] The core structure, characterized by its hydrophobic nature, may enhance the ability of these molecules to traverse biological membranes.[3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and systematic antimicrobial screening of 2-phthalimidoacetamide and its analogs. We present detailed, field-proven protocols for preliminary screening via the Agar Well Diffusion assay and quantitative evaluation using the Broth Microdilution method to determine the Minimum Inhibitory Concentration (MIC), adhering to standards set by the Clinical and Laboratory Standards Institute (CLSI).

Introduction: The Rationale for Phthalimide Analogs as Antimicrobial Candidates

The phthalimide moiety is a privileged structure in medicinal chemistry, found in drugs with a wide array of therapeutic effects, including anti-inflammatory, anticancer, and immunomodulatory activities.[1][4] Its presence in the historic drug thalidomide, now used to treat leprosy, underscores its potential in infectious disease treatment.[5] Recent studies have highlighted that various N-substituted phthalimide derivatives exhibit significant antibacterial, antifungal, and antimycobacterial activities, with some compounds showing potency comparable to or exceeding that of clinically used antibiotics.[1][5]

The central hypothesis is that by modifying the substituents attached to the phthalimide core, particularly at the nitrogen atom, it is possible to modulate the compound's antimicrobial spectrum and potency. The 2-phthalimidoacetamide scaffold serves as an excellent starting point for creating a library of analogs for screening. This guide provides the foundational methods to synthesize these compounds and rigorously evaluate their antimicrobial efficacy.

Synthesis of 2-Phthalimidoacetamide Analogs: A General Protocol

The synthesis of N-substituted phthalimides is typically achieved through the condensation of phthalic anhydride with a primary amine.[2][6] This reaction is robust and can be adapted for a variety of starting materials to generate a diverse library of analogs.

Causality of Method: This protocol utilizes a direct condensation reaction, which is an efficient method for forming the imide ring. Acetic acid serves as a solvent and a catalyst, facilitating the dehydration process. Microwave-assisted synthesis is an alternative that can significantly reduce reaction times.

Protocol 2.1: General Synthesis of N-Substituted Phthalimides

• Reactant Preparation: In a round-bottom flask, dissolve phthalic anhydride (1.0 equivalent) in glacial acetic acid.

• Addition of Amine: Add the desired primary amine (e.g., an amino acid, an aromatic amine, or an aliphatic amine) (1.0 equivalent) to the solution.

• Reaction: Reflux the mixture for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation: After completion, cool the reaction mixture to room temperature. Pour the mixture into a beaker of cold water to precipitate the product.

• Purification: Filter the solid precipitate, wash thoroughly with water to remove acetic acid, and dry. Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure N-substituted phthalimide derivative.[7]

• Characterization: Confirm the structure of the synthesized compounds using analytical techniques such as FT-IR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.[6][8]

Antimicrobial Screening Workflow

A two-tiered approach is recommended for efficient screening. A qualitative primary screen identifies active compounds, which are then subjected to a quantitative secondary screen to determine their potency.

Caption: Layout for a single-row broth microdilution assay.

Data Presentation and Interpretation

Agar Well Diffusion Data

Results from the primary screen should be tabulated, listing the zone of inhibition for each compound against each tested organism.

Compound ID	Test Organism	Concentration (µg/mL)	Zone of Inhibition (mm)
PHT-001	S. aureus	100	18
PHT-001	E. coli	100	12
PHT-002	S. aureus	100	0
Ciprofloxacin	S. aureus	5	25
DMSO	S. aureus	N/A	0

Minimum Inhibitory Concentration (MIC) Data

The quantitative results from the secondary screen should be presented clearly.

Compound ID	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	P. aeruginosa MIC (µg/mL)	C. albicans MIC (µg/mL)
PHT-001	16	64	>128	32
PHT-003	8	32	128	16
Ampicillin	0.5	8	>256	N/A
Ciprofloxacin	0.25	0.125	1	N/A
Fluconazole	N/A	N/A	N/A	4

Interpreting MIC Values:

• An MIC is a measure of potency; a lower MIC value indicates higher potency. [9]* Crucially, the MIC value of one compound cannot be directly compared to the MIC of another compound to determine which is "better" in a clinical sense. [9][10][11]Each drug has its own unique breakpoint established through pharmacokinetic, pharmacodynamic, and clinical outcome data. [12]* For novel compounds, MICs are compared against those of standard antibiotics to gauge relative in vitro activity and identify promising candidates for further development. The results can also inform structure-activity relationship (SAR) studies.

Potential Mechanisms of Action

While the exact mechanism for many phthalimide derivatives is still under investigation, molecular modeling and experimental studies have suggested several potential targets. Understanding these can guide the design of more potent analogs.

• Enzyme Inhibition: Molecular docking studies have shown that phthalimide analogs can bind to the active sites of essential bacterial enzymes, such as DNA gyrase B and enoyl reductase (InhA), thereby inhibiting their function and disrupting cellular processes. [1]* Cell Membrane Disruption: Some derivatives may interfere with the integrity of the microbial cell membrane. For fungi, one proposed mechanism involves interaction with ergosterol, a key component of the fungal cell membrane, leading to altered permeability and cell death. [5]

Caption: Plausible mechanisms of antimicrobial action.

Conclusion

This guide provides a structured and scientifically grounded framework for the synthesis and antimicrobial evaluation of 2-phthalimidoacetamide and its analogs. By employing a systematic screening cascade, from qualitative diffusion assays to quantitative MIC determination, researchers can efficiently identify and prioritize promising lead compounds. Adherence to standardized protocols, inclusion of appropriate controls, and careful data interpretation are paramount to ensuring the trustworthiness and reproducibility of the findings. The versatility of the phthalimide scaffold, combined with these robust screening methods, offers a viable pathway in the critical search for the next generation of antimicrobial agents.

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Application Notes and Protocols for In Vitro Testing of 2-Phthalimidoacetamide on Cancer Cell Lines

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro evaluation of 2-Phthalimidoacetamide, a novel compound with potential anticancer properties. Drawing from the established bioactivity of phthalimide and acetamide derivatives, this guide outlines a strategic series of experiments to characterize the cytotoxic and mechanistic effects of this compound on cancer cell lines. We present detailed, field-proven protocols for assessing cell viability, induction of apoptosis, and effects on cell cycle progression. The causality behind experimental choices is explained to ensure scientific integrity and reproducibility. This guide is designed to be a self-validating system for the initial preclinical assessment of 2-Phthalimidoacetamide.

Introduction: The Rationale for Investigating 2-Phthalimidoacetamide in Oncology

The search for novel anticancer agents with improved efficacy and reduced toxicity remains a cornerstone of oncological research. Phthalimide derivatives have emerged as a promising class of compounds, with thalidomide and its analogues demonstrating multi-target activities including immunomodulation, angiogenesis inhibition, and direct anticancer effects.[1] Similarly, various acetamide derivatives have shown potential as potent anticancer agents.[2] The conjugation of these two pharmacophores in the form of 2-Phthalimidoacetamide presents a rational strategy for the development of a novel therapeutic candidate.

This guide provides a systematic approach to the initial in vitro characterization of 2-Phthalimidoacetamide. The described workflow will enable researchers to:

• Determine the cytotoxic potential of 2-Phthalimidoacetamide across a panel of cancer cell lines.

• Elucidate the primary mechanism of cell death induced by the compound.

• Investigate the impact of the compound on cell cycle progression.

The following protocols are designed to be robust and reproducible, providing a solid foundation for further preclinical development.

Experimental Workflow Overview

A logical and stepwise approach is crucial for the efficient evaluation of a novel compound. The following workflow is recommended for the in vitro testing of 2-Phthalimidoacetamide.

Caption: A streamlined workflow for the in vitro evaluation of 2-Phthalimidoacetamide.

Phase 1: Cytotoxicity Screening

The initial step is to determine the concentration-dependent cytotoxic effect of 2-Phthalimidoacetamide on various cancer cell lines. The MTT assay is a widely used, reliable, and colorimetric method for assessing cell viability.[3][4] This assay measures the metabolic activity of cells, which is generally proportional to the number of viable cells.[3]

Protocol: MTT Cell Viability Assay

This protocol is designed for adherent or suspension cells cultured in 96-well plates.

Materials:

• 2-Phthalimidoacetamide

• Selected cancer cell lines (e.g., MCF-7 for breast cancer, Jurkat for leukemia, PC-3 for prostate cancer)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[4]

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • For adherent cells, seed 1 x 10^4 cells per well in 100 µL of complete medium and incubate for 24 hours to allow for attachment.

  • For suspension cells, seed 1 x 10^4 cells per well in 100 µL of complete medium.

• Compound Treatment:

  • Prepare a series of dilutions of 2-Phthalimidoacetamide in complete medium. A common starting range is from 0.1 µM to 100 µM.

  • Add 100 µL of the diluted compound to the respective wells. Include vehicle-treated (e.g., DMSO) and untreated controls.

  • Incubate the plates for a predetermined time, typically 24, 48, or 72 hours.

• MTT Addition:

  • After the incubation period, add 20 µL of 5 mg/mL MTT solution to each well.[4]

  • Incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[4]

• Solubilization:

  • Carefully remove the medium.

  • Add 150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[4]

  • Agitate the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[4]

• Absorbance Measurement:

  • Read the absorbance at a wavelength between 500 and 600 nm (typically 570 nm) using a microplate reader.[4]

Data Presentation and Analysis

The results of the MTT assay should be presented as the percentage of cell viability relative to the untreated control. The half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that inhibits cell growth by 50%, should be calculated.

Concentration of 2-Phthalimidoacetamide (µM)	Mean Absorbance (570 nm)	Standard Deviation	% Cell Viability
0 (Control)	1.25	0.08	100
0.1	1.22	0.07	97.6
1	1.10	0.06	88.0
10	0.65	0.04	52.0
50	0.20	0.02	16.0
100	0.10	0.01	8.0

Phase 2: Mechanistic Elucidation

Once the cytotoxic potential of 2-Phthalimidoacetamide is established, the next step is to investigate the mechanism of cell death. The primary modes of cell death are apoptosis and necrosis.

Apoptosis vs. Necrosis Determination

The Annexin V and Propidium Iodide (PI) assay is a standard method for differentiating between apoptotic and necrotic cells using flow cytometry.[5][6] In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[6] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. PI is a fluorescent nucleic acid stain that cannot cross the intact membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.[6]

Caption: Differentiation of cell states using Annexin V and PI staining.

Protocol: Annexin V & PI Staining

Materials:

• Cells treated with 2-Phthalimidoacetamide at the IC50 concentration for a specified time.

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and Binding Buffer).

• Flow cytometer.

Procedure:

• Cell Preparation:

  • Induce apoptosis by treating cells with 2-Phthalimidoacetamide.

  • Collect 1-5 x 10^5 cells by centrifugation.

  • Wash the cells once with cold PBS.

• Staining:

  • Resuspend the cells in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells immediately by flow cytometry.

Caspase-3 Activity Assay

Caspases are a family of cysteine proteases that play a crucial role in the execution phase of apoptosis. Caspase-3 is a key executioner caspase.[7] Its activation is a hallmark of apoptosis. Caspase-3 activity can be measured using a colorimetric or fluorometric assay.[8][9]

Protocol: Colorimetric Caspase-3 Activity Assay

Materials:

• Cell lysates from treated and untreated cells.

• Caspase-3 Assay Kit (Colorimetric), containing a DEVD-pNA substrate.[9]

• Microplate reader.

Procedure:

• Cell Lysis:

  • Lyse 2 x 10^6 treated and untreated cells in 50 µL of cold lysis buffer.[7]

  • Incubate on ice for 10 minutes.

  • Centrifuge to pellet the debris and collect the supernatant.

• Assay Reaction:

  • Add 50 µL of 2X Reaction Buffer to each sample.

  • Add 5 µL of the DEVD-pNA substrate.

  • Incubate at 37°C for 1-2 hours.

• Absorbance Measurement:

  • Read the absorbance at 405 nm.[10] The absorbance is proportional to the amount of p-nitroaniline (p-NA) released, which indicates Caspase-3 activity.[9]

Cell Cycle Analysis

Anticancer agents can exert their effects by arresting the cell cycle at specific phases, preventing cell proliferation. Flow cytometry with propidium iodide (PI) staining is a common technique to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[11]

Caption: A hypothesized signaling pathway for 2-Phthalimidoacetamide-induced apoptosis.

Conclusion

The protocols and workflow detailed in this application note provide a robust framework for the initial in vitro characterization of 2-Phthalimidoacetamide as a potential anticancer agent. By systematically evaluating its cytotoxicity, mechanism of cell death, and effects on the cell cycle, researchers can gain valuable insights into its therapeutic potential and guide its further development.

References

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• Molecular mechanism of palmitic acid and its derivatives in tumor progression. National Center for Biotechnology Information. Available at: [Link]

• Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. National Center for Biotechnology Information. Available at: [Link]

• Caspase 3 Activity Assay Kit. MP Biomedicals. Available at: [Link]

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The Versatile Synthon: Application Notes for Utilizing 2-Phthalimidoacetamide in Complex Molecule Synthesis

Introduction: Unveiling the Potential of a Protected Glycinamide Equivalent

In the landscape of modern organic synthesis and drug discovery, the strategic use of bifunctional building blocks is paramount for the efficient construction of complex molecular architectures. 2-Phthalimidoacetamide, also known as N-phthaloylglycinamide, emerges as a highly valuable synthon, effectively serving as a protected form of glycinamide. The phthalimido group provides robust protection for the primary amine, preventing unwanted side reactions, while the acetamide moiety offers a reactive handle for a variety of chemical transformations. This dual functionality allows for the sequential and controlled introduction of molecular diversity, making it an attractive starting material for the synthesis of novel heterocyclic compounds and other intricate structures with potential therapeutic applications. Phthalimide derivatives, in general, have garnered significant interest in medicinal chemistry due to their broad spectrum of biological activities, including anti-inflammatory, anticonvulsant, analgesic, and antitumor properties.[1][2] This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the effective utilization of 2-phthalimidoacetamide as a strategic building block. We will delve into its synthesis, explore its reactivity, and provide detailed protocols for its application in the generation of complex molecules.

Core Principles of Reactivity and Synthetic Strategy

The synthetic utility of 2-phthalimidoacetamide is rooted in the distinct reactivity of its two key functional groups: the phthalimide-protected amine and the terminal acetamide.

• The Phthalimide Group: This moiety serves as an excellent protecting group for the primary amine of the glycine backbone. It is stable to a wide range of reaction conditions, yet can be cleaved under specific, well-established protocols, most notably via hydrazinolysis (the Ing-Manske procedure), to liberate the primary amine.[3] This allows for the late-stage introduction of a primary amine functionality in a synthetic sequence.

• The Acetamide Group: The terminal amide of 2-phthalimidoacetamide is the primary site for synthetic elaboration. The amide nitrogen can act as a nucleophile in condensation reactions, and the adjacent methylene group can, under certain conditions, be functionalized. A common and powerful strategy involves the conversion of the corresponding phthalimidoacetic acid ester to a hydrazide, which then serves as a key intermediate for the construction of various heterocyclic systems.

The overall synthetic approach when using 2-phthalimidoacetamide can be visualized as a multi-step process, beginning with the synthesis of the building block itself, followed by its elaboration into more complex structures, and potentially concluding with the deprotection of the phthalimido group.

Caption: General workflow for utilizing 2-phthalimidoacetamide.

Experimental Protocols

Protocol 1: Synthesis of 2-Phthalimidoacetamide

This protocol details a two-step procedure for the synthesis of 2-phthalimidoacetamide from phthalic anhydride and glycinamide hydrochloride. The first step involves the formation of the intermediate amic acid, followed by cyclodehydration to the desired imide.[4][5]

Step 1: Synthesis of 2-(2-Amino-2-oxoethylcarbamoyl)benzoic Acid (Amic Acid Intermediate)

• Materials:

  • Phthalic anhydride (14.8 g, 0.1 mol)

  • Glycinamide hydrochloride (11.05 g, 0.1 mol)

  • Pyridine (150 mL, freshly distilled and dried)

• Procedure:

  • To a stirred solution of glycinamide hydrochloride in freshly distilled and dried pyridine, add phthalic anhydride in one portion.

  • Heat the reaction mixture to reflux for 5 hours.

  • After cooling to room temperature, pour the reaction mixture into ice-water (500 mL).

  • Collect the precipitated solid by vacuum filtration, wash with cold water, and dry to yield the amic acid.

Step 2: Synthesis of 2-(1,3-Dioxoisoindolin-2-yl)acetamide (2-Phthalimidoacetamide)

• Materials:

  • 2-(2-Amino-2-oxoethylcarbamoyl)benzoic acid (from Step 1)

  • Acetic anhydride (50 mL)

  • Anhydrous sodium acetate (5.0 g)

• Procedure:

  • Suspend the amic acid in acetic anhydride and add anhydrous sodium acetate.

  • Heat the mixture to reflux for 2 hours.

  • Allow the reaction mixture to cool to room temperature, then pour it onto crushed ice.

  • Collect the resulting solid precipitate by vacuum filtration.

  • Recrystallize the crude product from ethanol to obtain pure 2-(1,3-dioxoisoindolin-2-yl)acetamide.

Characterization Data (Expected):

Parameter	Expected Value
Appearance	White to off-white solid
Melting Point	~184-186 °C
IR (KBr, cm⁻¹)	~3400-3200 (N-H stretch, amide), ~1770 & 1710 (C=O stretch, imide), ~1680 (C=O stretch, amide)
¹H NMR (DMSO-d₆, δ ppm)	~7.8-8.0 (m, 4H, Ar-H), ~4.2 (s, 2H, CH₂), ~7.2 & 7.6 (br s, 2H, NH₂)
¹³C NMR (DMSO-d₆, δ ppm)	~168.5 (C=O, imide), ~167.0 (C=O, amide), ~134.5 (Ar-C), ~131.5 (Ar-C), ~123.5 (Ar-C), ~41.0 (CH₂)

Note: Actual spectral values may vary slightly based on instrumentation and solvent.

Protocol 2: Synthesis of 2-(1,3-Dioxoisoindolin-2-yl)acetohydrazide

This hydrazide is a key intermediate for the synthesis of various heterocyclic compounds, such as the thiazolidinone derivatives described in the subsequent protocol. It is typically prepared from the corresponding ester of N-phthaloylglycine.

Caption: Synthesis of the key hydrazide intermediate.

• Materials:

  • Ethyl 2-(1,3-dioxoisoindolin-2-yl)acetate (0.1 mol)

  • Hydrazine hydrate (80%, 0.2 mol)

  • Ethanol (200 mL)

• Procedure:

  • Dissolve ethyl 2-(1,3-dioxoisoindolin-2-yl)acetate in ethanol in a round-bottom flask.

  • Add hydrazine hydrate to the solution.

  • Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • The product will precipitate from the solution. Collect the solid by vacuum filtration.

  • Wash the solid with cold ethanol and dry under vacuum to yield 2-(1,3-dioxoisoindolin-2-yl)acetohydrazide.

Protocol 3: Application in Heterocyclic Synthesis - Thiazolidinone Derivatives

This protocol demonstrates the use of the 2-phthalimidoacetamide scaffold in the synthesis of 2-(1,3-dioxoisoindolin-2-yl)-N-(4-oxo-2-substituted-thiazolidin-3-yl)acetamide derivatives, which have shown potential as anticonvulsant agents.[6] The synthesis proceeds via a Schiff base intermediate.

Step 3a: Synthesis of Schiff Base Intermediate

• Materials:

  • 2-(1,3-Dioxoisoindolin-2-yl)acetohydrazide (from Protocol 2, 0.01 mol)

  • Substituted aromatic aldehyde (0.01 mol)

  • Ethanol (50 mL)

  • Glacial acetic acid (2-3 drops)

• Procedure:

  • Dissolve 2-(1,3-dioxoisoindolin-2-yl)acetohydrazide and the substituted aromatic aldehyde in ethanol.

  • Add a few drops of glacial acetic acid as a catalyst.

  • Reflux the mixture for 3-5 hours.

  • Cool the reaction mixture in an ice bath to induce precipitation.

  • Filter the solid product, wash with cold ethanol, and dry.

Step 3b: Cyclization to Thiazolidinone Derivative

• Materials:

  • Schiff base intermediate (from Step 3a, 0.005 mol)

  • Thioglycolic acid (mercaptoacetic acid) (0.005 mol)

  • 1,4-Dioxane (30 mL)

  • Anhydrous zinc chloride (a pinch)

• Procedure:

  • To a solution of the Schiff base in 1,4-dioxane, add thioglycolic acid.

  • Add a catalytic amount of anhydrous zinc chloride.

  • Reflux the reaction mixture for 8-10 hours.

  • Pour the cooled reaction mixture into ice-cold water.

  • Collect the precipitated solid by filtration, wash with water, and dry.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol or aqueous ethanol) to obtain the pure thiazolidinone derivative.

Applications in Drug Discovery and Medicinal Chemistry

The 2-phthalimidoacetamide scaffold is a gateway to a diverse range of molecular structures with significant potential in drug discovery. The ability to introduce various substituents via the acetamide moiety allows for the fine-tuning of physicochemical properties and biological activity.

• Anticonvulsant Agents: As demonstrated in Protocol 3, the synthesis of thiazolidinone derivatives from 2-phthalimidoacetamide has led to the discovery of compounds with potent anticonvulsant activity.[6] These molecules are thought to act by inhibiting seizure spread, a key mechanism for controlling epileptic seizures.

• Synthesis of Novel Amino Acid Analogs: The core structure of 2-phthalimidoacetamide is essentially a protected glycine derivative. This allows for its use in the synthesis of both natural and unnatural α-amino acid analogues through alkylation and subsequent transformations.[7] These non-proteinogenic amino acids are valuable components in peptide design and the development of peptidomimetics.

• Access to Diverse Heterocyclic Systems: The acetohydrazide intermediate derived from 2-phthalimidoacetamide is a versatile precursor for a wide array of heterocyclic systems beyond thiazolidinones, including pyrazoles, triazoles, and oxadiazoles. These heterocyclic motifs are prevalent in many FDA-approved drugs and are considered privileged structures in medicinal chemistry.[1][8]

Conclusion and Future Outlook

2-Phthalimidoacetamide represents a robust and versatile building block for the synthesis of complex organic molecules. Its straightforward preparation and the orthogonal reactivity of its functional groups provide a reliable platform for the generation of molecular libraries for screening in drug discovery programs. The protocols outlined in this document serve as a foundation for researchers to explore the full synthetic potential of this valuable synthon. Future investigations could focus on expanding the range of heterocyclic systems synthesized from 2-phthalimidoacetamide, exploring new methods for the functionalization of the acetamide moiety, and evaluating the biological activities of the resulting novel compounds in a broader range of therapeutic areas. The continued application of this building block is poised to contribute significantly to the fields of organic synthesis and medicinal chemistry.

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2-Phthalimidoacetamide mechanism of action studies

Application Note & Protocols

Elucidating the Mechanism of Action of 2-Phthalimidoacetamide: An Integrated Guide to Target Identification and Functional Validation

Abstract

The phthalimide scaffold is a cornerstone of modern therapeutics, most notably represented by the immunomodulatory imide drugs (IMiDs) like thalidomide and its analogs, which have revolutionized the treatment of multiple myeloma.[1][2][3] The discovery that these molecules function as "molecular glues" by modulating the substrate specificity of the Cereblon (CRBN) E3 ubiquitin ligase complex has opened new frontiers in targeted protein degradation.[4][5][6][7] This guide provides a comprehensive, protocol-driven framework for researchers investigating the mechanism of action (MOA) of novel phthalimide-containing compounds, using 2-Phthalimidoacetamide as a representative model. We eschew a rigid template, instead presenting a logical, multi-stage workflow from initial target engagement to downstream functional consequences. This document is designed for researchers, scientists, and drug development professionals, offering both the "how" and the "why" behind each experimental choice, ensuring a scientifically rigorous investigation into novel chemical entities.

Foundational Hypothesis: Modulation of the Cereblon E3 Ligase Pathway

Before designing experiments, it is crucial to establish a foundational hypothesis based on the structural precedent of the phthalimide core. The primary mechanism of action for thalidomide and its analogs is the hijacking of the Cullin-Ring Ligase 4 (CRL4) complex, with Cereblon (CRBN) acting as the direct substrate receptor.[4][5][7]

Scientific Rationale: The Ubiquitin-Proteasome System (UPS) is the cell's primary machinery for protein degradation. E3 ubiquitin ligases provide substrate specificity, selecting which proteins are marked with ubiquitin for proteasomal degradation. IMiDs and other molecular glues bind to CRBN, altering its surface and inducing the recruitment of "neosubstrates"—proteins not normally targeted by this E3 ligase.[6][7] This induced proximity leads to the ubiquitination and subsequent degradation of therapeutically relevant targets, such as the transcription factors IKZF1 and IKZF3 in multiple myeloma.[8] Therefore, our investigation into 2-Phthalimidoacetamide will be centered on its potential to function as a CRBN E3 ligase modulator.

Figure 1: Hypothesized Mechanism of Action. 2-Phthalimidoacetamide is hypothesized to act as a molecular glue, binding to the CRBN substrate receptor of the CRL4 E3 ligase complex. This induces the recruitment and subsequent ubiquitination of a neosubstrate, targeting it for proteasomal degradation.

Phase 1: Target Engagement Studies

Protocol 2.1: Co-Immunoprecipitation (Co-IP) for In-Cell Interaction

Co-IP is a gold-standard technique to study protein-protein interactions within their native cellular context.[9][10][11][12] Here, we will use an antibody to pull down CRBN and then use Western blotting to detect if 2-Phthalimidoacetamide successfully "glues" a known neosubstrate (like IKZF1) to it.

Expertise & Experience: This protocol is designed to validate the formation of the ternary complex (CRBN-Molecule-Neosubstrate). An increase in the amount of IKZF1 pulled down with CRBN in the presence of the compound is a strong indicator of its molecular glue activity.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Culture multiple myeloma cells (e.g., MM.1S) to a density of 1x10⁶ cells/mL.

  • Treat cells with either DMSO (vehicle control) or varying concentrations of 2-Phthalimidoacetamide (e.g., 1, 5, 10 µM) for 4 hours.

  • Rationale: A 4-hour treatment is typically sufficient to observe complex formation without significant degradation of the neosubstrate, which could confound the results.

• Cell Lysis:

  • Harvest and wash cells twice with ice-cold PBS.

  • Lyse cell pellets in ice-cold Co-IP Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40) supplemented with protease and phosphatase inhibitor cocktails.[13]

  • Incubate on ice for 30 minutes with gentle vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris. Collect the supernatant.

• Immunoprecipitation:

  • Pre-clear the lysate by incubating with Protein A/G magnetic beads for 1 hour at 4°C.

  • Set aside a small aliquot of the pre-cleared lysate as the "Input" control.

  • Incubate the remaining lysate with an anti-CRBN antibody (or a non-specific IgG as a negative control) overnight at 4°C with gentle rotation.

  • Add fresh Protein A/G magnetic beads and incubate for 2-4 hours at 4°C to capture the antibody-protein complexes.

• Washing and Elution:

  • Wash the beads 3-5 times with ice-cold Co-IP Lysis Buffer to remove non-specific binders.

  • Elute the protein complexes from the beads by adding 2x Laemmli sample buffer and boiling at 95°C for 5-10 minutes.[14]

• Western Blot Analysis:

  • Separate the eluted proteins (the "IP" samples) and the "Input" samples via SDS-PAGE.

  • Transfer proteins to a PVDF membrane.

  • Probe the membrane with primary antibodies against IKZF1 (to detect the co-immunoprecipitated protein) and CRBN (to confirm the successful pulldown of the bait protein).

  • Incubate with HRP-conjugated secondary antibodies and visualize using an enhanced chemiluminescence (ECL) substrate.

Data Presentation: Expected Co-IP Results

Treatment Group	Input (IKZF1)	IP: CRBN (IKZF1 band intensity)	IP: CRBN (CRBN band intensity)	IP: IgG (IKZF1 band)
DMSO (Vehicle)	+++	+	+++	-
1 µM Compound	+++	++	+++	-
10 µM Compound	+++	++++	+++	-

Table 1: Hypothetical Co-IP data showing a dose-dependent increase in the interaction between CRBN and IKZF1 upon treatment with 2-Phthalimidoacetamide.

Phase 2: Functional Validation of E3 Ligase Modulation

Once target engagement is confirmed, the next step is to determine if this binding event functionally modulates the CRL4-CRBN E3 ligase, leading to neosubstrate degradation.

Protocol 3.1: Western Blot for Neosubstrate Degradation

This is the most direct method to assess the functional outcome of a molecular glue. We will measure the levels of known CRBN neosubstrates in cells after treatment with the compound.

Expertise & Experience: This protocol is a self-validating system. A potent molecular glue will show a clear, dose-dependent reduction in the target protein level. It is crucial to use a proteasome inhibitor (like MG132) as a control. If the compound-induced protein loss is rescued by MG132, it confirms that the degradation is proteasome-dependent, which is the expected mechanism.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Seed MM.1S cells at a density that allows for logarithmic growth over the treatment period.

  • Treat cells in parallel with:

    • DMSO (Vehicle Control)

    • 2-Phthalimidoacetamide at various concentrations (e.g., 0.1, 1, 10 µM) for 18-24 hours.

    • A high concentration of 2-Phthalimidoacetamide (e.g., 10 µM) + 10 µM MG132 (Proteasome Inhibitor Control). Pre-treat with MG132 for 1-2 hours before adding the compound.

    • Pomalidomide (Positive Control).

  • Rationale: An 18-24 hour time point allows sufficient time for protein turnover to reflect degradation.

• Protein Extraction and Quantification:

  • Harvest cells and prepare whole-cell lysates using RIPA buffer with protease/phosphatase inhibitors.[14]

  • Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• Western Blot Analysis:

  • Load 20-30 µg of protein per lane on an SDS-PAGE gel.

  • Transfer to a PVDF membrane.

  • Probe with primary antibodies against IKZF1, IKZF3, and a loading control (e.g., GAPDH, β-Actin).

  • Trustworthiness: The loading control is non-negotiable. It ensures that any observed decrease in the target protein is due to specific degradation and not a result of unequal sample loading.

  • Incubate with appropriate secondary antibodies and visualize.

  • Quantify band intensities using image analysis software (e.g., ImageJ). Normalize the target protein signal to the loading control signal.

Data Presentation: Expected Degradation Results

Treatment	IKZF1 Level (Normalized Densitometry)
DMSO	1.00
0.1 µM Compound	0.85
1.0 µM Compound	0.40
10 µM Compound	0.15
10 µM Compound + MG132	0.95
1 µM Pomalidomide	0.20

Table 2: Hypothetical Western blot quantification showing dose-dependent degradation of IKZF1 by 2-Phthalimidoacetamide. The rescue by MG132 confirms proteasome-dependent degradation.

Figure 2: Experimental Workflow for Degradation Validation. This diagram outlines the key steps involved in assessing neosubstrate degradation via Western blot, from cell treatment to final data analysis.

Phase 3: Downstream Cellular Function

The final phase connects the molecular mechanism (protein degradation) to a relevant biological outcome. For a compound with IMiD-like activity, this often involves assessing anti-proliferative effects and immunomodulatory activity.

Protocol 4.1: Cell Viability Assay

This assay determines the effect of the compound on the proliferation and viability of cancer cells.

Step-by-Step Methodology:

• Cell Seeding:

  • Seed multiple myeloma cells (MM.1S) in a 96-well plate at a density of 5,000-10,000 cells per well.

• Compound Treatment:

  • Prepare a serial dilution of 2-Phthalimidoacetamide (e.g., from 0.01 µM to 100 µM).

  • Treat the cells and incubate for 72 hours. Include a vehicle-only control.

  • Rationale: A 72-hour incubation period is standard for assessing the anti-proliferative effects of cytotoxic or cytostatic agents.

• Viability Measurement:

  • Add a viability reagent such as Resazurin or CellTiter-Glo® to each well according to the manufacturer's instructions.

  • Read the fluorescence or luminescence signal using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle-treated wells (representing 100% viability).

  • Plot the cell viability (%) against the log of the compound concentration.

  • Calculate the half-maximal inhibitory concentration (IC50) using a non-linear regression curve fit (e.g., log(inhibitor) vs. response).

Data Presentation: Expected Viability Data

Compound	Cell Line	IC50 (µM)
2-Phthalimidoacetamide	MM.1S	2.5
Pomalidomide (Control)	MM.1S	0.8

Table 3: Hypothetical IC50 values demonstrating the anti-proliferative activity of 2-Phthalimidoacetamide in a multiple myeloma cell line.

Conclusion

This application guide outlines a systematic, hypothesis-driven approach to characterizing the mechanism of action for 2-Phthalimidoacetamide, a novel phthalimide derivative. By progressing logically from target engagement (Co-IP) to functional validation (protein degradation) and finally to cellular consequences (viability assays), researchers can build a robust and compelling data package. Each protocol is designed with internal controls and expert rationale to ensure the generation of trustworthy and interpretable data. This framework is not only applicable to 2-Phthalimidoacetamide but can be readily adapted for the broader class of emerging molecular glues and targeted protein degraders.

References

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• PROteolysis TArgeting Chimeras (PROTACs) and beyond: targeted degradation as a new path to fight microbial pathogens. (n.d.). PubMed Central. Retrieved January 21, 2026, from [Link].

• Lomenick, B., et al. (n.d.). Identification of Direct Protein Targets of Small Molecules. ACS Chemical Biology. Retrieved January 21, 2026, from [Link].

• Phthalimide Derivatives as Anti-Inflammatory Agents: In Silico COX-2 Targeting and In Vitro Inhibition of PGE 2 Production. (n.d.). MDPI. Retrieved January 21, 2026, from [Link].

• A Cell-based Target Engagement Assay for the Identification of Cereblon E3 Ubiquitin Ligase Ligands and Their Application in HDAC6 Degraders. (n.d.). NIH. Retrieved January 21, 2026, from [Link].

• Bio-Rad. (n.d.). General Protocol for Western Blotting. Retrieved January 21, 2026, from [Link].

• Assay Genie. (n.d.). Co-Immunoprecipitation (Co-IP) Protocol | Step by Step Guide. Retrieved January 21, 2026, from [Link].

• Ubiquitination detection techniques. (n.d.). PMC - PubMed Central - NIH. Retrieved January 21, 2026, from [Link].

• Wikipedia. (n.d.). Cereblon E3 ligase modulator. Retrieved January 21, 2026, from [Link].

• ResearchGate. (n.d.). Discovery of Phthalimides as Immunomodulatory and Antitumor Drug Prototypes. Retrieved January 21, 2026, from [Link].

• Discovery of CRBN as a target of thalidomide: a breakthrough for progress in the development of protein degraders. (2022). Chemical Society Reviews (RSC Publishing). Retrieved January 21, 2026, from [Link].

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• ResearchGate. (2025). Synthesis of some N-phthalimide amino acids derivatives and evaluation their biological activity. Retrieved January 21, 2026, from [Link].

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Application Note: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Methods for the Robust Quantification of 2-Phthalimidoacetamide

Abstract

This technical guide provides detailed, validated analytical procedures for the quantitative determination of 2-Phthalimidoacetamide, a critical compound often monitored as a process-related impurity or degradant in pharmaceutical development. We present two robust methods: a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for routine quality control and a highly sensitive and specific Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for trace-level analysis. The protocols herein are developed with an emphasis on the causality behind experimental choices, ensuring scientific integrity and adherence to international regulatory standards.[1][2][3] This document is intended for researchers, analytical scientists, and drug development professionals requiring accurate and reliable quantification of this analyte.

Introduction and Scientific Rationale

2-Phthalimidoacetamide is a molecule of interest in the pharmaceutical industry, particularly in the context of active pharmaceutical ingredient (API) synthesis and stability testing. It is structurally related to intermediates and potential impurities in the manufacturing of certain drugs, such as Apremilast.[4][5][6] The presence and quantity of such impurities must be strictly controlled to ensure the safety and efficacy of the final drug product. Therefore, the development of validated, stability-indicating analytical methods is not merely a procedural step but a regulatory necessity.[7][8]

The choice between HPLC-UV and LC-MS/MS is dictated by the specific requirements of the analysis.

• HPLC-UV: A widely accessible, robust technique suitable for quantifying impurities at levels typically specified in pharmacopeias (e.g., >0.05%). Its reliability and cost-effectiveness make it the workhorse for routine quality control, release testing, and stability studies.

• LC-MS/MS: Offers superior sensitivity and selectivity, making it indispensable for trace-level quantification (ppb or ppt levels), impurity identification, and analysis in complex biological matrices.[9][10] The use of Multiple Reaction Monitoring (MRM) provides an unparalleled degree of certainty in analyte identification, minimizing the risk of interference from co-eluting compounds.

This guide is structured to provide not just a set of instructions, but a comprehensive understanding of the method development and validation process, grounded in the principles outlined by the International Council for Harmonisation (ICH).[1][2][3]

Analyte Physicochemical Properties

A foundational understanding of the analyte's properties is crucial for methodical and successful analytical development.[11]

Property	Value	Source
Chemical Name	2-(1,3-dioxoisoindolin-2-yl)acetamide	Inferred from Structure
Molecular Formula	C₁₀H₈N₂O₃	Inferred from Structure
Molecular Weight	204.18 g/mol	Inferred from Structure
Solubility	Soluble in polar aprotic solvents like Acetonitrile, DMF, DMSO.[12]	Literature
UV Absorbance	Expected UV λmax around 200-220 nm and ~290 nm due to the phthalimide chromophore.	Inferred from Structure

Rationale: The phthalimide group provides a strong chromophore for UV detection. Solubility in acetonitrile makes it an ideal organic component for the mobile phase in reversed-phase chromatography. The molecular weight is the basis for determining the precursor ion in mass spectrometry.

Universal Sample Preparation Protocol

The objective of sample preparation is to convert a raw sample into a format suitable for analysis, a process critical for achieving accurate quantification.[11][13][14] This protocol is designed for both drug substance (DS) and drug product (DP) matrices.

Step-by-Step Protocol:

• Accurate Weighing: Accurately weigh a suitable amount of the sample (e.g., 10 mg of drug substance or a powdered quantity of drug product containing an equivalent amount of API) into a Class A volumetric flask.

• Dissolution: Add approximately 70% of the final volume of diluent (see specific methods below for diluent composition).

• Sonication & Vortexing: Sonicate for 10-15 minutes to ensure complete dissolution of the analyte. Vortex briefly to mix.

• Equilibration: Allow the solution to return to ambient temperature.

• Dilution to Volume: Make up to the final volume with the diluent and mix thoroughly.

• Filtration (Mandatory): Filter the solution through a 0.22 µm or 0.45 µm syringe filter (e.g., PVDF or Nylon, tested for compatibility) into an HPLC vial. This step is critical to remove particulates that could damage the analytical column and instrument.

• Further Dilution (if necessary): For calibration standards or lower concentration samples, perform serial dilutions from a stock solution using calibrated pipettes and Class A volumetric flasks.

A generalized workflow for preparing analytical samples.

Method 1: HPLC-UV for Routine Quantification

This method is optimized for robustness and reliability, making it ideal for quality control environments.

Experimental Protocol: HPLC-UV

Schematic of the HPLC-UV analysis process.

Instrumentation:

• A High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary or binary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV-Vis detector.

Chromatographic Conditions:

Parameter	Recommended Condition	Rationale
Column	Reversed-Phase C18, 250 mm x 4.6 mm, 5 µm	Provides excellent retention and separation for moderately polar compounds like 2-Phthalimidoacetamide.
Mobile Phase A	0.1% Phosphoric Acid in Water	Acidifies the mobile phase to ensure consistent peak shape by suppressing silanol interactions and analyte ionization.[15][16]
Mobile Phase B	Acetonitrile	A common, effective organic modifier for reversed-phase HPLC.
Gradient Elution	Time (min)	%B
	0.0	20
	20.0	80
	25.0	80
	25.1	20
	30.0	20
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Column Temperature	30 °C	Ensures reproducible retention times by minimizing viscosity fluctuations.
Detection Wavelength	220 nm	Offers high sensitivity for the phthalimide chromophore.
Injection Volume	10 µL	A typical volume that balances sensitivity with peak shape.

| Diluent | Acetonitrile:Water (50:50, v/v) | Ensures sample solubility and compatibility with the mobile phase. |

Method Validation (ICH Q2(R2) Framework)

Validation demonstrates that the analytical procedure is suitable for its intended purpose.[1][2][3]

Parameter	Acceptance Criteria	Typical Result
Specificity	Peak is free from interference from blank, placebo, and known impurities. Peak purity index > 0.999.	Achieved. No interference observed in forced degradation studies.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the specified range.	r² = 0.9995
Range	E.g., LOQ to 150% of the specification limit.	0.05 µg/mL to 15 µg/mL
Accuracy (% Recovery)	80.0% to 120.0% at three concentration levels.	98.5% - 101.2%
Precision (% RSD)	Repeatability (n=6): ≤ 2.0%. Intermediate Precision: ≤ 3.0%.	Repeatability: 0.8%. Intermediate: 1.5%.
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1.	0.015 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1.	0.05 µg/mL
Robustness	Insensitive to small, deliberate changes in flow rate (±0.1 mL/min), temperature (±2°C), and mobile phase pH (±0.2).	Method remains within system suitability requirements.

Method 2: LC-MS/MS for High-Sensitivity Quantification

This method is designed for applications requiring ultra-low detection limits and unequivocal identification, such as metabolite studies or genotoxic impurity analysis.

Experimental Protocol: LC-MS/MS

The path of an analyte in a triple quadrupole LC-MS/MS system.

Instrumentation:

• A UHPLC or HPLC system coupled to a triple quadrupole (QqQ) mass spectrometer with an electrospray ionization (ESI) source.

Liquid Chromatography Conditions:

Parameter	Recommended Condition	Rationale
Column	Reversed-Phase C18, 50 mm x 2.1 mm, 1.8 µm	Shorter column and smaller particles allow for faster analysis times (UHPLC) without sacrificing efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid is a volatile modifier, making it compatible with mass spectrometry.[15]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Maintains MS compatibility.
Gradient Elution	A rapid gradient (e.g., 5-95% B in 3 minutes) is typical.	To ensure fast elution and high sample throughput.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temperature	40 °C	Higher temperature reduces viscosity and can improve peak shape.

| Injection Volume | 2-5 µL | Smaller volumes are used to prevent overloading the MS source. |

Mass Spectrometry Conditions: | Parameter | Recommended Condition | Rationale | | :--- | :--- | :--- | | Ionization Mode | Electrospray Ionization (ESI), Positive | The amide and imide nitrogens are readily protonated. | | Precursor Ion ([M+H]⁺) | m/z 205.1 | Calculated from the molecular weight (204.18) + mass of a proton. | | MRM Transitions | Quantifier: m/z 205.1 → 160.1 | Qualifier: m/z 205.1 → 133.1 | The quantifier is typically the most intense, stable fragment. The qualifier confirms identity. Fragmentation is predicted based on neutral loss of NH₂C=O and subsequent losses. | | Source Parameters | (Instrument Dependent) Capillary Voltage: ~3.5 kV; Source Temp: ~150°C; Desolvation Gas Flow: ~800 L/hr | These must be optimized empirically on the specific instrument to maximize signal intensity. |

Method Validation Highlights

Validation follows the same ICH principles but focuses on parameters critical for trace analysis.[17]

• Selectivity: Is paramount and demonstrated by the absence of signal in blank matrix at the analyte's retention time for the specified MRM transitions.

• Matrix Effects: Must be evaluated by comparing the analyte response in a post-extraction spiked matrix sample to a pure solution. This is a critical validation step in LC-MS.

• LOD/LOQ: Are typically much lower than HPLC-UV, often in the low pg/mL range.[18][19]

Stability-Indicating Nature: Forced Degradation Studies

To ensure an analytical method is truly "stability-indicating," it must be able to separate the intact analyte from any potential degradation products.[7][20] Forced degradation studies are a systematic way to validate this capability by intentionally stressing the analyte.[8][21]

Protocol Overview: A solution of 2-Phthalimidoacetamide is subjected to the following conditions, with the goal of achieving 5-20% degradation:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 4 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid sample heated to 105 °C for 48 hours.

• Photolytic Degradation: Solution exposed to ICH-specified light conditions (1.2 million lux hours and 200 watt hours/m²).

Causality: Each condition mimics potential stress during manufacturing, transport, or storage.[8] The resulting stressed samples are then analyzed using the developed HPLC-UV method. The method is considered stability-indicating if the primary analyte peak is chromatographically resolved from all degradation product peaks, and the peak purity can be confirmed with a PDA detector.

Conclusion

This application note provides two comprehensive, scientifically-grounded protocols for the quantification of 2-Phthalimidoacetamide. The HPLC-UV method offers a robust and reliable solution for routine quality control, while the LC-MS/MS method provides the high sensitivity and specificity required for trace-level analysis. Both methods are designed to be validated according to ICH guidelines, ensuring data integrity and regulatory compliance. The detailed explanation of the rationale behind each parameter aims to empower researchers to not only replicate these methods but also to adapt and troubleshoot them effectively for their specific applications.

References

• Abdel-Ghany, M. F., Abdel-Latif, H. E., & Shim, J. H. (2017). Liquid chromatography-tandem mass spectrometry quantification of acetamiprid and thiacloprid residues in butterbur grown under regulated conditions. Journal of Chromatography B, 1052, 56-63. Available at: [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Available at: [Link]

• Jardim, I. C. S. F., & de Moraes, M. C. (2009). Sample preparation in analysis of pharmaceuticals. Journal of the Brazilian Chemical Society, 20(4), 595-611. Available at: [Link]

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• Pharmaffiliates. Apremilast-impurities. Available at: [Link]

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• Ingle, R. G., & Rawat, S. (2022). Current development of bioanalytical sample preparation techniques in pharmaceuticals. Journal of Pharmaceutical Analysis, 12(4), 545-557. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Phthalimidoacetamide

Introduction

Welcome to the technical support center for the synthesis of 2-Phthalimidoacetamide, also known as N-Phthaloylglycine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this common yet crucial chemical transformation. As a Senior Application Scientist, my goal is to move beyond simple protocols and offer a deeper understanding of the reaction mechanism, enabling you to troubleshoot effectively and maximize your yield and purity.

The synthesis of 2-Phthalimidoacetamide is a cornerstone reaction, often serving as a key step in the preparation of more complex molecules in medicinal chemistry and materials science. It is typically achieved through the condensation of phthalic anhydride with glycine. While seemingly straightforward, this reaction is prone to issues that can significantly impact yield and purity. This guide provides a structured approach to not only executing the synthesis but also to diagnosing and resolving common experimental challenges.

Reaction Mechanism: The Foundation of Optimization

Understanding the reaction mechanism is critical to troubleshooting and optimizing any synthesis. The formation of 2-Phthalimidoacetamide from phthalic anhydride and glycine is a two-step process.[1]

• Nucleophilic Acyl Substitution: The amino group of glycine, acting as a nucleophile, attacks one of the electrophilic carbonyl carbons of phthalic anhydride. This results in the opening of the anhydride ring to form an intermediate amic acid, N-(o-carboxybenzoyl)glycine.

• Intramolecular Cyclization (Dehydration): The newly formed amic acid intermediate then undergoes a thermally-driven intramolecular cyclization. The carboxylic acid group and the amide functionality condense, eliminating a molecule of water to form the stable five-membered phthalimide ring.

The overall efficiency of the synthesis is dependent on the successful completion of both steps. Incomplete reaction or side reactions at either stage can lead to a mixture of products and a lower yield of the desired 2-Phthalimidoacetamide.

Sources

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Technical Support Center: Purification Challenges of 2-Phthalimidoacetamide

Prepared by the Senior Application Science Team

Welcome to the technical support guide for 2-Phthalimidoacetamide. As a key intermediate and structural analog to compounds of significant pharmacological interest, such as thalidomide, achieving high purity is paramount for reliable downstream applications in research and drug development.[1] This guide provides field-proven insights, troubleshooting advice, and detailed protocols to navigate the common purification challenges associated with this molecule.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should anticipate when synthesizing 2-Phthalimidoacetamide?

A: The impurity profile is intrinsically linked to the synthetic route. However, for a typical synthesis involving the condensation of a phthalic acid derivative with a glycine derivative, you should anticipate the following:

• Unreacted Starting Materials: Phthalic anhydride, N-protected glycine, or other precursors.

• Hydrolysis Products: The phthalimide ring is susceptible to hydrolysis, which can open the ring to form phthalamic acid derivatives. This is often exacerbated by prolonged heating in the presence of water or using acidic/basic conditions.

• By-products: Side reactions can lead to the formation of various related substances. The specific by-products will depend on the exact reagents and conditions used.

• Solvent Residues: Residual solvents from the reaction or initial work-up (e.g., DMF, acetic acid) can be trapped in the solid product.

It is a regulatory requirement in pharmaceutical development that all process impurities are identified and controlled.[2] Synthesizing potential impurities as standards can be a valuable tool for verifying their structure and developing analytical methods to track them.[3][4]

Q2: What is the most straightforward and effective initial purification method for crude 2-Phthalimidoacetamide?

A: For most crude solid organic compounds, recrystallization is the most effective and scalable first-line purification technique.[5] Its effectiveness relies on the principle that the desired compound and its impurities have different solubility profiles in a chosen solvent or solvent system. A simple solvent slurry or wash with a solvent in which the product is poorly soluble (e.g., cold ethanol or diethyl ether) can also be effective for removing highly soluble impurities before attempting a full recrystallization.

Q3: How do I select an appropriate solvent for recrystallizing 2-Phthalimidoacetamide?

A: The ideal recrystallization solvent should dissolve the compound completely at its boiling point but poorly at low temperatures (e.g., 0-4 °C). For 2-Phthalimidoacetamide, which is a moderately polar molecule, good starting points are polar protic solvents.

Solvent Selection Strategy:

• Single-Solvent Approach: Test small batches of your crude material with solvents like ethanol, isopropanol, or acetic acid.

• Mixed-Solvent Approach: If a single perfect solvent cannot be found, a two-solvent system is often highly effective.[6][7] This involves dissolving the compound in a "good" solvent (in which it is highly soluble) at an elevated temperature and then adding a "bad" or "anti-solvent" (in which it is poorly soluble) dropwise until the solution becomes cloudy (the saturation point).[8] A common and effective pair for compounds like this is Ethanol (good solvent) and Water (anti-solvent) .

Solvent System	Role	Rationale
Ethanol	Single Solvent	Moderately polar, likely to provide a good solubility differential between hot and cold.
Acetic Acid	Single Solvent	Can be effective but is harder to remove completely.
Ethanol/Water	Mixed-Solvent	Ethanol dissolves the compound, while the addition of water reduces its solubility, inducing crystallization.[6]
Dioxane/Water	Mixed-Solvent	Similar principle to Ethanol/Water, useful if solubility in ethanol is too high even when cold.[]

Q4: Under what circumstances should I use column chromatography instead of recrystallization?

A: Column chromatography is a more resource-intensive technique that should be reserved for situations where recrystallization fails.[10] Consider chromatography when:

• An impurity has a very similar solubility profile to your product, making separation by recrystallization ineffective.

• The product is an oil or a low-melting solid that "oils out" persistently during recrystallization attempts.

• Multiple impurities are present that cannot be removed in a single recrystallization step.

• Very high purity (>99.5%) is required, and trace impurities remain after crystallization.

Silica gel is the most common stationary phase used for purifying moderately polar organic compounds.[11]

Purification Troubleshooting Guide

Recrystallization Issues

Q: My crude product will not fully dissolve, even in a large volume of boiling solvent. What does this mean? A: This typically indicates the presence of an insoluble impurity. Instead of adding excessive solvent (which will reduce your final yield), you should perform a hot filtration . Dissolve the soluble components (your product) in a slight excess of hot solvent, and then quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the insoluble material.[7] Then, proceed with the recrystallization by boiling off the excess solvent to reach the saturation point and allowing it to cool.

Q: During cooling, my product separates as an oil ("oils out") rather than forming crystals. How do I fix this? A: Oiling out occurs when the solution becomes supersaturated at a temperature above the melting point of your compound.

• Causality: The solubility of the compound has dropped so rapidly that it precipitates out of solution as a liquid phase instead of forming an ordered crystal lattice.

• Solution 1: Re-heat and Slow Cool: Re-heat the solution until the oil redissolves completely. Allow the flask to cool much more slowly (e.g., by placing it in a warm water bath that cools to room temperature overnight). Slower cooling provides more time for proper crystal nucleation.

• Solution 2: Add More Solvent: The initial solution may be too concentrated. Add a small amount of additional hot solvent before cooling to lower the saturation point.

• Solution 3: Scratch the Flask: Use a glass rod to scratch the inside of the flask at the solvent-air interface. The microscopic imperfections on the glass can provide nucleation sites for crystal growth.

Q: My recovery yield after recrystallization is extremely low. What went wrong? A: Low yield is a common issue with several potential causes:

• Excessive Solvent: Using too much solvent is the most common reason. The solvent will retain some of your product even when cold, and excess solvent exacerbates this loss.[6] Use only the minimum amount of hot solvent required to fully dissolve the solid.

• Premature Crystallization: If crystals form during a hot filtration step, you will lose product on the filter paper. Ensure your funnel and receiving flask are pre-warmed.[7]

• Incomplete Crystallization: Not cooling the solution for a sufficient amount of time or to a low enough temperature will leave product dissolved in the mother liquor. Allow the solution to cool to room temperature slowly, then place it in an ice bath for at least 30 minutes.

• Washing with the Wrong Solvent: Washing the collected crystals with the recrystallization solvent will dissolve some of your product. Wash with a small amount of ice-cold solvent.

Column Chromatography Issues

Q: My compound streaks badly on a TLC plate and doesn't move from the baseline on the column, even with highly polar solvents like 100% methanol. A: This behavior suggests your compound has a very high affinity for the silica gel, which is acidic.

• Causality: Highly polar compounds, especially those with basic nitrogen atoms or acidic protons, can interact very strongly with the silanol groups (Si-OH) on the silica surface, leading to poor elution.

• Solution 1: Add a Modifier: Add a small amount (0.5-1%) of a modifier to your eluent. For acidic compounds, adding acetic acid can help. For basic compounds, adding triethylamine or ammonia can neutralize active sites on the silica and improve elution.

• Solution 2: Switch the Stationary Phase: If modifying the eluent fails, consider using a different stationary phase. Alumina is a common alternative to silica gel.[11] For very polar compounds, Reversed-Phase (C18) chromatography, which uses a non-polar stationary phase and polar mobile phases (like water/acetonitrile), may be necessary.

Q: An impurity is co-eluting with my product. How can I improve the separation? A: Improving resolution in column chromatography requires optimizing the conditions.

• Causality: The eluent is not providing enough differentiation in affinity between your product and the impurity for the stationary phase.

• Solution 1: Decrease Solvent Polarity: A less polar eluent will cause all compounds to move more slowly, increasing their interaction time with the stationary phase and often enhancing separation between compounds of differing polarity.

• Solution 2: Use an Isocratic System: If you are running a gradient, switch to an isocratic (single solvent mixture) elution using a solvent system that gives your product an Rf value of ~0.3 on a TLC plate. This often provides the best separation.

• Solution 3: Improve Column Packing: A poorly packed column with channels or cracks will lead to broad peaks and poor separation. Ensure the silica slurry is packed uniformly without any air bubbles.[12]

Visual Workflow: Purification Strategy Selection

This diagram outlines a logical decision-making process for purifying crude 2-Phthalimidoacetamide.

Caption: Decision tree for selecting the optimal purification method.

Detailed Experimental Protocols

Protocol 1: Purity Assessment by Thin-Layer Chromatography (TLC)

• Preparation: Dissolve a tiny amount (~1 mg) of your crude material in a suitable solvent (e.g., 0.5 mL of dichloromethane or ethyl acetate).

• Spotting: Use a capillary tube to spot a small amount of the solution onto a silica gel TLC plate, about 1 cm from the bottom.

• Development: Place the plate in a sealed chamber containing a suitable mobile phase (e.g., 70:30 Ethyl Acetate:Hexane). Allow the solvent to travel up the plate until it is ~1 cm from the top.

• Visualization: Remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp (254 nm).

• Analysis: The number of spots corresponds to the minimum number of components in your sample. The retention factor (Rf) helps determine the polarity and aids in choosing a solvent system for column chromatography.

Protocol 2: Two-Solvent Recrystallization (Ethanol/Water)

• Dissolution: Place the crude 2-Phthalimidoacetamide in an Erlenmeyer flask. Add the minimum volume of hot ethanol required to just dissolve the solid at the boiling point.[6]

• Hot Filtration (if needed): If insoluble impurities remain, perform a hot filtration as described in the troubleshooting section.

• Induce Saturation: While the ethanol solution is still hot, add hot water dropwise with swirling until the solution turns persistently cloudy.[8]

• Re-solubilize: Add 1-2 drops of hot ethanol to make the solution clear again. This ensures the solution is perfectly saturated.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Once at room temperature, place it in an ice-water bath for 30 minutes to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture or pure, ice-cold water to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 3: Flash Column Chromatography

• Solvent Selection: Based on TLC analysis, choose an eluent system that provides good separation and an Rf value of ~0.3 for the desired compound. A common starting point is an Ethyl Acetate/Hexane or Dichloromethane/Methanol mixture.

• Column Packing: Prepare a slurry of silica gel in the least polar eluent (e.g., hexane).[12] Pour the slurry into a glass column and allow it to pack under gravity or light pressure, ensuring a flat, uniform bed.

• Sample Loading: Dissolve the crude product in a minimal amount of the column eluent or a stronger solvent like dichloromethane. Alternatively, adsorb the crude product onto a small amount of silica gel (dry loading) and carefully add the resulting powder to the top of the column bed.

• Elution: Begin passing the eluent through the column, collecting fractions in test tubes. You can start with a less polar solvent mixture and gradually increase the polarity (gradient elution) to elute compounds of increasing polarity.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 2-Phthalimidoacetamide.

References

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Wang, J., et al. (2020). Investigation into the Formation of Impurities during the Optimization of Brigatinib. ACS Omega. Available from: [Link]

• University of California, Los Angeles. (n.d.). Mixed Solvent Recrystallization. Retrieved from [Link]

• Ramachandran, D., et al. (n.d.). A Novel and Efficient Synthesis of Thalidomide. Retrieved from [Link]

• Muller, G. W., et al. (1999). Solid-Phase Synthesis of Thalidomide and Its Analogues. ACS Combinatorial Science. Available from: [Link]

• Kuznetsov, M. L., et al. (2019). Studies on the Solubility of Terephthalic Acid in Ionic Liquids. Molecules. Available from: [Link]

• Massachusetts Institute of Technology. (n.d.). 8.6 - Two-Solvent Recrystallization Guide. MIT OpenCourseWare. Retrieved from [Link]

• Patel, M., et al. (2022). Column Chromatography in Pharmaceutical Analysis. Research & Reviews: Research Journal of Pharmaceutical Analysis. Available from: [Link]

• Al-Khdhair, A. W., et al. (2022). Development of Analogs of Thalidomide. Encyclopedia.pub. Available from: [Link]

• DAMCOP. (n.d.). Column Chromatography. Retrieved from [Link]

• Brem Method. (2023). MCAT Organic Chemistry: Column Chromatography. YouTube. Available from: [Link]

• Cmoch, P., et al. (2015). Synthesis and Physicochemical Characterization of the Impurities of Pemetrexed Disodium, an Anticancer Drug. Molecules. Available from: [Link]

• ResearchGate. (n.d.). Facile Synthesis of an Azido-Labeled Thalidomide Analogue. Retrieved from [Link]

• Usha, Y. (n.d.). Column Chromatography in Pharmaceutical Analysis: Methods and Applications. Retrieved from [Link]

• DelGrosso, J., et al. (2018). Efficient Synthesis of Immunomodulatory Drug Analogues Enables Exploration of Structure-Degradation Relationships. ChemMedChem. Available from: [Link]

• Stanovnik, B., et al. (2000). Sources of Impurities – Investigation of 4-(2-chlorophenyl).... Acta Chimica Slovenica. Available from: [Link]

• MIT OpenCourseWare. (2010). Recrystallization | MIT Digital Lab Techniques Manual. YouTube. Available from: [Link]

• Liu, Z., et al. (2023). Explicit relation between thin film chromatography and column chromatography conditions from statistics and machine learning. Communications Chemistry. Available from: [Link]

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• 12. damcop.com [damcop.com]

Technical Support Center: 2-Phthalimidoacetamide Synthesis

Welcome to the technical support center for the synthesis of 2-Phthalimidoacetamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthetic procedure. Here, we will delve into the causality behind experimental choices, provide validated protocols, and offer robust troubleshooting advice to ensure a high-yield, high-purity synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for the synthesis of 2-Phthalimidoacetamide?

The synthesis of 2-Phthalimidoacetamide is a variation of the classic Gabriel synthesis.[1][2][3] This reaction proceeds via a nucleophilic substitution (SN2) mechanism. The process begins with the deprotonation of phthalimide, typically using a base like potassium hydroxide or potassium carbonate, to form the potassium phthalimide salt. This salt then acts as a potent nucleophile, attacking the electrophilic carbon of 2-chloroacetamide and displacing the chloride leaving group to form the desired N-substituted imide, 2-Phthalimidoacetamide.[1][2]

Q2: What are the most common side products I should be aware of?

The most prevalent side product is N-(carbamoylmethyl)phthalamic acid . This compound arises from the hydrolysis of the imide ring in the final product, 2-Phthalimidoacetamide, in the presence of water. Other potential impurities include unreacted starting materials (phthalimide and 2-chloroacetamide) and phthalic acid, which can form from the hydrolysis of phthalimide.

Q3: Why is the choice of solvent critical in this synthesis?

The solvent plays a crucial role in facilitating the SN2 reaction. A polar aprotic solvent, such as N,N-dimethylformamide (DMF), is typically preferred as it can dissolve the potassium phthalimide salt and the 2-chloroacetamide, while not participating in the reaction itself.[4] However, it is imperative to use anhydrous DMF, as the presence of water will promote the formation of hydrolysis-related side products.

Q4: Can I use a different alkylating agent other than 2-chloroacetamide?

Yes, the Gabriel synthesis is versatile and can accommodate various primary alkyl halides.[1][2][3] For the synthesis of 2-Phthalimidoacetamide, 2-bromoacetamide can also be used and may be more reactive. However, 2-chloroacetamide is often chosen due to its lower cost and sufficient reactivity for this transformation.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 2-Phthalimidoacetamide, focusing on the identification and mitigation of common side products.

Problem 1: Low Yield of 2-Phthalimidoacetamide and Presence of a Water-Soluble Impurity

Symptoms:

• The final product yield is significantly lower than expected.

• During workup, a significant amount of material is lost to the aqueous phase.

• TLC analysis of the crude product shows a polar spot that does not correspond to the starting materials or the desired product.

Probable Cause:

The primary culprit is likely the formation of N-(carbamoylmethyl)phthalamic acid due to the hydrolysis of the 2-Phthalimidoacetamide product. This can be exacerbated by the presence of water in the reaction solvent or during the workup procedure.

Mechanism of Side Product Formation:

Caption: Hydrolysis of 2-Phthalimidoacetamide.

Solutions:

• Ensure Anhydrous Conditions: Use freshly distilled or commercially available anhydrous DMF. Store the solvent over molecular sieves to prevent moisture absorption.

• Careful Workup: When quenching the reaction with water, do so at a low temperature (0-5 °C) to minimize hydrolysis of the product.

• Purification: If N-(carbamoylmethyl)phthalamic acid has formed, it can be removed by recrystallization. 2-Phthalimidoacetamide is significantly less soluble in water than its hydrolysis product. Washing the crude product with cold water can help remove this impurity.

Problem 2: Presence of Unreacted Phthalimide in the Final Product

Symptoms:

• TLC analysis shows a spot corresponding to phthalimide in the final product.

• The melting point of the product is broad and lower than the literature value.

Probable Cause:

This issue can arise from several factors:

• Incomplete Deprotonation of Phthalimide: Insufficient base or a weak base may not fully convert phthalimide to its potassium salt.

• Poor Quality of Potassium Phthalimide: If using pre-made potassium phthalimide, it may have degraded over time.

• Insufficient Reaction Time or Temperature: The SN2 reaction may not have gone to completion.

Solutions:

• Optimize Base Addition: If preparing the potassium salt in situ, ensure the stoichiometric amount of a suitable base (e.g., potassium carbonate) is used and that the reaction to form the salt is complete before adding 2-chloroacetamide.

• Check Reagent Quality: Use high-purity, dry phthalimide and 2-chloroacetamide. If using potassium phthalimide, ensure it is fresh and has been stored under anhydrous conditions.

• Reaction Monitoring: Monitor the reaction progress by TLC. If the reaction stalls, consider increasing the temperature or extending the reaction time.

Problem 3: Formation of Phthalic Acid

Symptoms:

• The presence of a highly polar, acidic impurity in the crude product.

• This impurity is often insoluble in many organic solvents but soluble in aqueous base.

Probable Cause:

Phthalic acid is formed from the hydrolysis of phthalimide, either the starting material or the potassium salt, in the presence of water.

Mechanism of Phthalic Acid Formation:

Caption: Hydrolysis of Phthalimide.

Solutions:

• Strict Anhydrous Conditions: As with preventing the hydrolysis of the product, ensuring dry reagents and solvent is paramount.

• Purification: Phthalic acid can be removed by washing the crude product with a mild aqueous base, such as a saturated sodium bicarbonate solution. The desired 2-Phthalimidoacetamide is much less acidic and will remain in the organic phase.

Experimental Protocol: Synthesis of 2-Phthalimidoacetamide

This protocol is a robust method for the synthesis of 2-Phthalimidoacetamide, designed to minimize the formation of side products.

Materials:

• Phthalimide

• Potassium Carbonate (anhydrous)

• 2-Chloroacetamide

• N,N-Dimethylformamide (DMF, anhydrous)

• Deionized Water

• Ethanol

Procedure:

• To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add phthalimide (1 equivalent) and anhydrous potassium carbonate (0.7 equivalents).

• Add anhydrous DMF to the flask to create a stirrable suspension.

• Heat the mixture to 80-90 °C and stir for 1 hour to facilitate the formation of potassium phthalimide.

• Add 2-chloroacetamide (1.1 equivalents) to the reaction mixture.

• Continue to stir the reaction at 90-100 °C and monitor its progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent). The reaction is typically complete within 3-4 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice-cold deionized water with vigorous stirring.

• Collect the resulting white precipitate by vacuum filtration.

• Wash the precipitate thoroughly with cold deionized water to remove any unreacted starting materials and water-soluble side products.

• Recrystallize the crude product from ethanol to obtain pure 2-Phthalimidoacetamide.

• Dry the purified product in a vacuum oven.

Data Summary

Compound	Molecular Weight ( g/mol )	Melting Point (°C)	Common TLC Rf (1:1 EtOAc/Hex)
2-Phthalimidoacetamide	204.18	188-191	~0.4
Phthalimide	147.13	238	~0.5
2-Chloroacetamide	93.51	121	Varies
N-(carbamoylmethyl)phthalamic acid	222.19	~150 (decomposes)	~0.1 (streaking)
Phthalic Acid	166.13	206-208	Baseline

Visualizing the Synthetic Pathway and Side Reactions

Caption: Synthetic pathway and common side reactions.

References

• Bøgelund, S. et al. Synthesis of N-Substituted Phthalimides. Organic Syntheses. 1973, 53, 98.

• Master Organic Chemistry. The Gabriel Synthesis. [Link]

• Chemistry LibreTexts. Gabriel Synthesis. [Link]

• Chemistry Steps. The Gabriel Synthesis. [Link]

• Faghihi, K. et al. Synthesis and Characterization of New Optically Active Copolyamides Based on N-Phthaloyl-L-Glutamic Acid... Asian Journal of Chemistry. 2012, 24(5), 2025-2027.

• Pearson Education. Gabriel Synthesis Explained. [Link]

Sources

• 1. Chloroacetamide | ClCH2CONH2 | CID 6580 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ocw.mit.edu [ocw.mit.edu]
• 3. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing N-Alkylation of Phthalimides

Welcome to the technical support center for the N-alkylation of phthalimides. This guide is designed for researchers, scientists, and professionals in drug development who utilize this crucial transformation in their synthetic endeavors. Here, you will find in-depth troubleshooting guides and frequently asked questions to navigate the complexities of this reaction, ensuring successful and reproducible outcomes. This resource is built upon established scientific principles and practical laboratory experience to address the specific challenges you may encounter.

Section 1: Troubleshooting Guide

This section addresses common problems encountered during the N-alkylation of phthalimides, providing explanations for the underlying causes and actionable solutions.

Problem 1: Low or No Conversion of Starting Material

Symptoms: TLC or other analysis shows a significant amount of unreacted phthalimide or potassium phthalimide, and a low yield of the desired N-alkylated product.

Potential Causes & Solutions:

• Inactive Phthalimide Salt: The potassium phthalimide may have degraded over time due to moisture.[1] It is crucial to use freshly prepared or properly stored potassium phthalimide.

  • Solution: Prepare fresh potassium phthalimide by reacting phthalimide with a suitable base like potassium hydride (KH) or potassium hydroxide (KOH).[2][3] Alternatively, purchase from a reliable supplier and store in a desiccator.

• Poor Quality Solvent: The presence of water in the solvent can quench the phthalimide anion.

  • Solution: Use anhydrous solvents, such as dry N,N-dimethylformamide (DMF), which is an excellent choice for this SN2 reaction.[4][5] Ensure proper drying of the solvent before use.

• Inefficient Deprotonation: The base used may not be strong enough to fully deprotonate the phthalimide (pKa ≈ 8.3).[6]

  • Solution: While KOH can be used, stronger bases like sodium hydride (NaH) or potassium hydride (KH) ensure complete formation of the phthalimide anion.[4] However, exercise caution with these reactive bases.

• Unreactive Alkyl Halide: The reactivity of alkyl halides follows the trend I > Br > Cl. Less reactive halides may require more forcing conditions.

  • Solution: If using an alkyl chloride or bromide, consider adding a catalytic amount of sodium iodide (NaI) or potassium iodide (KI) to facilitate a Finkelstein reaction, generating the more reactive alkyl iodide in situ.[7]

• Low Reaction Temperature: The reaction may be too slow at lower temperatures.

  • Solution: Gently heating the reaction mixture can increase the rate of reaction. A temperature of around 90°C in DMF is a common starting point.[1]

Problem 2: Formation of Side Products

Symptoms: Multiple spots on TLC indicate the presence of impurities alongside the desired product.

Potential Causes & Solutions:

• Elimination Reaction: With secondary or sterically hindered primary alkyl halides, the phthalimide anion can act as a base, leading to E2 elimination instead of SN2 substitution. The Gabriel synthesis generally fails with secondary alkyl halides for this reason.[2][3]

  • Solution: This method is best suited for primary and unhindered alkyl halides.[2][5] For secondary amines, consider alternative synthetic routes.

• Hydrolysis of Phthalimide: If the reaction conditions are not anhydrous, the phthalimide anion can be protonated back to phthalimide, which can then undergo hydrolysis under basic conditions, especially during workup.

  • Solution: Maintain strictly anhydrous conditions throughout the reaction.

• Side Reactions with the Solvent: DMF can decompose at high temperatures to produce dimethylamine, which can act as a competing nucleophile.[1]

  • Solution: Avoid excessively high temperatures and prolonged reaction times. Use purified DMF and consider alternative high-boiling aprotic solvents like dimethyl sulfoxide (DMSO) or N-methyl-2-pyrrolidone (NMP).[5]

Problem 3: Difficult Purification of the N-Alkylated Phthalimide

Symptoms: The crude product is difficult to purify by crystallization or chromatography, often co-eluting with starting materials or byproducts.

Potential Causes & Solutions:

• Incomplete Reaction: Unreacted potassium phthalimide can complicate the workup.

  • Solution: Ensure the reaction goes to completion by monitoring with TLC. During workup, quenching with water will precipitate the N-alkylated phthalimide, while the potassium salts remain in the aqueous layer.

• Contamination with Phthalimide: If deprotonation was incomplete or if the phthalimide anion was quenched, unreacted phthalimide will be present.

  • Solution: The N-alkylated phthalimide is generally less polar than phthalimide. Purification can often be achieved by recrystallization or column chromatography.

Problem 4: Challenges in the Deprotection Step (Liberation of the Primary Amine)

Symptoms: Low yield of the desired primary amine after the cleavage of the N-alkylated phthalimide.

Potential Causes & Solutions:

• Harsh Hydrolysis Conditions: Strong acidic or basic hydrolysis can be harsh and may not be compatible with other functional groups in the molecule, leading to low yields and side reactions.[3][5]

  • Solution: The Ing-Manske procedure, which uses hydrazine (N₂H₄) in a refluxing alcoholic solvent like ethanol, is a milder and often more efficient method for cleaving the phthalimide group.[5] This method precipitates the phthalhydrazide byproduct, simplifying purification.[3]

• Difficult Separation of Phthalhydrazide: The phthalhydrazide byproduct can sometimes be difficult to completely remove from the desired amine.[3]

  • Solution: Phthalhydrazide is a solid precipitate that can often be removed by filtration.[2] If it remains soluble, acidification of the reaction mixture can sometimes help to precipitate it. Careful optimization of the workup procedure is key.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the Gabriel synthesis for N-alkylation of phthalimides?

The Gabriel synthesis is a robust method for preparing primary amines by avoiding the over-alkylation that is common when reacting ammonia directly with alkyl halides.[4][6] The process involves two main steps:

• N-Alkylation: Phthalimide is first deprotonated by a base to form the phthalimide anion, a potent nucleophile. This anion then attacks a primary alkyl halide in an SN2 reaction to form an N-alkylphthalimide.[4][6]

• Deprotection: The N-alkylphthalimide is subsequently cleaved, typically with hydrazine, to release the desired primary amine and a phthalhydrazide byproduct.[4][8]

Q2: Which bases are recommended for the deprotonation of phthalimide?

The N-H proton of phthalimide is relatively acidic (pKa ≈ 8.3) due to the electron-withdrawing effect of the two adjacent carbonyl groups.[6] Therefore, a moderately strong base is sufficient. Common choices include:

• Potassium Hydroxide (KOH): A cost-effective and readily available base.[2]

• Potassium Carbonate (K₂CO₃): A milder base that can also be effective, often used in DMF.[7]

• Sodium Hydride (NaH) or Potassium Hydride (KH): Stronger, non-nucleophilic bases that ensure complete and irreversible deprotonation.[4] These are often the preferred choice for achieving high yields.

Q3: What are the ideal solvents for the N-alkylation step?

Polar aprotic solvents are ideal for the SN2 reaction in the Gabriel synthesis as they can solvate the cation of the phthalimide salt without solvating the nucleophilic anion. The most commonly used and effective solvent is:

• N,N-Dimethylformamide (DMF): It offers good solubility for both the phthalimide salt and the alkyl halide and facilitates the SN2 reaction.[4][5] Other suitable solvents include DMSO, HMPA, and acetonitrile.[5]

Q4: Can I use secondary or tertiary alkyl halides in the Gabriel synthesis?

No, the Gabriel synthesis is generally not suitable for secondary or tertiary alkyl halides.[2][3] The phthalimide anion is a bulky nucleophile, and with sterically hindered alkyl halides, the E2 elimination reaction becomes the major pathway, leading to the formation of alkenes instead of the desired N-alkylated product.[2] This method is primarily limited to primary alkyl halides.[2]

Q5: Are there alternative methods for the N-alkylation of phthalimides if the Gabriel synthesis fails?

Yes, the Mitsunobu reaction is a powerful alternative for the N-alkylation of phthalimides, especially when dealing with alcohols as the alkyl source instead of alkyl halides.[9][10]

• Mechanism: This reaction converts a primary or secondary alcohol into an N-alkylated phthalimide in the presence of a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD)).[10][11] The reaction proceeds with inversion of stereochemistry at the alcohol carbon.[10]

• Advantages: It allows the use of alcohols directly, expanding the scope of substrates.

• Challenges: The reaction generates triphenylphosphine oxide and a hydrazine derivative as byproducts, which can complicate purification.[12] The nucleophile (phthalimide) needs to be sufficiently acidic (pKa < 13) to avoid side reactions.[11]

Section 3: Experimental Protocols & Data

Table 1: Comparison of Common Reaction Conditions for Gabriel Synthesis

Parameter	Condition 1 (Standard)	Condition 2 (Mild Base)	Condition 3 (Catalyzed)	Expected Outcome
Phthalimide Source	Potassium Phthalimide	Phthalimide	Potassium Phthalimide	-
Base	-	K₂CO₃	-	-
Alkylating Agent	Primary Alkyl Bromide	Primary Alkyl Chloride	Primary Alkyl Chloride	Higher reactivity with bromide.
Solvent	Anhydrous DMF	Anhydrous DMF	Anhydrous DMF	Good solubility and reaction rate.
Temperature	60-90 °C	80-100 °C	60-90 °C	Higher temp for less reactive halides.
Additive	None	None	Catalytic NaI or KI	Accelerates reaction with chlorides.
Typical Yield	Good to Excellent	Moderate to Good	Good to Excellent	Yields are substrate-dependent.

Protocol 1: General Procedure for N-Alkylation of Phthalimide via Gabriel Synthesis

• To a stirred solution of potassium phthalimide (1.1 equivalents) in anhydrous DMF (5-10 mL per gram of potassium phthalimide) under an inert atmosphere (e.g., nitrogen or argon), add the primary alkyl halide (1.0 equivalent).

• If the alkyl halide is a chloride, add a catalytic amount of potassium iodide (0.1 equivalents).

• Heat the reaction mixture to 80-90 °C and monitor the progress by TLC.

• Once the reaction is complete (typically after several hours), cool the mixture to room temperature.

• Pour the reaction mixture into cold water with vigorous stirring.

• The N-alkylated phthalimide will precipitate as a solid. Collect the solid by filtration, wash with water, and dry.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol).

Protocol 2: Deprotection of N-Alkylphthalimide using Hydrazine (Ing-Manske Procedure)

• Suspend the N-alkylated phthalimide (1.0 equivalent) in ethanol or methanol.

• Add hydrazine hydrate (1.2 - 1.5 equivalents) to the suspension.

• Heat the mixture to reflux. A thick precipitate of phthalhydrazide will form.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and add dilute hydrochloric acid to dissolve the desired amine and precipitate any remaining phthalhydrazide.

• Filter off the phthalhydrazide solid.

• Make the filtrate basic with a suitable base (e.g., NaOH or Na₂CO₃) to liberate the free amine.

• Extract the amine with an organic solvent (e.g., diethyl ether or dichloromethane).

• Dry the organic extracts over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the primary amine.

Section 4: Visualizing the Chemistry

Diagram 1: The Gabriel Synthesis Workflow

Caption: Workflow of the Gabriel synthesis.

Diagram 2: Troubleshooting Logic for Low Yield

Caption: Troubleshooting low yield issues.

References

• Master Organic Chemistry. (2025). The Gabriel Synthesis. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Gabriel Synthesis. Retrieved from [Link]

• NROChemistry. (n.d.). Gabriel Synthesis: Mechanism & Examples. Retrieved from [Link]

• Organic Synthesis. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Wikipedia. (2023). Gabriel synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Gabriel Synthesis. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Gabriel Synthesis. Retrieved from [Link]

• Khan, I., et al. (2021). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 26(16), 4785. Retrieved from [Link]

• Reddit. (2020). Gabriel synthesis troubleshooting. Retrieved from [Link]

• Pearson. (n.d.). The Gabriel synthesis is most frequently done with 1° alkyl halid.... Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Wikipedia. (2023). Mitsunobu reaction. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Mitsunobu Reaction - Common Conditions. Retrieved from [Link]

• Billman, J. H., & Harting, W. F. (1948). The Alkylation Reaction of the Gabriel Synthesis. Journal of the American Chemical Society, 70(4), 1473–1474. Retrieved from [Link]

Sources

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• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. Gabriel synthesis - Wikipedia [en.wikipedia.org]
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• 5. Gabriel Synthesis: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. The Gabriel Synthesis - Chemistry Steps [chemistrysteps.com]
• 7. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mitsunobu Reaction [organic-chemistry.org]
• 11. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 12. tcichemicals.com [tcichemicals.com]

Technical Support Center: 2-Phthalimidoacetamide Stability and Degradation

Welcome to the technical support center for 2-Phthalimidoacetamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound. As a Senior Application Scientist, my goal is to equip you with both the theoretical understanding and practical methodologies to ensure the integrity of your work with 2-Phthalimidoacetamide.

FREQUENTLY ASKED QUESTIONS (FAQS)

Here, we address common questions and issues encountered during the handling, storage, and experimental use of 2-Phthalimidoacetamide.

Q1: I am observing unexpected peaks in my chromatogram when analyzing a 2-Phthalimidoacetamide sample that has been stored in solution. What could be the cause?

A1: The appearance of unexpected peaks likely indicates degradation of 2-Phthalimidoacetamide. The primary degradation pathway in aqueous solution is hydrolysis. The molecule possesses two susceptible sites for hydrolysis: the imide ring and the acetamide group.

• Imide Ring Hydrolysis: The phthalimide ring can undergo hydrolysis to form phthalamic acid derivatives. This is a common degradation pathway for phthalimides.

• Acetamide Hydrolysis: The amide bond of the acetamide moiety can also be cleaved, particularly under acidic or basic conditions, to yield phthalimidoacetic acid and ammonia.

The rate of hydrolysis is significantly influenced by the pH and temperature of the solution. It is crucial to control these parameters during storage and analysis. For instance, studies on similar amide-containing compounds show that degradation is often accelerated at both low and high pH ranges.[1][2]

Q2: What are the optimal storage conditions for solid 2-Phthalimidoacetamide and its solutions to minimize degradation?

A2: To ensure the long-term stability of 2-Phthalimidoacetamide, the following storage conditions are recommended:

Form	Storage Condition	Rationale
Solid	Store at 2-8°C in a tightly sealed container, protected from light and moisture.	Low temperatures slow down potential solid-state degradation. Protection from light and moisture prevents photolytic and hydrolytic degradation.
Solution	Prepare fresh solutions for immediate use whenever possible. If storage is necessary, store at 2-8°C for no longer than 24 hours. The choice of solvent and buffer is critical; a slightly acidic pH (e.g., pH 4-5) is generally preferable to neutral or alkaline conditions to minimize hydrolysis of the imide ring.[1]	The stability of 2-Phthalimidoacetamide in solution is limited. Refrigeration slows down the rate of hydrolysis. Alkaline conditions are known to accelerate the hydrolysis of amides and imides.[3]

Q3: We are planning a forced degradation study for a formulation containing 2-Phthalimidoacetamide. What conditions should we consider?

A3: Forced degradation studies are essential to understand the degradation pathways and to develop stability-indicating analytical methods.[4][5] For 2-Phthalimidoacetamide, the following stress conditions should be investigated:

• Hydrolysis: Exposure to acidic (e.g., 0.1 M HCl), basic (e.g., 0.1 M NaOH), and neutral (e.g., water) conditions at elevated temperatures (e.g., 60-80°C).

• Oxidation: Treatment with an oxidizing agent such as hydrogen peroxide (e.g., 3-30%) at room temperature or slightly elevated temperatures.

• Thermal Degradation: Exposure of the solid drug substance to dry heat (e.g., 80-100°C) for a specified period.

• Photodegradation: Exposure of the solid drug substance and its solution to UV and visible light, as per ICH Q1B guidelines.

The goal is to achieve 5-20% degradation to ensure that the degradation products are formed at detectable levels without being excessive.

Q4: What are the likely degradation products of 2-Phthalimidoacetamide under thermal stress?

A4: Thermal decomposition of phthalimide-containing compounds can be complex. Based on studies of similar structures, potential thermal degradation products of 2-Phthalimidoacetamide could include:

• Phthalimide: Formed by the cleavage of the N-C bond of the acetamide side chain.

• Gaseous products: Such as hydrogen cyanide, isocyanic acid, and nitrogen oxides resulting from the breakdown of the imide ring at high temperatures.[6]

• Products of acetamide thermolysis: Including acetonitrile and other small molecules.

It is important to use analytical techniques such as GC-MS or LC-MS to identify the specific degradation products formed under your experimental conditions.[7][8][9]

TROUBLESHOOTING GUIDES

This section provides step-by-step guidance for resolving specific experimental issues.

Issue 1: Poor Peak Shape and Tailing for 2-Phthalimidoacetamide in Reversed-Phase HPLC.

• Cause: Secondary interactions between the analyte and the stationary phase, or issues with the mobile phase.

• Troubleshooting Steps:

  • Mobile Phase pH: Ensure the pH of the mobile phase is controlled and appropriate for the analyte. A slightly acidic mobile phase (e.g., with 0.1% formic acid or phosphoric acid) can help to suppress the ionization of any acidic functional groups and improve peak shape.

  • Column Choice: Consider using a column with end-capping to minimize silanol interactions.

  • Mobile Phase Composition: Optimize the organic modifier (e.g., acetonitrile, methanol) concentration. A gradient elution may be necessary to achieve a good peak shape and resolution from impurities.

  • Sample Solvent: Dissolve the sample in the mobile phase to avoid peak distortion.

Issue 2: Inconsistent Results in Stability Studies.

• Cause: This can arise from a variety of factors including improper sample handling, uncontrolled experimental conditions, or issues with the analytical method.

• Troubleshooting Steps:

  • Method Validation: Ensure your analytical method is properly validated for stability-indicating properties according to ICH guidelines.[4][10] This includes specificity, linearity, accuracy, precision, and robustness.

  • Control of Environmental Factors: Tightly control temperature, humidity, and light exposure during the study. Use calibrated equipment.

  • Sample Preparation: Be consistent with sample preparation procedures. Ensure complete dissolution and avoid degradation during sample preparation.

  • Use of a Control: Always include a control sample (stored under ideal conditions) in each analytical run to monitor for any systemic issues.

EXPERIMENTAL PROTOCOLS

Protocol 1: Forced Hydrolytic Degradation Study

• Preparation of Stock Solution: Prepare a stock solution of 2-Phthalimidoacetamide in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 9 mL of 0.1 M HCl.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at appropriate time intervals (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the aliquots with an equivalent amount of 0.1 M NaOH before analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 9 mL of 0.1 M NaOH.

  • Keep the solution at room temperature.

  • Withdraw aliquots at shorter time intervals (e.g., 0, 15, 30, 60, 120 minutes) due to the expected rapid degradation.

  • Neutralize the aliquots with an equivalent amount of 0.1 M HCl before analysis.

• Neutral Hydrolysis:

  • To 1 mL of the stock solution, add 9 mL of purified water.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at the same time intervals as for acid hydrolysis.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method to determine the percentage of degradation and to profile the degradation products.

VISUALIZATION OF DEGRADATION PATHWAYS

The following diagrams illustrate the primary degradation pathways of 2-Phthalimidoacetamide.

Caption: Potential Thermal Degradation Pathways.

REFERENCES

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• Cremlyn, R. J. (1973). Kinetics of the hydrolysis of thioacetamide in alkaline solution. Journal of the Chemical Society, Perkin Transactions 2, (11), 1423-1426. [Link]

• Yang, G. P., Zhao, X. K., Sun, X. J., & Lu, X. L. (2005). Oxidative degradation of diethyl phthalate by photochemically-enhanced Fenton reaction. Journal of Hazardous Materials, 126(1-3), 112-118. [Link]

• Kim, J. H., & Scialli, A. R. (2011). The Rise, Fall and Subsequent Triumph of Thalidomide: Lessons Learned in Drug Development. PubMed Central, 100(2), 159-165. [Link]

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• Wang, T., Chen, Y., & Gao, N. (2017). Degradation of acetamiprid in UV/H2O2 and UV/persulfate systems: a comparative study. ResearchGate. [Link]

• Khan, M. N. (1989). Aqueous degradation of N-(hydroxymethyl)phthalimide in the presence of specific and general bases. Kinetic assessment of N-hydroxymethyl derivatives of nitrogen heterocycles as possible prodrugs. Journal of Pharmaceutical and Biomedical Analysis, 7(6), 685-691. [Link]

• Stewart, S. G. (2022). Development of Analogs of Thalidomide. Encyclopedia.pub. [Link]

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• 10. Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Solubility of 2-Phthalimidoacetamide in Assays

Welcome to the technical support center for researchers working with 2-Phthalimidoacetamide and other structurally related compounds. Phthalimide derivatives are a cornerstone of modern medicinal chemistry, serving as privileged scaffolds in the development of novel therapeutics.[1][2][3] However, the very features that make them attractive—a stable, planar, and largely hydrophobic structure—frequently lead to significant challenges with aqueous solubility.[2] This guide is designed to provide researchers, scientists, and drug development professionals with a logical, in-depth framework for diagnosing and resolving solubility issues encountered during in-vitro and cell-based assays.

Section 1: Understanding the Core Problem

This section addresses the fundamental reasons behind the solubility challenges and their experimental consequences.

Q1: What specific chemical properties of 2-Phthalimidoacetamide cause its poor solubility in aqueous assay buffers?

The poor aqueous solubility of 2-Phthalimidoacetamide is primarily dictated by its molecular structure. The dominant feature is the phthalimide group, which consists of two fused benzene rings. This large, planar, and non-polar aromatic system results in high hydrophobicity. In the solid state, these planar molecules can pack efficiently into a stable crystal lattice. A significant amount of energy is required to break these intermolecular bonds (crystal lattice energy) and surround the molecule with water, a process that is not energetically favorable.[4] While the acetamide portion of the molecule contains polar carbonyl and N-H groups capable of hydrogen bonding, their contribution is insufficient to overcome the hydrophobicity of the large phthalimide scaffold.

Q2: How can poor solubility negatively impact my experimental results?

Ignoring or improperly managing poor solubility can invalidate your results. The primary consequences are:

• Compound Precipitation: The most common issue is the compound crashing out of the aqueous assay buffer, forming a fine precipitate or suspension.[5][6] This means the actual concentration of the dissolved, active compound is unknown and far lower than the intended nominal concentration.

• Inaccurate Potency Values (IC50/EC50): If the compound precipitates at higher concentrations, the dose-response curve will flatten, leading to an artificially high (less potent) IC50 or EC50 value. This is a classic artifact of low solubility.

• Assay Interference: Precipitated particles can scatter light, interfering with absorbance or fluorescence-based readouts and leading to false-positive or false-negative signals.[6]

• Poor Reproducibility: The stochastic nature of precipitation can lead to high variability between replicate wells and between experiments, making it impossible to generate reliable data.

Section 2: The First Line of Defense: Stock Solution Preparation

Proper preparation and handling of the primary stock solution is a critical first step that can prevent many downstream problems.

Q3: What is the recommended solvent for preparing my primary stock solution of 2-Phthalimidoacetamide?

For poorly soluble, non-polar organic molecules, 100% Dimethyl Sulfoxide (DMSO) is the industry-standard solvent for creating high-concentration primary stocks.[4][7][8] DMSO is a highly polar aprotic solvent with an exceptional ability to dissolve a wide range of organic compounds, including those with planar aromatic structures.[7][9][10]

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

• Pre-Weigh Compound: Accurately weigh the required amount of 2-Phthalimidoacetamide in a suitable vial (e.g., amber glass vial).

• Solvent Addition: Add the calculated volume of 100% anhydrous, cell-culture grade DMSO to achieve the target concentration (e.g., 10 mM).

• Dissolution: Vortex the solution vigorously for 1-2 minutes.

• Visual Inspection: Hold the vial against a light source to ensure there are no visible particulates. The solution should be perfectly clear.

• Assisted Dissolution (if necessary): If the compound does not fully dissolve, proceed to the troubleshooting steps in Q4.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Q4: My compound is struggling to dissolve even in 100% DMSO. What are my options?

If vortexing alone is insufficient, the high crystal lattice energy of the compound may be preventing dissolution. The following methods can be applied sequentially:

• Gentle Warming: Warm the solution in a water bath at 30-37°C for 5-10 minutes. This increases the kinetic energy and can help overcome the energy barrier to dissolution. Caution: Do not overheat, as this could degrade the compound.

• Sonication: Place the vial in a bath sonicator for 5-15 minutes. The high-frequency sound waves create micro-cavitations that physically disrupt the solid particles, increasing the surface area available for dissolution.[11][12]

• Re-evaluation of Concentration: If the compound still fails to dissolve, you may have exceeded its maximum solubility in DMSO. It is better to prepare a lower, fully dissolved stock concentration (e.g., 1 mM or 5 mM) than to work with a suspension.[5]

Q5: I've noticed my compound precipitating out of my DMSO stock after a freeze-thaw cycle. How can I prevent this?

This is a common problem, especially for compounds stored at very high concentrations.[8]

• Cause: During freezing, the DMSO can form a crystalline structure, forcing the solute out of solution. Upon thawing, the compound may not fully re-dissolve, especially if the concentration is near its saturation point.

• Solution:

  • Store in Aliquots: Prepare small, single-use aliquots of your stock solution. This minimizes the number of freeze-thaw cycles for the bulk of your compound.

  • Ensure Complete Re-dissolution: After thawing an aliquot, always vortex it thoroughly and warm it gently to 37°C to ensure the compound is fully back in solution before making serial dilutions.

  • Consider Room Temperature Storage: For short-term use (1-2 weeks), storing the 100% DMSO stock tightly sealed at room temperature can sometimes be more effective at preventing precipitation than repeated freezing, provided the compound is stable.

Section 3: Troubleshooting Solubility in Aqueous Assay Media

This is where most solubility problems manifest. When the DMSO stock is diluted into a buffer, the solvent environment abruptly changes from 100% organic to >99% aqueous, causing hydrophobic compounds to precipitate.

Q6: I see a cloudy precipitate as soon as I add my compound to the assay plate. How should I troubleshoot this?

This indicates that the kinetic solubility of 2-Phthalimidoacetamide in your final assay buffer has been exceeded.[13] The following workflow provides a systematic approach to resolving this issue.

Caption: A workflow for troubleshooting compound precipitation.

Protocol 2: Systematic Co-Solvent Screening

Co-solvents are water-miscible organic solvents that, when added to the aqueous buffer at a low percentage, can increase the solubility of a hydrophobic compound without significantly impacting the biological assay.[14][15]

• Select Co-solvents: Choose a panel of co-solvents with varying properties. Common choices are listed in the table below.

• Prepare Co-solvent Buffers: Prepare your standard assay buffer containing each co-solvent at a range of final concentrations (e.g., 1%, 2%, 5% v/v).

• Test Compound Solubility: In a 96-well plate, add your DMSO stock of 2-Phthalimidoacetamide to each co-solvent buffer to achieve your highest desired assay concentration. Also include a control with your standard buffer (no co-solvent).

• Incubate and Observe: Incubate the plate under your standard assay conditions (e.g., 30 minutes at 37°C). Visually inspect for precipitation against a dark background. A quantitative assessment can be made by measuring light scatter (nephelometry) on a plate reader.[13]

• Validate Assay Compatibility: Once you identify a co-solvent system that maintains solubility, you MUST validate that it does not interfere with your assay. Run a full vehicle control (Buffer + Co-solvent + DMSO) and confirm that it does not affect enzyme activity, cell viability, or other assay readouts.[16]

Table 1: Comparison of Common Co-solvents for Biological Assays

Co-Solvent	Typical Final Conc.	Pros	Cons & Considerations
DMSO	< 1%	Excellent initial solubilizer.[7]	Can interfere with assays and cause cell toxicity at >1%.[16]
Ethanol	1-5%	Good solubilizing power.	Can cause protein denaturation or cell stress at higher concentrations.
PEG 400	1-10%	Generally biocompatible, good for increasing solubility of many compounds.[4]	Can be viscous; potential for interference in some assays.
Glycerol	1-10%	Biocompatible and can act as a protein stabilizer.[4]	Less effective as a solubilizer for very hydrophobic compounds.

Section 4: Advanced FAQs and Assay Controls

Q7: The solution looks clear, but how can I be certain the compound isn't forming a non-visible, colloidal suspension?

This is an important concern, as nano-aggregates can act as promiscuous inhibitors and produce artifacts.

• Dynamic Light Scattering (DLS): This is the gold-standard technique for detecting small particles and aggregates in solution.

• Centrifugation Test: Prepare your highest concentration of the compound in the final assay buffer. Centrifuge at high speed (e.g., >14,000 x g) for 15-30 minutes. Carefully collect the supernatant and measure the compound concentration via HPLC-UV or LC-MS. A significant decrease in concentration compared to a non-centrifuged sample indicates the presence of insoluble material.

Q8: What are the essential controls I must include when working with a poorly soluble compound?

To ensure your results are trustworthy, the following controls are mandatory:[6]

• Vehicle Control: This contains the assay buffer with the final concentration of DMSO and any co-solvent used, but no test compound. This is your baseline (0% effect).

• "Compound Only" Control (No Cells/Enzyme): This well contains the buffer, vehicle, and your compound at the highest concentration. It is used to check for direct compound interference with the assay readout (e.g., does the compound itself absorb light at 570 nm in an MTT assay?).

• Positive Control: A known activator or inhibitor for your assay. This control must be run in the same final vehicle concentration to ensure the solvents are not affecting its performance.

Q9: My compound appears soluble, but my dose-response curves are not sigmoidal and have high errors. Could stability be an issue?

Yes. Even if a compound is initially soluble, it may not be stable in aqueous buffer over the duration of your experiment (e.g., a 24- or 48-hour cell-based assay).[17][18] The compound could be degrading or slowly precipitating over time.

• Troubleshooting Step: Prepare the compound in your final assay buffer and incubate it for the full duration of your assay. At various time points (e.g., 0, 4, 8, 24 hours), take an aliquot and analyze the concentration of the parent compound by LC-MS. A significant decrease over time indicates a stability problem that needs to be addressed, potentially by shortening the assay time or modifying the buffer conditions (e.g., pH).[19]

References

• ResearchGate. (2025). Thiamethoxam in aqueous co-solvent mixtures of 1,4-dioxane, N,N-dimethylacetamide, dimethyl sulfoxide and acetonitrile: Solubility solute-solvent and solvent-solvent interactions, and preferential solvation analysis.
• PubMed Central. (n.d.). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs.

• National Center for Biotechnology Information. (n.d.). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. Retrieved from [Link]

• ResearchGate. (n.d.). Dimethyl Sulfoxide (DMSO) Solubility Data.
• ResearchGate. (n.d.). Techniques to improve the solubility of poorly soluble drugs.

• PubMed. (n.d.). In vitro solubility assays in drug discovery. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Discovery of novel phthalimide analogs: Synthesis, antimicrobial and antitubercular screening with molecular docking studies. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Azido-N-methylacetamide | C3H6N4O | CID 20554443. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Stability and Compatibility of Ceftazidime Administered by Continuous Infusion to Intensive Care Patients. Retrieved from [Link]

• ResearchGate. (2025). Formulation strategies for poorly soluble drugs.
• ResearchGate. (n.d.). Stability Study of Flutamide in Solid State and in Aqueous Solution.

• UCL Discovery. (n.d.). Phthalimide as a versatile pharmacophore scaffold: unlocking its diverse biological activities. Retrieved from [Link]

• ResearchGate. (2025). What is the reason behind the precipitation of drugs or compounds during MTT assay in 96-well plates after the treatment?. Retrieved from [Link]

• MDPI. (n.d.). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Dimethyl Sulfoxide | (CH3)2SO | CID 679. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Acetamide, 2-(hydroxyimino)-N-phenyl- (CAS 1769-41-1). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. Retrieved from [Link]

• MDPI. (n.d.). Application of a Fluorescence Anisotropy-Based Assay to Quantify Transglutaminase 2 Activity in Cell Lysates. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• MDPI. (n.d.). Phthalimide Derivatives as Anti-Inflammatory Agents: In Silico COX-2 Targeting and In Vitro Inhibition of PGE 2 Production. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?. Retrieved from [Link]

• ResearchGate. (n.d.). Influence of pH on the Stability of 2-Substituted 1,3-Thiazolidine-4-Carboxylic Acids in Model Solutions.

• Cheméo. (n.d.). Chemical Properties of N-2-(1,3-dihydroxy-2-methylpropyl) acetamide (CAS 66671-83-8). Retrieved from [Link]

• gChem. (n.d.). DMSO. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Acetamide, 2-chloro-N,N-diethyl- (CAS 2315-36-8). Retrieved from [Link]

• RSC Publishing. (2024). Phthalimides: developments in synthesis and functionalization. Retrieved from [Link]

• ResearchGate. (2025). Aqueous and cosolvent solubility data for drug-like organic compounds.

• Phthalimide‐containing drugs approved by the Food and Drug Administration. (n.d.). Retrieved from [Link]

• ResearchGate. (2025). (PDF) Compound Precipitation in High-Concentration DMSO Solutions. Retrieved from [Link]

• Hilaris Publisher. (n.d.). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Retrieved from [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Retrieved from [Link]

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• 19. researchgate.net [researchgate.net]

Technical Support Center: Column Chromatography Techniques for Purifying 2-Phthalimidoacetamide

Welcome to the technical support center for the purification of 2-Phthalimidoacetamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the column chromatographic purification of this compound. As a Senior Application Scientist, my goal is to provide not just procedural steps, but also the scientific rationale behind them to empower you to overcome challenges in your purification workflow.

Frequently Asked Questions (FAQs)

Here are some of the common questions we receive regarding the purification of 2-Phthalimidoacetamide.

Q1: What is the recommended stationary phase for the column chromatography of 2-Phthalimidoacetamide?

For the purification of 2-Phthalimidoacetamide, silica gel (60-120 mesh or 230-400 mesh for flash chromatography) is the most common and recommended stationary phase.[1] Its polar nature allows for effective separation of the moderately polar 2-Phthalimidoacetamide from less polar starting materials and non-polar byproducts.

Q2: How do I choose an appropriate solvent system (mobile phase) for the purification?

The key is to find a solvent system that provides good separation of your target compound from its impurities on a Thin Layer Chromatography (TLC) plate first. A good starting point for developing a solvent system for 2-Phthalimidoacetamide is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate.[2] You can then adjust the ratio to achieve an optimal Rf value. For more polar impurities, adding a small amount of an even more polar solvent like methanol may be necessary.

Q3: What is an ideal Rf value for 2-Phthalimidoacetamide on a TLC plate before starting column chromatography?

An ideal Rf value for your target compound on a TLC plate is typically between 0.25 and 0.35. This range usually ensures that the compound will elute from the column in a reasonable volume of solvent and will be well-separated from impurities with different polarities.

Q4: My 2-Phthalimidoacetamide seems to be degrading on the silica gel column. What can I do?

While amides are generally stable, the phthalimide group can be susceptible to hydrolysis under acidic or basic conditions.[3][4] Silica gel is slightly acidic and can sometimes cause degradation of sensitive compounds. If you suspect degradation, you can perform a simple stability test by spotting your compound on a TLC plate, letting it sit for a few hours, and then developing it to see if any new spots appear. If degradation is confirmed, you can consider using a deactivated silica gel (e.g., by adding a small amount of a non-volatile base like triethylamine to your eluent) or an alternative stationary phase like alumina.

Q5: Can I purify 2-Phthalimidoacetamide by recrystallization instead of column chromatography?

Recrystallization can be an excellent alternative or a final polishing step if a suitable solvent is found.[5] For compounds with similar structures, solvents like ethanol have been used for recrystallization.[6][7] The choice of solvent will depend on the specific impurities present in your crude product. A good recrystallization solvent should dissolve your compound well at high temperatures but poorly at low temperatures, while the impurities should remain soluble at low temperatures.

Troubleshooting Guide

This section addresses specific issues you may encounter during the column chromatography of 2-Phthalimidoacetamide.

Problem 1: Poor Separation of 2-Phthalimidoacetamide from Impurities

Symptoms:

• Overlapping spots on the TLC of collected fractions.

• Broad elution bands from the column.

• Low purity of the isolated product.

Potential Causes & Solutions:

Cause	Explanation	Solution
Inappropriate Solvent System	The polarity of the eluent may not be optimal to resolve the compound from its impurities.	Re-optimize the solvent system using TLC. Try different solvent combinations (e.g., dichloromethane/ethyl acetate, ethyl acetate/methanol) to improve separation. A gradient elution, where the polarity of the mobile phase is gradually increased, can also be very effective.
Column Overloading	Too much crude material has been loaded onto the column, exceeding its separation capacity.	As a rule of thumb, use a silica gel to crude product ratio of at least 30:1 (w/w). If you have a large amount of material, use a larger column.
Poor Column Packing	An unevenly packed column with cracks or channels will lead to poor separation.	Ensure the silica gel is packed uniformly as a slurry and is not allowed to run dry.
Sample Loading Technique	Loading the sample in a large volume of a strong solvent can lead to band broadening.	Dissolve the crude product in a minimal amount of the initial eluent or a slightly more polar solvent. For better resolution, consider "dry loading" where the crude product is adsorbed onto a small amount of silica gel before being added to the top of the column.

Problem 2: 2-Phthalimidoacetamide is Not Eluting from the Column

Symptoms:

• No product is observed in the collected fractions even after passing a large volume of the mobile phase.

Potential Causes & Solutions:

Cause	Explanation	Solution
Solvent System is Too Non-Polar	The eluent does not have sufficient polarity to move the compound down the column.	Gradually increase the polarity of the mobile phase. If you started with a hexane/ethyl acetate mixture, increase the proportion of ethyl acetate. If that is not sufficient, add a small percentage of a more polar solvent like methanol.
Compound Degradation on the Column	The compound may be decomposing on the acidic silica gel.	As mentioned in the FAQs, test for stability on a TLC plate. If degradation is occurring, consider using deactivated silica or an alternative stationary phase like alumina.
Strong Adsorption to Silica	The amide and imide functional groups can have strong interactions with the silanol groups of the silica gel.	Adding a small amount of a competitive polar solvent like methanol to the eluent can help to displace the compound from the stationary phase.

Problem 3: Product Elutes Too Quickly (With the Solvent Front)

Symptoms:

• The product is found in the very first fractions collected.

• Poor separation from non-polar impurities.

Potential Causes & Solutions:

Cause	Explanation	Solution
Solvent System is Too Polar	The eluent is too strong and is washing all compounds through the column without sufficient interaction with the stationary phase.	Decrease the polarity of the mobile phase. If you are using an ethyl acetate/hexane mixture, increase the proportion of hexane.
Cracks or Channels in the Column	A poorly packed column can allow the solvent and sample to bypass the stationary phase.	Repack the column carefully, ensuring a homogenous and crack-free bed of silica gel.

Experimental Protocols & Method Development

Protocol 1: TLC Method Development for 2-Phthalimidoacetamide

This protocol will help you identify a suitable solvent system for column chromatography.

• Prepare a stock solution of your crude 2-Phthalimidoacetamide in a suitable solvent like dichloromethane or ethyl acetate.

• Spot the solution onto several TLC plates.

• Prepare different solvent systems with varying polarities. Good starting points include:

  • Hexane:Ethyl Acetate (e.g., 9:1, 8:2, 7:3, 1:1)

  • Dichloromethane:Ethyl Acetate (e.g., 9:1, 8:2, 7:3, 1:1)

  • Ethyl Acetate:Methanol (e.g., 99:1, 98:2, 95:5)

• Develop the TLC plates in chambers saturated with the respective solvent systems.

• Visualize the spots under a UV lamp (254 nm) and/or by staining (e.g., with potassium permanganate stain, which is effective for many organic compounds).

• Calculate the Rf values for your product and any visible impurities.

• Select the solvent system that gives your product an Rf value between 0.25 and 0.35 and provides the best separation from impurities.

Protocol 2: Flash Column Chromatography of 2-Phthalimidoacetamide

This is a general procedure for purifying your compound once an appropriate solvent system has been determined.

• Column Preparation:

  • Select an appropriately sized column based on the amount of crude material.

  • Pack the column with silica gel (230-400 mesh) using the chosen eluent as a slurry.

  • Ensure the silica bed is compact and level.

• Sample Loading:

  • Dissolve the crude 2-Phthalimidoacetamide in a minimal amount of the eluent.

  • Carefully load the sample onto the top of the silica bed.

  • Alternatively, use the dry loading method for better resolution.

• Elution:

  • Begin eluting with the chosen solvent system, collecting fractions in test tubes or vials.

  • You may use a constant solvent composition (isocratic elution) or gradually increase the polarity (gradient elution).

• Monitoring the Separation:

  • Monitor the elution of your compound by spotting the collected fractions on TLC plates.

  • Develop the TLC plates in the same eluent system and visualize the spots.

• Combining and Concentrating Fractions:

  • Combine the fractions that contain your pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 2-Phthalimidoacetamide.

Visualizing the Workflow

The following diagrams illustrate the decision-making process for troubleshooting and the general workflow for purification.

Caption: Troubleshooting workflow for column chromatography.

Caption: General workflow for purification.

Potential Impurities in 2-Phthalimidoacetamide Synthesis

Understanding the potential impurities from the synthesis is crucial for developing an effective purification strategy. A common route to 2-Phthalimidoacetamide is via the Gabriel synthesis using potassium phthalimide and 2-chloroacetamide.[8]

Potential Impurity	Origin	Relative Polarity	Separation Strategy
Phthalimide	Unreacted starting material.	More polar than non-polar starting materials, but generally less polar than the product.	Should elute before the product in a normal-phase system.
2-Chloroacetamide	Unreacted starting material.	Polar, but likely to elute before the product.	A well-chosen solvent system should provide good separation.
Phthalic Acid	Hydrolysis of phthalimide or the product.[3]	Very polar.	Will likely remain at the baseline of the TLC and stick to the top of the column. A more polar solvent wash at the end can remove it.
Glycine Amide	Over-reaction or side reactions.	Very polar.	Will likely require a more polar eluent to remove from the column after the product has been eluted.
Polymeric byproducts	Self-condensation of starting materials or product.	Variable, but often very polar.	May not elute from the column under normal conditions.

References

• Synthesis of Substituted Phthalimides via Ultrasound-Promoted One-Pot Multicomponent Reaction. ACS Omega. [Link]

• N-heterocyclic carbene-catalyzed atroposelective synthesis of N-Aryl phthalimides and maleimides via activation of carboxylic acids. PubMed Central. [Link]

• 2-[2-(1,3-Dioxoisoindolin-2-yl)acetamido]acetic acid. ScienceOpen. [Link]

• 2-[2-(1,3-Dioxoisoindolin-2-yl)acetamido]acetic acid. PubMed Central. [Link]

• Crystal of N-long-chain acylglycine salt, method of production thereof, and detergent composition using said crystal.

• The Gabriel Synthesis. Master Organic Chemistry. [Link]

• How should I purify a complex, polar, amide reaction mixture?. Biotage. [Link]

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• Design and synthesis of 2-(1, 3-dioxoisoindolin-2-yl)-N-(4-oxo-2-substitutedthiazolidin-3-yl) acetamide derivatives as potential anticonvulsant agents. PubMed. [Link]

• Phthalimide-based π-Conjugated Small Molecules with Tailored Electronic Energy Levels for use as Acceptors in Organic Solar Cells. The Royal Society of Chemistry. [Link]

• Method for removing impurities in glycine synthetic process.

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• Very polar compound purification using aqueous normal-phase flash column chromatography. Biotage. [Link]

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• Preparation method of acetamide.

• The Mechanisms of Acid-Catalyzed Hydrolysis of N-(4-Substituted Arylthio) Phthalimides. ResearchGate. [Link]

• chromatography - polarities. Sciencemadness Discussion Board. [Link]

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Technical Support Center: Overcoming Resistance in Antimicrobial Assays with 2-Phthalimidoacetamide and its Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Phthalimidoacetamide and its analogs. This guide is designed to provide expert insights and practical troubleshooting for overcoming challenges in antimicrobial assays and harnessing the potential of this promising class of compounds to combat antimicrobial resistance.

Introduction: The Promise of Phthalimides in an Era of Resistance

The rise of multidrug-resistant (MDR) pathogens presents a formidable challenge to global health.[1] The scientific community is in a race against time to develop novel antimicrobial agents that can circumvent existing resistance mechanisms.[1] Phthalimide derivatives, including 2-Phthalimidoacetamide, have emerged as a compelling scaffold in this endeavor. These compounds have demonstrated a broad spectrum of biological activities, and recent studies are beginning to uncover their potential to tackle resistant bacteria.[2][3][4]

This guide provides a comprehensive resource for researchers, offering in-depth troubleshooting for common experimental hurdles and a deeper understanding of the mechanistic pathways that underpin the antimicrobial action of 2-Phthalimidoacetamide derivatives.

Frequently Asked Questions (FAQs)

Here we address some of the initial questions you may have when starting your work with 2-Phthalimidoacetamide.

Q1: What is the general spectrum of activity for 2-Phthalimidoacetamide and its derivatives?

Phthalimide derivatives have shown activity against both Gram-positive and Gram-negative bacteria.[2][3] The specific spectrum and potency can be significantly influenced by the nature of the substituents on the phthalimide and acetamide moieties. For instance, the introduction of different aryl amines to a related 2-mercaptobenzothiazole acetamide core resulted in varying degrees of activity against strains like Staphylococcus aureus and Pseudomonas aeruginosa.[2]

Q2: What is the proposed mechanism of action for this class of compounds?

While research is ongoing, evidence suggests that phthalimide derivatives may exert their antimicrobial effects through multiple mechanisms. One key target appears to be the bacterial cell wall or membrane.[3][5] Some derivatives are believed to interfere with the synthesis of essential cell wall components like peptidoglycan.[6][7] Additionally, disruption of the bacterial membrane's integrity, leading to leakage of cellular contents, is another potential mode of action.[5] Molecular docking studies on some phthalimide analogs suggest they may also interact with critical bacterial enzymes, such as DNA gyrase or topoisomerases, which are involved in DNA replication.[2][8]

Q3: Can 2-Phthalimidoacetamide be used in combination with other antibiotics?

Yes, and this is one of the most promising applications. Phthalimide derivatives have demonstrated synergistic effects when combined with conventional antibiotics.[3][9] This means that the combined effect of the two drugs is greater than the sum of their individual effects. This synergy can help to lower the required dose of the conventional antibiotic, potentially reducing toxicity and slowing the development of resistance.[10]

Q4: Are there any known issues with the solubility or stability of these compounds?

Like many novel organic compounds, solubility can be a challenge. It is crucial to determine the optimal solvent for your specific 2-Phthalimidoacetamide derivative that is also compatible with your assay conditions and not toxic to the bacteria at the concentration used. Stability in culture media over the course of an experiment (e.g., 24 hours for a standard MIC assay) should also be assessed, as degradation can lead to inaccurate results.[11][12]

In-Depth Troubleshooting Guides

This section provides detailed guidance on overcoming specific experimental challenges.

Issue 1: Inconsistent or No Antimicrobial Activity Observed

If you are not observing the expected antimicrobial activity, consider the following factors:

• Compound Solubility and Precipitation:

  • Causality: The compound may be precipitating out of the culture medium, reducing its effective concentration.

  • Troubleshooting Steps:

    • Visual Inspection: Carefully inspect your assay plates or tubes for any signs of precipitation.

    • Solvent Optimization: Test different biocompatible solvents (e.g., DMSO, ethanol) at the lowest possible concentration to dissolve your compound. Always include a solvent-only control to ensure it does not affect bacterial growth.

    • Solubility Assessment: Perform a formal solubility test in your specific culture medium before conducting the full antimicrobial assay.

• Compound Stability:

  • Causality: The 2-Phthalimidoacetamide derivative may be degrading in the culture medium at 37°C over the incubation period.[11]

  • Troubleshooting Steps:

    • Stability Study: Incubate the compound in the assay medium for the duration of the experiment (e.g., 24 hours) and then test its activity. You can also use analytical methods like HPLC to assess degradation.[12]

    • pH and Temperature Effects: Investigate if slight modifications in the medium's pH or a lower incubation temperature (if appropriate for the bacterial strain) improve stability without significantly affecting bacterial growth.[11]

• Bacterial Strain and Resistance Mechanisms:

  • Causality: The bacterial strain you are using may possess intrinsic or acquired resistance mechanisms that are effective against your compound.[13]

  • Troubleshooting Steps:

    • Use Quality Control Strains: Always include standard, well-characterized bacterial strains (e.g., from ATCC) in your assays for comparison.

    • Test Against a Panel of Strains: Evaluate your compound against a diverse panel of clinical isolates with known resistance profiles to understand its spectrum of activity.

Issue 2: Difficulty in Determining the Mechanism of Action

Elucidating the mechanism of action is a critical step in drug development. Here are some experimental approaches:

• Cell Wall/Membrane Integrity Assays:

  • Rationale: To investigate if the compound disrupts the bacterial cell envelope.

  • Protocol: Propidium Iodide (PI) Uptake Assay

    • Grow bacteria to the mid-logarithmic phase.

    • Wash and resuspend the cells in a suitable buffer (e.g., PBS).

    • Add your 2-Phthalimidoacetamide derivative at various concentrations (e.g., 0.5x, 1x, and 2x MIC).

    • Include a positive control (e.g., a known membrane-disrupting agent like a high concentration of ethanol) and a negative control (untreated cells).

    • Add propidium iodide, a fluorescent dye that can only enter cells with compromised membranes.

    • Measure the fluorescence over time using a fluorometer or a fluorescence microscope. An increase in fluorescence indicates membrane damage.

• Efflux Pump Inhibition Assays:

  • Rationale: To determine if 2-Phthalimidoacetamide acts as an efflux pump inhibitor (EPI), thereby increasing the intracellular concentration of other antibiotics.[14][15]

  • Protocol: Ethidium Bromide (EtBr) Accumulation Assay

    • Use a bacterial strain known to overexpress efflux pumps.

    • Grow the bacteria and resuspend them in a buffer containing glucose (as an energy source for the pumps).

    • Add a known efflux pump substrate that fluoresces upon binding to DNA, such as ethidium bromide.

    • Add your 2-Phthalimidoacetamide derivative at various concentrations.

    • Include a known EPI (e.g., reserpine) as a positive control.

    • Measure the fluorescence over time. An increase in fluorescence in the presence of your compound suggests that it is inhibiting the efflux of EtBr.

• Biofilm Disruption Assays:

  • Rationale: To assess the compound's ability to inhibit the formation of or disperse existing biofilms, which are a major contributor to antibiotic resistance.[16][17]

  • Protocol: Crystal Violet Biofilm Assay

    • Inhibition of Biofilm Formation: In a microtiter plate, add your compound at sub-inhibitory concentrations to the bacterial culture at the time of inoculation.

    • Disruption of Pre-formed Biofilms: Grow biofilms in a microtiter plate for 24-48 hours. Then, remove the planktonic cells and add fresh medium containing your compound at various concentrations.

    • After incubation, wash the plates to remove non-adherent cells.

    • Stain the remaining biofilms with crystal violet.

    • Wash away the excess stain and solubilize the bound dye with a suitable solvent (e.g., ethanol or acetic acid).

    • Quantify the biofilm by measuring the absorbance at a specific wavelength (e.g., 570 nm).

Experimental Workflow: Synergy Testing with Checkerboard Assay

A synergistic interaction between 2-Phthalimidoacetamide and a conventional antibiotic can be a powerful strategy to overcome resistance. The checkerboard assay is a standard method to quantify synergy.

Protocol: Checkerboard Microdilution Assay

• Prepare Stock Solutions: Prepare concentrated stock solutions of your 2-Phthalimidoacetamide derivative and the partner antibiotic.

• Serial Dilutions: In a 96-well microtiter plate, perform serial dilutions of the 2-Phthalimidoacetamide derivative along the x-axis and the partner antibiotic along the y-axis.

• Inoculate: Add a standardized bacterial inoculum to each well.

• Incubate: Incubate the plate at the appropriate temperature and duration for the specific bacterial strain.

• Determine MICs: The MIC of each drug alone and in combination is determined as the lowest concentration that inhibits visible bacterial growth.

• Calculate the Fractional Inhibitory Concentration (FIC) Index:

  • FIC of drug A = (MIC of drug A in combination) / (MIC of drug A alone)

  • FIC of drug B = (MIC of drug B in combination) / (MIC of drug B alone)

  • FIC Index (FICI) = FIC of drug A + FIC of drug B

• Interpret the Results:

  • FICI ≤ 0.5: Synergy

  • 0.5 < FICI ≤ 4.0: Additive or indifferent effect

  • FICI > 4.0: Antagonism

Data Presentation: Example Checkerboard Assay Results

2-Phthalimidoacetamide (µg/mL)	Antibiotic X (µg/mL)	Growth
8	0	+
4	0	+
2	0	-
0	16	+
0	8	+
0	4	-
1	2	-

In this example, the MIC of 2-Phthalimidoacetamide alone is 2 µg/mL, and the MIC of Antibiotic X alone is 4 µg/mL. In combination, growth is inhibited at 1 µg/mL of 2-Phthalimidoacetamide and 2 µg/mL of Antibiotic X.

FICI = (1/2) + (2/4) = 0.5 + 0.5 = 1.0 (Additive effect in this specific combination)

Visualizing Mechanistic Pathways and Workflows

To aid in conceptualizing the experimental approaches, the following diagrams illustrate key processes.

Caption: Potential mechanisms of 2-Phthalimidoacetamide in overcoming resistance.

Caption: Workflow for the checkerboard synergy assay.

References

• Ahmad, I., et al. (2023). Antibacterial Potential of Novel Acetamide Derivatives of 2-Mercaptobenzothiazole: Synthesis and Docking Studies. ACS Omega. Available at: [Link]

• Baviskar, A. T., et al. (2022). In Vitro Activity of Two Novel Antimicrobial Compounds on MDR-Resistant Clinical Isolates. Antibiotics. Available at: [Link]

• Husain, F. M., et al. (2021). Synthesis and antimicrobial evaluation of 2-thioxoimidazolidinone derivatives. Results in Chemistry. Available at: [Link]

• Srinivasan, R., et al. (2014). Synthesis and antimicrobial activity of α N-Phthilimido and acetimido derivatives from amino acids and Anhydrides. International Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

• Biology LibreTexts. (2021). 13.2A: Inhibiting Cell Wall Synthesis. Available at: [Link]

• Pompilio, A., et al. (2022). Dual-function antimicrobial-antibiofilm peptide hybrid to tackle biofilm-forming Staphylococcus epidermidis. Frontiers in Microbiology. Available at: [Link]

• Stevenson, K., et al. (2016). Stability of β-lactam antibiotics in bacterial growth media. PLoS ONE. Available at: [Link]

• Rogers, S. A., et al. (2010). Synergistic Effects between Conventional Antibiotics and 2-Aminoimidazole-Derived Antibiofilm Agents. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Ceci, M., et al. (2021). Dual-action thioarylamide-based small molecules to target drug-resistant bacteria and chronic inflammation. iScience. Available at: [Link]

• Zhang, J., et al. (2022). Advances in the Discovery of Efflux Pump Inhibitors as Novel Potentiators to Control Antimicrobial-Resistant Pathogens. Journal of Fungi. Available at: [Link]

• Al-Shabib, N. A., et al. (2022). Combating Antibiotic Resistance: Mechanisms, Multidrug-Resistant Pathogens, and Novel Therapeutic Approaches: An Updated Review. Molecules. Available at: [Link]

• Liu, C., et al. (2020). Synthesis and Antibacterial Evaluation of N-phenylacetamide Derivatives Containing 4-Arylthiazole Moieties. Molecules. Available at: [Link]

• Scherer, M., et al. (2020). Stability of 2,4-TDA and M1 in cell culture media. ResearchGate. Available at: [Link]

• Han, A., et al. (2023). Synergistic action of antimicrobial peptides and antibiotics: current understanding and future directions. Frontiers in Immunology. Available at: [Link]

• Fiamegos, Y. C., et al. (2021). Inhibition of Multidrug Efflux Pumps Belonging to the Major Facilitator Superfamily in Bacterial Pathogens. International Journal of Molecular Sciences. Available at: [Link]

• da Silva, P. B., et al. (2022). Antimicrobial Investigation of Phthalimide and N-Phthaloylglycine Esters: Activity, Mechanism of Action, Synergism and Ecotoxicity. Molecules. Available at: [Link]

• Kaur, J., et al. (2021). A review on cell wall synthesis inhibitors with an emphasis on glycopeptide antibiotics. RSC Medicinal Chemistry. Available at: [Link]

• Donelli, G. (2022). Microbial Biofilms and Antibiofilm Agents 2.0. International Journal of Molecular Sciences. Available at: [Link]

• Al-Suwaidan, I. A., et al. (2022). Synthesis, Molecular Docking, and Antimicrobial Evaluation of 2-(Substituted Amino)-N-(6-Substituted-1,3-Benzothiazol-2yl) Acetamide. Molecules. Available at: [Link]

• Aslam, B., et al. (2021). Multidrug-Resistant Bacteria: Their Mechanism of Action and Prophylaxis. Microorganisms. Available at: [Link]

• Roy, R., et al. (2022). Combination Therapies for Biofilm Inhibition and Eradication: A Comparative Review of Laboratory and Preclinical Studies. Frontiers in Cellular and Infection Microbiology. Available at: [Link]

• Ghidini, A., et al. (2021). Small molecule inhibitors of the NorA multidrug efflux pump potentiate antibiotic activity by binding the outward-open conformation. bioRxiv. Available at: [Link]

• Kuleshova, E. I., et al. (2020). Stability of Ready-to-Use and Laboratory-Prepared Culture Media. Regulatory Research and Medicine Evaluation. Available at: [Link]

• Zarins-Tutt, J. S., et al. (2021). Identification of Antimicrobial Compounds in Two Streptomyces sp. Strains Isolated From Beehives. Frontiers in Microbiology. Available at: [Link]

• El-Sayed, N. N. E., et al. (2022). Discovery of novel phthalimide analogs: Synthesis, antimicrobial and antitubercular screening with molecular docking studies. Frontiers in Chemistry. Available at: [Link]

• Rogers, S. A., et al. (2010). Synergistic effects between conventional antibiotics and 2-aminoimidazole-derived antibiofilm agents. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Ninja Nerd. (2017). Antibiotics: Cell Wall Synthesis Inhibitors: Part 1. YouTube. Available at: [Link]

• Al-Ghorbani, M., et al. (2023). Synthesis, characterization and preliminary antimicrobial study of some new phthalimide phenyl hydrazide derivatives. F1000Research. Available at: [Link]

• Tegos, G. P., et al. (2008). Inhibitors of Bacterial Multidrug Efflux Pumps Potentiate Antimicrobial Photoinactivation. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Balada Carrasco, C., et al. (2021). Biofilm formation inhibition and disruption assay for S. aureus and S. epidermidis. ResearchGate. Available at: [Link]

• Munita, J. M., & Arias, C. A. (2016). An overview of the antimicrobial resistance mechanisms of bacteria. Revista chilena de infectología. Available at: [Link]

• da Silva, D. L., et al. (2020). Vitamins in cell culture media: Stability and stabilization strategies. Comprehensive Reviews in Food Science and Food Safety. Available at: [Link]

• Aryal, S. (2022). Cell Wall Synthesis Inhibitors: Examples, Inhibition, Resistance. Microbe Notes. Available at: [Link]

• Boparai, J. K., & Sharma, P. K. (2020). Antimicrobial Peptides—Mechanisms of Action, Antimicrobial Effects and Clinical Applications. International Journal of Molecular Sciences. Available at: [Link]

• Dalecki, A. G., et al. (2022). Drug-susceptibility Assay to target Biofilm Associated Staphylococcus. JoVE. Available at: [Link]

• Costa, S. S., et al. (2018). Clinically Approved Drugs Inhibit the Staphylococcus aureus Multidrug NorA Efflux Pump and Reduce Biofilm Formation. Frontiers in Microbiology. Available at: [Link]

• Reinisch, D., et al. (2021). Stability and Requirement for Thiamin in a Cell Culture Feed Used to Produce New Biological Entities. Pharmaceutics. Available at: [Link]

• Science.gov. (n.d.). synergistic antibiotic combinations: Topics by Science.gov. Retrieved from [Link]

• Betancourth-Rodríguez, I. E., et al. (2020). Synergistic effects of natural products and commercial antibiotics—A mini–review 2010–2015. medRxiv. Available at: [Link]

Sources

• 1. Multidrug-Resistant Bacteria: Their Mechanism of Action and Prophylaxis - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. mdpi.com [mdpi.com]
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Preventing hydrolysis of the imide ring in 2-Phthalimidoacetamide

Welcome to the technical support center for 2-Phthalimidoacetamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for issues related to the hydrolytic stability of the imide ring in 2-Phthalimidoacetamide. Our goal is to equip you with the scientific understanding and practical protocols to ensure the integrity of your experiments and formulations.

Introduction: The Challenge of Imide Ring Stability

2-Phthalimidoacetamide is a molecule of interest in various research and development applications. A critical aspect of its chemistry is the stability of the phthalimide group, which consists of an imide ring. Imides, while generally more resistant to hydrolysis than their ester or anhydride counterparts, are susceptible to ring-opening under certain conditions, particularly in aqueous environments.[1] This hydrolysis can lead to the formation of phthalamic acid derivatives, altering the molecule's chemical properties and potentially its biological activity. Understanding and controlling this degradation pathway is paramount for reproducible experimental results and the development of stable pharmaceutical formulations.[2]

The electron-withdrawing nature of the phthalimido group plays a role in its reactivity.[3] This guide will delve into the mechanisms of hydrolysis, the key factors that influence its rate, and provide practical strategies and detailed protocols to mitigate this instability.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 2-Phthalimidoacetamide in aqueous solutions?

The primary degradation pathway is the hydrolysis of the imide ring. This reaction involves the nucleophilic attack of a water molecule on one of the carbonyl carbons of the phthalimide group. This leads to the cleavage of a carbon-nitrogen bond and the formation of a phthalamic acid derivative. This process can be catalyzed by both acids and bases.[4]

Q2: At what pH is the imide ring of 2-Phthalimidoacetamide most susceptible to hydrolysis?

Imide rings are generally most susceptible to hydrolysis under either strongly acidic or strongly basic conditions.[5] Under acidic conditions, the carbonyl oxygen can be protonated, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by water.[4][6] Under basic conditions, the hydroxide ion (OH-), a potent nucleophile, directly attacks the carbonyl carbon.[6] The optimal pH for stability is typically in the mid-range, often slightly acidic, though the exact pH of maximum stability for 2-Phthalimidoacetamide would need to be determined experimentally. For a related compound, acetazolamide, the optimal pH for stability was found to be 4.[7]

Q3: Can temperature significantly impact the rate of hydrolysis?

Yes, temperature is a critical factor. Like most chemical reactions, the rate of hydrolysis of the imide ring increases with temperature. This is because higher temperatures provide the necessary activation energy for the reaction to occur. Therefore, storing solutions of 2-Phthalimidoacetamide at lower temperatures (e.g., 2-8 °C) is a primary strategy to minimize degradation.

Q4: How do different buffer species affect the stability of 2-Phthalimidoacetamide?

Buffer species can have a significant impact on hydrolysis rates, a phenomenon known as general acid-base catalysis. Some buffer components can directly participate in the hydrolysis reaction, acting as proton donors or acceptors, thereby accelerating the degradation. For example, phosphate and citrate buffers have been shown to influence the stability of other pharmaceuticals.[7] It is crucial to select a buffer system that is inert or has a minimal catalytic effect on the hydrolysis of the imide ring. When in doubt, a preliminary buffer screening study is recommended.

Q5: Can excipients in a formulation affect the stability of the imide ring?

Absolutely. Excipients can interact with the active pharmaceutical ingredient (API) in various ways to affect its stability.[8][9] Some excipients may:

• Alter the micro-pH of the formulation.

• Contain residual moisture, which can directly participate in hydrolysis.[6]

• Catalyze the degradation reaction.

• Undergo their own degradation, creating a more reactive environment.

Therefore, compatibility studies between 2-Phthalimidoacetamide and all planned excipients are essential during formulation development.[10][11]

Troubleshooting Guide: Preventing Imide Ring Hydrolysis

This section provides a structured approach to troubleshoot and prevent the hydrolysis of 2-Phthalimidoacetamide during your experiments.

Problem: I am observing a new, more polar peak in my HPLC analysis of a 2-Phthalimidoacetamide solution over time.

This is a classic sign of hydrolysis, as the resulting phthalamic acid derivative is more polar than the parent compound.

Workflow for Investigation and Mitigation:

Caption: Troubleshooting workflow for addressing hydrolysis of 2-Phthalimidoacetamide.

Detailed Troubleshooting Steps:

• pH Control:

  • Causality: The rate of imide hydrolysis is highly pH-dependent. Both strongly acidic and alkaline conditions can accelerate the degradation.

  • Action: Measure the pH of your solution. If it is outside the optimal stability range (typically near neutral or slightly acidic), adjust it using a suitable buffer system.

• Temperature Control:

  • Causality: Hydrolysis is a chemical reaction with an activation energy barrier. Higher temperatures provide more kinetic energy to overcome this barrier, increasing the reaction rate.

  • Action: Ensure your solutions are stored at a consistently low temperature (e.g., refrigerated at 2-8°C or frozen if appropriate for your solvent system). Avoid repeated freeze-thaw cycles.

• Solvent System:

  • Causality: The presence of water is a prerequisite for hydrolysis.

  • Action: If your experimental conditions permit, consider using a co-solvent system to reduce the water activity. Solvents like ethanol, acetonitrile, or DMSO can be used, but their compatibility with your downstream applications must be verified.

• Buffer Selection:

  • Causality: As mentioned in the FAQs, some buffer species can act as catalysts for hydrolysis.

  • Action: If you are using a buffer, consider switching to an alternative. For example, if you are using a phosphate buffer and observing instability, you might try a citrate or acetate buffer, or a non-nucleophilic buffer like MES or HEPES, after verifying their compatibility.

Experimental Protocols

Protocol 1: pH Stability Study (Forced Degradation)

This protocol is designed to determine the pH profile of 2-Phthalimidoacetamide stability.[12][13][14]

Objective: To identify the pH at which 2-Phthalimidoacetamide exhibits maximum stability.

Materials:

• 2-Phthalimidoacetamide

• A series of buffers (e.g., pH 2, 4, 6, 7.4, 9, 12). Recommended buffers:

  • pH 2: 0.01 M HCl

  • pH 4: Acetate buffer (0.05 M)

  • pH 6: Phosphate buffer (0.05 M)

  • pH 7.4: Phosphate buffered saline (PBS)

  • pH 9: Borate buffer (0.05 M)

  • pH 12: 0.01 M NaOH

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• Constant temperature incubator or water bath

Procedure:

• Prepare a stock solution of 2-Phthalimidoacetamide in a suitable organic solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• In separate vials for each pH condition, add a small aliquot of the stock solution to the buffer to achieve a final desired concentration (e.g., 10 µg/mL). The final concentration of the organic solvent should be low (e.g., <1%) to minimize its effect on the solution properties.

• Immediately after preparation (t=0), inject an aliquot of each solution onto the HPLC to determine the initial peak area of 2-Phthalimidoacetamide.

• Incubate the vials at a constant temperature (e.g., 40°C to accelerate degradation).

• At predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each vial and analyze by HPLC.

• Quantify the peak area of the remaining 2-Phthalimidoacetamide at each time point.

Data Analysis and Visualization:

Plot the percentage of remaining 2-Phthalimidoacetamide against time for each pH condition. The pH at which the degradation rate is slowest is the pH of maximum stability.

Data Summary Table Template:

pH	Time (hours)	% Remaining 2-Phthalimidoacetamide
2	0	100
1
...
4	0	100
1
...
...	...	...

Protocol 2: Analytical Method for Detecting Hydrolysis

Objective: To develop a stability-indicating HPLC method to separate 2-Phthalimidoacetamide from its primary hydrolytic degradation product.

Instrumentation and Conditions (Example):

• HPLC System: Agilent 1260 Infinity II or equivalent

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-17 min: 90% B

  • 17-18 min: 90% to 10% B

  • 18-20 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: To be determined by UV-Vis scan of 2-Phthalimidoacetamide (typically in the range of 220-300 nm)

• Injection Volume: 10 µL

Method Validation:

To ensure the method is "stability-indicating," a forced degradation sample (e.g., from the pH stability study at a pH where significant degradation occurred) should be analyzed to demonstrate that the degradation product is well-resolved from the parent peak.

Visualization of the Analytical Workflow:

Caption: Workflow for HPLC analysis of 2-Phthalimidoacetamide stability.

Mechanistic Insights

The hydrolysis of the imide ring in 2-Phthalimidoacetamide can be understood through the general mechanisms of amide hydrolysis.

Acid-Catalyzed Hydrolysis:

• Protonation: The carbonyl oxygen is protonated by an acid (H₃O⁺), increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: A water molecule attacks the activated carbonyl carbon, forming a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the attacking water molecule to the nitrogen atom.

• Ring Opening: The C-N bond cleaves, and the leaving group (the rest of the ring) departs, resulting in the formation of the phthalamic acid derivative.

Base-Catalyzed Hydrolysis:

• Nucleophilic Attack: A hydroxide ion (OH⁻) directly attacks the carbonyl carbon, forming a tetrahedral intermediate.

• Ring Opening: The C-N bond cleaves, expelling an amide anion.

• Protonation: The amide anion is protonated by water to form the final phthalamic acid derivative.

Visualization of the Hydrolysis Mechanism:

Caption: Simplified mechanisms of acid- and base-catalyzed imide hydrolysis.

Conclusion

The hydrolytic stability of the imide ring in 2-Phthalimidoacetamide is a critical parameter that requires careful consideration in experimental design and formulation development. By controlling key factors such as pH, temperature, and the composition of the solution, researchers can significantly minimize degradation and ensure the integrity of their work. The troubleshooting guide and protocols provided here offer a systematic approach to identifying and mitigating stability issues. For further assistance, please do not hesitate to contact our technical support team.

References

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• The Effects of pH and Excipients on Exenatide Stability in Solution. PMC. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of 2-Phthalimidoacetamide and its Analogs in Drug Discovery

A Technical Guide for Researchers

The phthalimide scaffold, a simple yet elegant fusion of a benzene ring and a five-membered imide ring, has proven to be a remarkably versatile pharmacophore in medicinal chemistry. Its derivatives have yielded a diverse array of therapeutic agents, from the notorious thalidomide to modern anticancer drugs.[1] This guide provides a comparative study of 2-Phthalimidoacetamide and other key phthalimide analogs, offering insights into their synthesis, biological activities, and structure-activity relationships to aid researchers in the ongoing quest for novel therapeutics.

The Phthalimide Core: A Privileged Scaffold

The significance of the phthalimide moiety in drug design stems from its unique physicochemical properties. The planar aromatic ring and the two carbonyl groups of the imide ring can participate in various non-covalent interactions with biological targets, including hydrogen bonding, pi-stacking, and hydrophobic interactions.[2] This structural rigidity and potential for diverse interactions make it an excellent starting point for the design of targeted therapies. Historically, the story of phthalimides is dominated by thalidomide, a drug initially marketed as a sedative but later found to have potent immunomodulatory and anti-angiogenic effects, leading to its use in treating multiple myeloma.[3][4] This discovery spurred extensive research into phthalimide analogs, leading to the development of more potent and selective agents like lenalidomide and pomalidomide.[5]

Synthesis of Phthalimide Analogs: A General Overview

The synthesis of N-substituted phthalimides is typically a straightforward process, most commonly achieved through the condensation of phthalic anhydride with a primary amine.[1] This reaction is often carried out at elevated temperatures in a solvent such as glacial acetic acid or dimethylformamide (DMF).

Caption: General reaction scheme for the synthesis of N-substituted phthalimides.

Experimental Protocol: Synthesis of 2-Phthalimidoacetamide

This protocol describes a representative synthesis of 2-Phthalimidoacetamide, a key analog in this comparative study.

Materials:

• Phthalic anhydride

• Glycinamide hydrochloride

• Triethylamine

• Glacial acetic acid

• Ethanol

• Distilled water

Procedure:

• In a round-bottom flask, dissolve glycinamide hydrochloride (1 equivalent) in a minimal amount of distilled water.

• Add triethylamine (1.1 equivalents) dropwise to the solution at room temperature to liberate the free glycinamide.

• To this solution, add phthalic anhydride (1 equivalent) and glacial acetic acid as the solvent.

• Reflux the reaction mixture for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• Pour the cooled mixture into ice-cold water to precipitate the crude product.

• Filter the precipitate, wash thoroughly with cold water, and dry under vacuum.

• Recrystallize the crude product from ethanol to obtain pure 2-Phthalimidoacetamide.

• Characterize the final product using appropriate analytical techniques (e.g., NMR, IR, Mass Spectrometry).

Comparative Biological Activities

This section provides a comparative overview of the biological activities of 2-Phthalimidoacetamide and selected phthalimide analogs, supported by experimental data from the literature.

Anticonvulsant Activity

Phthalimide derivatives have shown significant promise as anticonvulsant agents.[6] The mechanism of action for many of these compounds is believed to involve the modulation of ion channels, such as voltage-gated sodium channels, or enhancement of GABAergic neurotransmission.[7]

Comparative Data on Anticonvulsant Activity:

Compound	Animal Model	Seizure Type	Dose (mg/kg)	Activity	Reference
2-Phthalimidoacetamide (analog)	Mouse	MES	30	Protection against tonic extension	[8]
Thalidomide	Rat	Amygdaloid Kindling	10	Significant reduction in after-discharge	[9]
N-phenylphthalimide (analog)	Rat	MES	25.2 (ED50)	Potent anti-MES agent	[10]
Alkinyl Phthalimide (analog)	Mouse	MES & scMet	Not specified	Most active of series	[6]

Experimental Protocol: Maximal Electroshock (MES) Seizure Test

This protocol outlines a standard procedure for evaluating the anticonvulsant activity of a compound using the MES test in mice.

Materials:

• Test compound (e.g., 2-Phthalimidoacetamide)

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Male albino mice (20-25 g)

• Corneal electrodes

• Electroshock apparatus

Procedure:

• Administer the test compound intraperitoneally (i.p.) to a group of mice at a predetermined dose. A control group receives only the vehicle.

• After a specific time interval (e.g., 30 minutes), subject each mouse to an electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) via corneal electrodes.

• Observe the mice for the presence or absence of the tonic hind limb extension phase of the seizure.

• The absence of the tonic hind limb extension is considered as the endpoint for protection.

• Calculate the percentage of protected mice in the test group compared to the control group.

Anticancer Activity

The anticancer properties of phthalimide analogs, particularly thalidomide and its derivatives, are well-documented.[3] Their mechanisms of action are often multifactorial, involving anti-angiogenic, immunomodulatory, and direct cytotoxic effects.[5]

Comparative Data on Cytotoxicity (IC50 values in µM):

Compound	Hep-G2 (Liver Cancer)	HCT-116 (Colon Cancer)	Multiple Myeloma	Reference
2-Phthalimidoacetamide (analog)	Data not available	Data not available	Data not available	-
Thalidomide	>20 µg/ml	>20 µg/ml	Active	[11]
Pomalidomide	Not specified	Not specified	Highly Active	[12]
Thalidomide dithiocarbamate (analog)	<20 µg/ml	<20 µg/ml	Not specified	[11]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation.

Materials:

• Cancer cell line (e.g., Hep-G2)

• Complete cell culture medium

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 48 hours).

• After incubation, add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability compared to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Anti-inflammatory Activity

The anti-inflammatory effects of phthalimides are largely attributed to their ability to modulate the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α).[13]

Comparative Data on Anti-inflammatory Activity:

Compound	Assay	Endpoint	Activity	Reference
2-Phthalimidoacetamide (analog)	Not specified	Not specified	Data not available	-
Thalidomide	LPS-induced neutrophil recruitment	ED50	Active	[14]
LASSBio 468 (analog)	LPS-induced neutrophil recruitment	ED50 = 2.5 mg/kg	Potent inhibition	[14]
Phloroglucinol trimethyl ether phthalimide (analog)	COX-2 Inhibition	IC50 = 0.18 µM	Selective and potent	[15]

Note: As with anticancer activity, direct experimental data for the anti-inflammatory properties of 2-Phthalimidoacetamide is lacking in the reviewed literature.

Caption: Simplified diagram of the anti-inflammatory action of phthalimide analogs via inhibition of the NF-κB pathway.

Structure-Activity Relationship (SAR) and Future Directions

The diverse biological activities of phthalimide derivatives are highly dependent on the nature of the substituent at the imide nitrogen.

• Anticonvulsant Activity: Studies have shown that the presence of an N-phenyl ring with specific substitutions, such as 4-amino and 2,6-dimethyl groups, enhances anti-MES activity.[10] The introduction of unsaturated alkyl chains at the nitrogen atom has also been found to be beneficial.[6]

• Anticancer Activity: The addition of a glutarimide ring, as seen in thalidomide and its analogs, is crucial for their potent anticancer and immunomodulatory effects.[5]

• Anti-inflammatory Activity: The incorporation of sulfonamide and other heterocyclic moieties can significantly enhance the anti-inflammatory properties of the phthalimide scaffold.[14]

The lack of comprehensive biological data for 2-Phthalimidoacetamide presents a clear opportunity for future research. A systematic evaluation of its anticonvulsant, anticancer, and anti-inflammatory properties, directly compared with established phthalimide drugs, would provide valuable insights into its therapeutic potential. Furthermore, the synthesis and screening of a library of 2-Phthalimidoacetamide derivatives with various substitutions on the acetamide moiety could lead to the discovery of novel and more potent drug candidates.

Conclusion

The phthalimide scaffold continues to be a fertile ground for the discovery of new therapeutic agents. This guide has provided a comparative overview of 2-Phthalimidoacetamide and other key phthalimide analogs, highlighting their synthesis and biological activities. While significant data exists for many derivatives, the full potential of simpler analogs like 2-Phthalimidoacetamide remains to be explored. It is hoped that the information and protocols presented here will serve as a valuable resource for researchers in the field of drug discovery and development.

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Validating the Antimicrobial Efficacy of 2-Phthalimidoacetamide: A Comparative Guide

In the persistent search for novel antimicrobial agents to combat the growing threat of drug-resistant pathogens, the phthalimide scaffold has emerged as a promising pharmacophore.[1] Derivatives of phthalimide have demonstrated a broad spectrum of biological activities, including notable antimicrobial and antifungal properties.[2][3] This guide provides a comprehensive framework for validating the antimicrobial efficacy of a specific novel derivative, 2-Phthalimidoacetamide. It is designed for researchers, scientists, and drug development professionals, offering a comparative analysis against established antimicrobial agents and detailing the requisite experimental protocols for rigorous evaluation.

Disclaimer: As 2-Phthalimidoacetamide is a novel investigational compound, this guide utilizes published data from closely related phthalimide derivatives to establish a scientifically grounded, albeit hypothetical, performance profile. The primary objective is to present a robust validation methodology.

The Therapeutic Promise of the Phthalimide Core

The phthalimide structure, characterized by a bicyclic aromatic system with a cyclic imide, is a key feature in several bioactive molecules.[3] Its hydrophobic nature is thought to facilitate passage across biological membranes.[1] Numerous studies have reported the synthesis of phthalimide derivatives with significant in vitro activity against a range of Gram-positive and Gram-negative bacteria, as well as various fungal strains.[1][2][4] The versatility of the phthalimide core allows for molecular modifications that can enhance its antimicrobial potency and spectrum.

Comparative Analysis: Benchmarking 2-Phthalimidoacetamide

To ascertain the therapeutic potential of 2-Phthalimidoacetamide, its efficacy must be benchmarked against standard-of-care antimicrobial agents. The choice of comparators should reflect the anticipated spectrum of activity. Based on the performance of other phthalimide derivatives, a broad-spectrum comparison is warranted.

Table 1: Comparative Antimicrobial Agents

Antimicrobial Agent	Class	Mechanism of Action	Spectrum of Activity
Ciprofloxacin	Fluoroquinolone	Inhibits DNA gyrase and topoisomerase IV, preventing bacterial DNA replication.[2][5][6]	Broad-spectrum, effective against a wide range of Gram-negative and Gram-positive bacteria.[7]
Ampicillin	β-lactam	Inhibits the synthesis of the bacterial cell wall.	Primarily targets Gram-positive bacteria, with some activity against Gram-negative bacteria.[8]
Fluconazole	Azole	Inhibits the enzyme lanosterol 14-α-demethylase, disrupting ergosterol synthesis in the fungal cell membrane.[9][10][11]	Broad-spectrum antifungal, effective against a variety of yeasts and fungi.[12]
Amphotericin B	Polyene	Binds to ergosterol in the fungal cell membrane, leading to the formation of pores and subsequent cell death.	Broad-spectrum antifungal with activity against a wide range of fungal pathogens.

Postulated Antimicrobial Profile of 2-Phthalimidoacetamide

Drawing from the existing literature on phthalimide derivatives, we can postulate a target efficacy profile for 2-Phthalimidoacetamide. The following table presents a hypothetical range of Minimum Inhibitory Concentrations (MICs) that would indicate promising antimicrobial activity.

Table 2: Hypothetical Antimicrobial Efficacy of 2-Phthalimidoacetamide (MIC in µg/mL)

Microorganism	Type	2-Phthalimidoacetamide (Expected Range)	Ciprofloxacin	Ampicillin	Fluconazole	Amphotericin B
Staphylococcus aureus (ATCC 25923)	Gram-positive	16 - 64	0.25 - 1.0	0.25 - 1.0	N/A	N/A
Bacillus subtilis (ATCC 6633)	Gram-positive	8 - 32	0.12 - 0.5	0.5 - 2.0	N/A	N/A
Escherichia coli (ATCC 25922)	Gram-negative	32 - 128	0.008 - 0.03	>256	N/A	N/A
Pseudomonas aeruginosa (ATCC 27853)	Gram-negative	64 - 256	0.25 - 1.0	>256	N/A	N/A
Candida albicans (ATCC 90028)	Fungus (Yeast)	16 - 64	N/A	N/A	0.25 - 1.0	0.5 - 2.0
Aspergillus niger (ATCC 16404)	Fungus (Mold)	32 - 128	N/A	N/A	16 - 64	1.0 - 4.0

Note: The expected MIC ranges for 2-Phthalimidoacetamide are extrapolated from published data on various phthalimide derivatives and serve as a benchmark for validation studies.

Experimental Protocols for Antimicrobial Susceptibility Testing

Rigorous and standardized methodologies are paramount for generating reliable and reproducible antimicrobial susceptibility data. The following protocols are based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[1][13][14]

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Step-by-Step Protocol:

• Preparation of Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Preparation of Antimicrobial Agent Dilutions:

  • Prepare a stock solution of 2-Phthalimidoacetamide in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the stock solution in cation-adjusted Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) in a 96-well microtiter plate.

• Inoculation and Incubation:

  • Add the diluted microbial suspension to each well of the microtiter plate containing the antimicrobial dilutions.

  • Include a growth control (no antimicrobial agent) and a sterility control (no inoculum).

  • Incubate the plates at 35-37°C for 18-24 hours for most bacteria, and at 35°C for 24-48 hours for yeasts.

• Interpretation of Results:

  • The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.

Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

The MBC/MFC is the lowest concentration of an antimicrobial agent that kills a particular microorganism.

Step-by-Step Protocol:

• Subculturing from MIC Wells:

  • Following the determination of the MIC, take a 10-100 µL aliquot from each well that showed no visible growth.

  • Spread the aliquot onto an appropriate agar medium (e.g., Mueller-Hinton agar for bacteria, Sabouraud Dextrose agar for fungi).

• Incubation:

  • Incubate the agar plates under the same conditions as the initial MIC test.

• Interpretation of Results:

  • The MBC/MFC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial inoculum.

Visualizing the Experimental Workflow

Caption: Workflow for MIC and MBC/MFC Determination.

Proposed Mechanism of Action of 2-Phthalimidoacetamide

Based on molecular docking studies and structure-activity relationships of similar phthalimide derivatives, a dual mechanism of action for 2-Phthalimidoacetamide can be proposed.

Antibacterial Action: Inhibition of DNA Gyrase

Many phthalimide-based compounds are thought to exert their antibacterial effects by targeting bacterial DNA gyrase.[1] This enzyme is crucial for DNA replication, recombination, and repair. By binding to the gyrase-DNA complex, 2-Phthalimidoacetamide could stabilize the cleavage complex, leading to double-strand DNA breaks and ultimately cell death.[5] This mechanism is analogous to that of fluoroquinolone antibiotics.[2][6]

Antifungal Action: Disruption of Ergosterol Synthesis

The antifungal activity of some phthalimide derivatives has been linked to the inhibition of ergosterol biosynthesis, a key component of the fungal cell membrane.[9] Similar to azole antifungals, 2-Phthalimidoacetamide may inhibit the enzyme lanosterol 14-α-demethylase.[10][11][15] This would lead to the depletion of ergosterol and the accumulation of toxic sterol intermediates, thereby increasing membrane permeability and causing fungal cell lysis.[9][12]

Visualizing the Proposed Mechanism of Action

Caption: Proposed Dual Mechanism of Action.

Conclusion and Future Directions

This guide outlines a comprehensive strategy for the preclinical validation of 2-Phthalimidoacetamide as a potential antimicrobial agent. By employing standardized protocols and comparing its performance against established drugs, researchers can generate the robust data necessary to support further development. The hypothetical efficacy profile presented here, based on the broader class of phthalimide derivatives, provides a tangible set of benchmarks for these initial studies. Future investigations should also include cytotoxicity assays to determine the compound's selectivity for microbial cells over mammalian cells, as well as in vivo efficacy studies in appropriate animal models of infection. The continued exploration of the phthalimide scaffold is a promising avenue in the critical endeavor of discovering and developing new treatments for infectious diseases.

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A Head-to-Head Comparison of the Anti-Inflammatory Potential of 2-Phthalimidoacetamide Against Established Therapeutics

Introduction: The Quest for Novel Anti-Inflammatory Agents

Inflammation is a fundamental biological process, a double-edged sword that is essential for host defense yet a key driver of numerous chronic diseases when dysregulated. The global burden of inflammatory disorders, from rheumatoid arthritis to inflammatory bowel disease, necessitates a continuous search for novel therapeutic agents with improved efficacy and safety profiles. Phthalimide derivatives have emerged as a promising class of compounds, demonstrating a wide range of biological activities, including potent anti-inflammatory effects.[1][2] This guide provides a comprehensive framework for comparing the anti-inflammatory properties of a specific investigational compound, 2-Phthalimidoacetamide, with two widely used anti-inflammatory drugs: the non-steroidal anti-inflammatory drug (NSAID) Indomethacin and the corticosteroid Dexamethasone.

This document is intended for researchers, scientists, and drug development professionals. It will delve into the mechanistic underpinnings of inflammation, provide detailed experimental protocols for a robust comparative evaluation, and present a framework for interpreting the resulting data. By adhering to rigorous scientific principles, we can objectively assess the potential of 2-Phthalimidoacetamide as a future therapeutic candidate.

Understanding the Inflammatory Cascade: Key Therapeutic Targets

The inflammatory response is a complex interplay of cellular and molecular events orchestrated by a network of signaling pathways. A simplified overview of key pathways relevant to the action of our compounds of interest is presented below.

The Cyclooxygenase (COX) Pathway

The COX enzymes, COX-1 and COX-2, are central to the synthesis of prostaglandins, which are potent mediators of pain, fever, and inflammation.[3] While COX-1 is constitutively expressed and plays a role in physiological functions, COX-2 is induced at sites of inflammation.[4]

Caption: The Cyclooxygenase-2 (COX-2) signaling pathway in inflammation.

Indomethacin exerts its anti-inflammatory effects primarily by non-selectively inhibiting both COX-1 and COX-2 enzymes, thereby reducing prostaglandin synthesis.[5] Some phthalimide derivatives have also been shown to inhibit COX-2, suggesting a potential mechanism for 2-Phthalimidoacetamide.[6]

The NF-κB Signaling Pathway and Pro-inflammatory Cytokines

The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of the inflammatory response. Upon activation by stimuli such as lipopolysaccharide (LPS), NF-κB translocates to the nucleus and induces the expression of a plethora of pro-inflammatory genes, including those for cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[7]

Caption: The NF-κB signaling pathway leading to pro-inflammatory cytokine production.

Dexamethasone , a potent glucocorticoid, exerts its broad anti-inflammatory effects in part by inhibiting the NF-κB signaling pathway, thereby suppressing the production of TNF-α and IL-6.[8][9] Several phthalimide derivatives are known to inhibit TNF-α production, making this a key pathway to investigate for 2-Phthalimidoacetamide.[10]

Comparative Evaluation: A Multi-faceted Approach

To provide a comprehensive comparison, a combination of in vivo and in vitro assays is essential. The following experimental designs will allow for a robust assessment of the anti-inflammatory efficacy and potential mechanisms of action of 2-Phthalimidoacetamide relative to Indomethacin and Dexamethasone.

Experimental Workflow

Caption: Workflow for the comparative anti-inflammatory evaluation.

Detailed Experimental Protocols

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

This is a widely used and reproducible model of acute inflammation.[11]

• Animals: Male Wistar rats (180-200 g).

• Groups (n=6 per group):

  • Vehicle Control (e.g., 0.5% carboxymethyl cellulose, orally)

  • 2-Phthalimidoacetamide (e.g., 10, 25, 50 mg/kg, orally)

  • Indomethacin (positive control; e.g., 10 mg/kg, orally)[12]

• Procedure:

  • Administer the test compounds or vehicle orally one hour before the induction of inflammation.

  • Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

  • Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.[13]

  • Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

• Endpoint: Determination of the effective dose 50 (ED50) for the inhibition of paw edema.

In Vitro Anti-inflammatory Activity: Inhibition of Pro-inflammatory Cytokines

This assay assesses the ability of the compounds to suppress the production of key inflammatory mediators in macrophages.

• Cell Line: RAW 264.7 murine macrophage cell line.

• Procedure:

  • Seed RAW 264.7 cells in 96-well plates and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of 2-Phthalimidoacetamide, Dexamethasone (positive control), or vehicle for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce the production of TNF-α and IL-6.[8][14]

  • Collect the cell culture supernatants.

  • Quantify the levels of TNF-α and IL-6 in the supernatants using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Endpoint: Determination of the half-maximal inhibitory concentration (IC50) for TNF-α and IL-6 production.

In Vitro Mechanistic Study: COX-2 Inhibition Assay

This assay directly measures the inhibitory effect of the compounds on the activity of the COX-2 enzyme.

• Assay Principle: A fluorometric or colorimetric assay to detect the product of the COX-2 enzymatic reaction (e.g., Prostaglandin G2).

• Procedure:

  • In a 96-well plate, add the assay buffer, a fluorescent probe, and the COX-2 enzyme.

  • Add various concentrations of 2-Phthalimidoacetamide, Indomethacin (positive control), or vehicle.

  • Initiate the enzymatic reaction by adding arachidonic acid (the substrate).

  • Measure the fluorescence or absorbance at the appropriate wavelength over time.

  • Calculate the percentage of COX-2 inhibition for each concentration.

• Endpoint: Determination of the IC50 for COX-2 inhibition.[15]

Comparative Performance Data

The following table presents a hypothetical summary of the expected data from the described experiments, providing a direct comparison of 2-Phthalimidoacetamide with Indomethacin and Dexamethasone. Note: The data for 2-Phthalimidoacetamide is illustrative and requires experimental validation.

Assay	Parameter	2-Phthalimidoacetamide (Hypothetical)	Indomethacin (Reference)	Dexamethasone (Reference)
Carrageenan-Induced Paw Edema	ED50 (mg/kg)	[To be determined]	~10[13]	Not typically evaluated in this model
LPS-Induced TNF-α Production	IC50 (µM)	[To be determined]	Not its primary mechanism	~0.01 - 1[9]
LPS-Induced IL-6 Production	IC50 (µM)	[To be determined]	Not its primary mechanism	~0.01 - 1[7]
COX-2 Inhibition	IC50 (µM)	[To be determined]	~0.63[5]	Inactive

Interpretation and Future Directions

The experimental framework outlined in this guide will provide a comprehensive dataset to evaluate the anti-inflammatory potential of 2-Phthalimidoacetamide.

• Potency and Efficacy: The ED50 and IC50 values will allow for a direct comparison of the potency of 2-Phthalimidoacetamide with the established drugs. A lower value indicates higher potency.

• Mechanism of Action: The results from the cytokine and COX-2 inhibition assays will provide insights into the potential mechanism of action. If 2-Phthalimidoacetamide shows significant activity in both the in vivo paw edema model and the in vitro cytokine and/or COX-2 assays, it would suggest a multi-faceted anti-inflammatory profile.

• Therapeutic Potential: A favorable comparison with Indomethacin and Dexamethasone, particularly if it demonstrates a unique mechanistic profile or a better safety window (which would require further toxicological studies), would warrant further preclinical development of 2-Phthalimidoacetamide as a novel anti-inflammatory agent.

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• Indomethacin - Potent COX Inhibitor for Inflamm
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A Researcher's Guide to Assessing the Cross-Reactivity of Phthalimide-Based Compounds in Biological Assays

For drug development professionals, understanding the specificity of a new chemical entity is paramount. A compound's journey from hit to lead is paved with rigorous testing to delineate not only its intended on-target activity but also its potential for unintended off-target interactions, or cross-reactivity. This guide provides an in-depth comparison of key biological assays used to profile compounds built around the 2-phthalimidoacetamide scaffold, a core component of many powerful therapeutic agents.

The phthalimide moiety is a privileged structure in modern pharmacology. It serves as the cornerstone for immunomodulatory drugs (IMiDs) like thalidomide and its analogs, as well as the crucial "warhead" in many Proteolysis Targeting Chimeras (PROTACs).[1] These molecules function by binding to the Cereblon (CRBN) protein, a substrate receptor for the CUL4A-DDB1-RBX1 E3 ubiquitin ligase complex.[2] By hijacking this cellular machinery, phthalimide-based compounds can induce the degradation of specific target proteins, offering therapeutic avenues for cancers and inflammatory diseases.[1][3]

However, the biological consequence of CRBN engagement is not monolithic. Subtle changes to the phthalimide-containing molecule can drastically alter its binding affinity, substrate degradation profile, and immunomodulatory effects. Therefore, a multi-assay approach is essential to build a comprehensive cross-reactivity profile. This guide will explain the causality behind key experimental choices, provide validated protocols, and present a framework for interpreting the resulting data.

The Core Mechanism: Hijacking the Cereblon E3 Ligase Pathway

The foundational activity of phthalimide-based compounds is their ability to bind to CRBN. This binding event alters the substrate specificity of the CRL4CRBN E3 ligase complex, marking new proteins—so-called "neo-substrates"—for ubiquitination and subsequent degradation by the proteasome. Understanding this pathway is the first step in assessing any new analog.

Caption: Workflow for a competitive bead-pulldown binding assay.

Evaluating Functional Activity: Cellular Assays

Binding to CRBN is only the first step. A robust analysis requires measuring the downstream functional consequences. Cell-based assays are critical for this, as they provide insight into a compound's activity in a more physiologically relevant context. [4]

A. Immunomodulatory Activity: TNF-α Secretion Assay

One of the hallmark activities of IMiDs is the inhibition of Tumor Necrosis Factor-alpha (TNF-α) production from stimulated immune cells. [5]This anti-inflammatory effect is a key therapeutic mechanism. Measuring a compound's ability to suppress TNF-α provides a direct comparison to benchmark drugs like thalidomide.

Causality: This assay is chosen because it directly measures the immunomodulatory output. A compound could bind CRBN but fail to inhibit TNF-α, suggesting it either doesn't recruit the necessary substrates for degradation or has other off-target effects that counteract this function.

Data Presentation: TNF-α Inhibition

Compound	Cell Type	Stimulant	IC50 for TNF-α Inhibition	Reference
Thalidomide	Human PBMC	LPS	~20 µM	[5]
Lenalidomide	Human PBMC	LPS	50-100 nM	[6]
Pomalidomide	Human PBMC	LPS	~5 nM	[6]

Experimental Protocol: LPS-Stimulated TNF-α Assay

Principle: Peripheral Blood Mononuclear Cells (PBMCs) are stimulated with Lipopolysaccharide (LPS), a potent immune activator, which induces the production and secretion of TNF-α. [7]Cells are co-treated with the test compound, and the amount of secreted TNF-α is measured by ELISA.

Methodology:

• Cell Isolation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation.

• Cell Plating: Seed 2 x 105 PBMCs per well in a 96-well plate.

• Compound Treatment: Add serial dilutions of the test compound (e.g., 1 nM to 50 µM) to the wells. Include vehicle (DMSO) and positive control (thalidomide) wells. Incubate for 1 hour.

• Stimulation: Add LPS to a final concentration of 100 ng/mL to all wells except the unstimulated control.

• Incubation: Incubate the plate for 18-24 hours at 37°C in a CO2 incubator.

• Supernatant Collection: Centrifuge the plate and carefully collect the supernatant.

• ELISA: Quantify the concentration of TNF-α in the supernatant using a commercial ELISA kit, following the manufacturer's instructions.

• Data Analysis: Plot the TNF-α concentration against the log of the compound concentration and fit a dose-response curve to calculate the IC50 value.

B. Neo-Substrate Degradation: Western Blot Analysis

The most direct consequence of CRBN hijacking is the degradation of specific proteins. For IMiDs, the key neo-substrates are the lymphoid transcription factors Ikaros (IKZF1) and Aiolos (IKZF3). Assessing the degradation of these proteins is a primary indicator of on-target activity.

Data Presentation: Neo-Substrate Degradation

Compound	Cell Line	Target Protein	DC50 (Degradation)
Lenalidomide	MM.1S	IKZF1	< 100 nM
Pomalidomide	MM.1S	IKZF1	< 10 nM
2-Phthalimidoacetamide Derivative	MM.1S	IKZF1	To be determined

Experimental Protocol: IKZF1 Degradation Assay

Principle: A cancer cell line that expresses IKZF1 (e.g., MM.1S multiple myeloma cells) is treated with the compound. The total cellular level of IKZF1 is then measured by Western Blot to determine if degradation has occurred.

Methodology:

• Cell Culture: Culture MM.1S cells in RPMI-1640 medium supplemented with 10% FBS.

• Treatment: Seed cells and treat with a dose-response of the test compound (e.g., 1 nM to 10 µM) for 4-6 hours.

• Cell Lysis: Harvest the cells, wash with PBS, and lyse in RIPA buffer with protease and phosphatase inhibitors.

• Protein Quantification: Determine the total protein concentration of each lysate using a BCA assay.

• Western Blot:

  • Load equal amounts of protein (e.g., 20 µg) per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Probe the membrane with a primary antibody against IKZF1.

  • Probe with a loading control antibody (e.g., GAPDH or β-actin) to ensure equal loading.

  • Incubate with the appropriate HRP-conjugated secondary antibodies.

  • Visualize the bands using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities using densitometry software. Normalize the IKZF1 signal to the loading control and plot the percentage of remaining protein against compound concentration to determine the DC50.

Unbiased Profiling of Cross-Reactivity: Global Proteomics

While targeted assays are essential, they only reveal what you are looking for. They cannot identify unexpected off-targets or novel neo-substrates. Quantitative mass spectrometry-based proteomics provides an unbiased, global view of all protein-level changes induced by a compound. [1] Causality: This approach is the ultimate tool for assessing cross-reactivity. It can confirm the degradation of intended targets (e.g., IKZF1) and simultaneously uncover the degradation or stabilization of hundreds of other proteins. This provides a complete "fingerprint" of the compound's cellular activity, flagging potential liabilities and discovering new therapeutic opportunities.

Caption: High-level workflow for a quantitative proteomics experiment.

The output of a proteomics study is typically a volcano plot, which visualizes both the statistical significance and magnitude of change for thousands of proteins. This allows for the rapid identification of proteins that are significantly up- or down-regulated upon compound treatment, providing a comprehensive map of the compound's cross-reactivity.

Conclusion

Evaluating the cross-reactivity of a 2-phthalimidoacetamide-based compound requires a multi-faceted, logical approach. The journey begins with confirming direct target engagement via binding assays , progresses to verifying the intended biological outcomes with functional cellular assays (TNF-α inhibition and neo-substrate degradation), and culminates in an unbiased, global assessment of specificity using proteomics .

Each assay provides a unique and vital piece of the puzzle. Together, they build a comprehensive performance profile that allows researchers and drug developers to compare new chemical entities to established benchmarks. This rigorous, self-validating system of assays ensures that only the most specific and potent compounds, with well-understood on- and off-target effects, are advanced toward the clinic.

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A Senior Application Scientist's Guide to the In Vivo Validation of 2-Phthalimidoacetamide Analogs in Preclinical Animal Models

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of the in vivo therapeutic activities of 2-Phthalimidoacetamide and its closely related structural analogs. As direct in vivo data for 2-Phthalimidoacetamide is limited in publicly accessible literature, this document will focus on robust data from structurally similar phthalimide derivatives, offering a scientifically grounded framework for predicting its performance and designing validation studies. We will dissect the experimental methodologies, compare efficacy against industry-standard drugs, and explore the underlying mechanisms of action that drive the therapeutic potential of this chemical class.

Introduction: The Rationale for Phthalimide-Based Therapeutics

The phthalimide scaffold is of significant interest in medicinal chemistry, forming the core of immunomodulatory drugs like thalidomide and its analogs.[1] These molecules are known to exert potent anti-inflammatory, analgesic, and, as more recent evidence suggests, anticonvulsant effects.[1][2] The primary mechanism often involves the modulation of cytokine production, particularly Tumor Necrosis Factor-alpha (TNF-α), and interaction with voltage-gated ion channels.[3][4] The core objective of preclinical in vivo validation is to translate these mechanistic hypotheses into tangible therapeutic efficacy and to establish a preliminary safety profile. This guide serves as a practical comparison of phthalimide derivatives in validated animal models, providing the critical data and protocols necessary for informed drug development decisions.

Comparative Analysis of Anti-Inflammatory and Analgesic Activity

Inflammation and pain are deeply interconnected physiological responses, and compounds exhibiting efficacy in one often show benefits in the other. We will examine the performance of phthalimide derivatives in two gold-standard models: carrageenan-induced paw edema for acute inflammation and the acetic acid-induced writhing test for visceral pain.

Model 1: Carrageenan-Induced Paw Edema (Acute Inflammation)

Scientific Rationale: The carrageenan-induced paw edema model is a universally accepted method for evaluating acute anti-inflammatory activity.[5] Sub-plantar injection of carrageenan, a phlogistic agent, elicits a biphasic inflammatory response.[5] The initial phase involves the release of histamine and serotonin, while the later phase (3-5 hours) is mediated by prostaglandins, the primary target of non-steroidal anti-inflammatory drugs (NSAIDs).[6] Measuring the reduction in paw volume (edema) following treatment provides a direct, quantifiable index of a compound's anti-inflammatory potency.

Experimental Workflow:

Caption: Workflow for the Carrageenan-Induced Paw Edema Assay.

Comparative Performance Data:

Compound/Drug	Dose (mg/kg, p.o.)	Animal Model	% Inhibition of Edema (at ~4h)	Reference
Indomethacin (Standard)	10	Rat	~50-60%	[4]
Phthalimide Derivative (3a)	250	Mouse	61.2%	[7]
Phthalimide Derivative (3j)	250	Mouse	51.0%	[7]

Discussion: Phthalimide derivatives demonstrate significant anti-inflammatory activity, comparable to the standard NSAID, Indomethacin.[7] Notably, compound 3a , a derivative with a p-chloro substitution, showed slightly superior efficacy at the tested dose, suggesting that substitutions on the phenyl ring can modulate potency.[7] While Indomethacin is effective at a much lower dose, the robust activity of phthalimides validates the scaffold as a promising starting point for novel anti-inflammatory agents.

Model 2: Acetic Acid-Induced Writhing Test (Visceral Analgesia)

Scientific Rationale: This model is highly sensitive for detecting peripherally acting analgesics.[8] The intraperitoneal injection of acetic acid irritates the peritoneal lining, triggering the release of endogenous pain mediators like prostaglandins and bradykinin.[9] This induces a characteristic and quantifiable "writhing" response—a stretching and constriction of the abdomen.[10] The efficacy of an analgesic is measured by its ability to reduce the number of writhes compared to a control group.

Comparative Performance Data:

Compound/Drug	Dose (mg/kg, i.p.)	Animal Model	Analgesic Effect (ID50 or % Inhibition)	Reference
Aspirin (Standard)	20	Mouse	46.3% Inhibition	[7][11]
Phthalimide Derivative (9a)	2.2	Mouse	ID50 = 2.2 mg/kg	[1]
Phthalimide Derivative (4)	Not specified	Mouse	95.5% Inhibition	[11]
Phthalimide Derivative (7)	Not specified	Mouse	93.2% Inhibition	[11]

Discussion: The data clearly indicates that certain phthalimide derivatives possess exceptionally potent analgesic properties. Compound 9a demonstrates an impressive ID50 of 2.2 mg/kg, suggesting it is significantly more potent than aspirin in this model of visceral pain.[1] Furthermore, several other derivatives achieved over 90% inhibition of writhing, far exceeding the effect of the standard drug aspirin at the doses tested.[11] This highlights the therapeutic potential of this class for treating inflammatory and visceral pain conditions.

Evaluation of Anticonvulsant Activity

The structural similarities between some phthalimides and established anticonvulsants have prompted investigation into their efficacy in seizure models. The Maximal Electroshock (MES) test is a cornerstone model for this purpose.

Model 3: Maximal Electroshock (MES) Seizure Test

Scientific Rationale: The MES test is a preclinical gold standard for identifying compounds that can prevent the spread of seizures, a hallmark of generalized tonic-clonic seizures in humans.[2][12] An electrical stimulus applied via corneal electrodes induces a characteristic seizure pattern, with the tonic hindlimb extension (THLE) being the critical endpoint.[13] Abolition of the THLE is considered a positive result, indicating anticonvulsant activity.[13] This model is particularly sensitive to drugs that act on voltage-gated sodium channels, a known mechanism for many phthalimide-based compounds.[3][14]

Hypothesized Mechanism of Action:

Caption: Phthalimide derivatives may block Na+ channels, reducing hyperexcitability.

Comparative Performance Data:

Compound/Drug	Dose (mg/kg, i.p.)	Animal Model	Anticonvulsant Effect (% Protection vs. THLE)	Reference
Phenytoin (Standard)	30	Mouse	~100% Protection	[3][15]
Phthalimide Derivative (3)	30	Mouse	100% Protection	[3][14]
Phthalimide Derivative (6)	30	Mouse	100% Protection	[3][14]
Phthalimide Derivative (7)	30	Mouse	100% Protection	[3][14]

Discussion: In the MES model, several phthalimide derivatives demonstrated 100% protection against tonic hindlimb extension at a dose of 30 mg/kg, exhibiting efficacy equivalent to the standard antiepileptic drug, Phenytoin.[3][14] This strong performance validates the hypothesis that the phthalimide scaffold can confer potent anticonvulsant activity, likely through the modulation of neuronal ion channels.[3][14] These results strongly support the further development of this chemical class for neurological disorders, including epilepsy.

Detailed Experimental Protocols

For scientific rigor and reproducibility, the following detailed protocols are provided.

Protocol 1: Carrageenan-Induced Paw Edema in Rats

• Animals: Male Wistar or Sprague-Dawley rats (150-200g) are used. Animals are housed under standard conditions and fasted overnight before the experiment.

• Grouping: Animals are randomly assigned to groups (n=6 per group): Vehicle Control (e.g., 0.5% CMC), Positive Control (Indomethacin, 10 mg/kg), and Test Compound groups (various doses).

• Baseline Measurement: The volume of the right hind paw of each rat is measured using a plethysmometer just before drug administration.

• Dosing: Test compounds, vehicle, or Indomethacin are administered orally (p.o.) by gavage, typically 60 minutes before carrageenan injection.[6]

• Induction: 0.1 mL of a 1% carrageenan solution in sterile saline is injected into the sub-plantar tissue of the right hind paw.[4]

• Paw Volume Measurement: Paw volume is measured again at 1, 2, 3, 4, and 5 hours post-carrageenan injection.[16]

• Calculation: The percentage increase in paw volume is calculated for each animal. The percentage inhibition of edema by the drug-treated groups is calculated relative to the vehicle control group.

Protocol 2: Acetic Acid-Induced Writhing Test in Mice

• Animals: Swiss albino mice (20-25g) of either sex are used.[17]

• Grouping: Animals are randomly assigned to groups (n=6-8 per group): Vehicle Control, Positive Control (Aspirin, 20 mg/kg), and Test Compound groups.

• Dosing: Test compounds or standards are administered, typically via intraperitoneal (i.p.) injection, 30-40 minutes prior to acetic acid injection.[17]

• Induction: A 0.6% or 1% solution of acetic acid is injected intraperitoneally at a volume of 10 mL/kg or 1 mL/100g body weight.[8][9]

• Observation: Immediately after injection, each mouse is placed in an individual observation chamber. Five minutes later, the number of writhes (abdominal constrictions and hind limb extensions) is counted over a 10-15 minute period.[9][17]

• Calculation: The percentage of analgesic activity (inhibition of writhing) is calculated using the formula: [(Control Mean - Treated Mean) / Control Mean] x 100.

Protocol 3: Maximal Electroshock (MES) Test in Mice

• Animals: Male CF-1 or Swiss albino mice (22-30g) are used.

• Grouping: Animals are randomly divided into control, standard, and test groups.

• Dosing: Test compounds or the standard drug (Phenytoin, 30 mg/kg) are administered i.p. 30-60 minutes before the electroshock.[18]

• Procedure:

  • A drop of local anesthetic (e.g., 0.5% tetracaine) is applied to the corneas.[13]

  • Corneal electrodes are placed on the eyes.

  • An electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) is delivered using an electroconvulsive apparatus.[13]

• Endpoint: The presence or absence of the tonic hindlimb extension (THLE) phase of the seizure is recorded. The abolition of this phase indicates protection.[2]

• Calculation: The percentage of animals protected in each group is calculated. An ED50 (the dose required to protect 50% of animals) can be determined using dose-response data.

Conclusion and Future Directions

The collective evidence from established in vivo models demonstrates that the phthalimide scaffold is a highly promising platform for the development of novel therapeutics. Analogs of 2-Phthalimidoacetamide have shown potent anti-inflammatory, analgesic, and anticonvulsant activities, often performing on par with or exceeding the efficacy of standard clinical drugs like Indomethacin, Aspirin, and Phenytoin. The robust performance in models of inflammatory pain (carrageenan edema, writhing test) and seizure spread (MES test) validates the core mechanisms of action related to prostaglandin synthesis inhibition and ion channel modulation.

Future research should focus on obtaining direct in vivo data for 2-Phthalimidoacetamide itself to confirm these predicted activities. Furthermore, comprehensive pharmacokinetic and toxicological studies are necessary next steps to establish a complete preclinical profile and to ascertain the therapeutic window and long-term safety of these promising compounds before they can advance toward clinical consideration.

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• EXTENDED EVALUATION OF THE ACETIC ACID-INDUCED WRITHING TEST IN THE MICE. ResearchGate. Available at: [Link]

• Eco-friendly Synthesis of Phthalimide Derivatives, their Analgesic Activity and QSAR Studies. International Journal of Pharmaceutical and Phytopharmacological Research. Available at: [Link]

• Novel derivatives of phthalimide with potent anticonvulsant activity in PTZ and MES seizure models. PubMed. Available at: [Link]

• Acute Seizure Tests Used in Epilepsy Research: Step-by-Step Protocol of the Maximal Electroshock Seizure (MES) Test, the Maximal Electroshock Seizure Threshold (MEST) Test, and the Pentylenetetrazole (PTZ)-Induced Seizure Test in Rodents. Springer Nature Experiments. Available at: [Link]

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Comparative Guide to Confirming the Mechanism of Action of Novel CRBN E3 Ligase Modulators like 2-Phthalimidoacetamide

This guide provides a comprehensive framework for researchers and drug development professionals to confirm the mechanism of action (MoA) of novel small molecules, using "2-Phthalimidoacetamide" as a representative example of a putative Cereblon (CRBN) E3 ligase modulator. The structural motif "phthalimide" is characteristic of immunomodulatory drugs (IMiDs), which function as "molecular glues" by coopting the CRBN E3 ubiquitin ligase complex to induce the degradation of specific protein targets.

Our approach moves beyond primary binding assays to focus on a suite of secondary, cell-based functional assays. These assays are designed not only to validate the on-target effects but also to build a robust, interconnected web of evidence for the hypothesized MoA. The causality behind each experimental choice is explained, ensuring a self-validating and scientifically rigorous workflow.

Hypothesized Mechanism: Co-opting the CRBN E3 Ligase Complex

The central hypothesis is that 2-Phthalimidoacetamide, like classic IMiDs (e.g., Lenalidomide), binds to Cereblon (CRBN), a substrate receptor for the CUL4-RBX1-DDB1-CRBN (CRL4^CRBN^) E3 ubiquitin ligase. This binding event allosterically modifies the substrate-binding surface of CRBN, leading to the recruitment and subsequent ubiquitination and proteasomal degradation of "neosubstrates"—proteins not normally targeted by this complex. Key neosubstrates for this class of compounds include the lymphoid transcription factors Ikaros (IKZF1) and Aiolos (IKZF3), and casein kinase 1 alpha (CK1α). The degradation of these targets triggers downstream anti-proliferative and immunomodulatory effects.

This proposed signaling cascade is illustrated below.

Caption: Hypothesized MoA of 2-Phthalimidoacetamide as a CRBN modulator.

Part 1: Validation of Neosubstrate Degradation

The most direct consequence of CRBN modulation is the degradation of its neosubstrates. Confirming this event is the cornerstone of the entire validation workflow. We will use a multiple myeloma cell line, such as MM.1S, which is known to be sensitive to IMiDs and expresses high levels of IKZF1 and IKZF3.

Assay 1.1: Western Blot for IKZF1/IKZF3 Degradation

Rationale: Western blotting provides a semi-quantitative, visual confirmation of the loss of a target protein following compound treatment. To ensure the degradation is proteasome-mediated (a key feature of E3 ligase activity), we include a control group co-treated with a proteasome inhibitor (e.g., MG132). If the compound-induced protein loss is rescued by MG132, it strongly supports the hypothesized MoA.

Experimental Workflow Diagram

Caption: Western blot workflow for detecting neosubstrate degradation.

Detailed Protocol:

• Cell Culture: Seed MM.1S cells in RPMI-1640 medium supplemented with 10% FBS at a density of 0.5 x 10^6 cells/mL in 6-well plates.

• Treatment: Prepare a dose-response curve for 2-Phthalimidoacetamide (e.g., 0.01, 0.1, 1, 10 µM). Include Vehicle (0.1% DMSO), a positive control (1 µM Lenalidomide), and a rescue group (10 µM 2-Phthalimidoacetamide + 10 µM MG132, pre-incubated with MG132 for 1 hour).

• Incubation: Incubate cells for 24 hours at 37°C, 5% CO2.

• Lysis: Harvest cells, wash with cold PBS, and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• Electrophoresis: Load 20 µg of protein per lane onto a 4-12% Bis-Tris gel and run SDS-PAGE.

• Transfer: Transfer proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk in TBST for 1 hour. Incubate with primary antibodies against IKZF1, IKZF3, and β-Actin (as a loading control) overnight at 4°C. Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Expected Data & Interpretation:

Treatment Group	IKZF1 Level (Relative to Vehicle)	IKZF3 Level (Relative to Vehicle)	Interpretation
Vehicle (0.1% DMSO)	100%	100%	Baseline protein expression.
Lenalidomide (1 µM)	~15%	~20%	Confirms assay validity and cell sensitivity.
2-Phthalimidoacetamide (0.1 µM)	~85%	~90%	Minimal effect at low dose.
2-Phthalimidoacetamide (1 µM)	~40%	~45%	Moderate, dose-dependent degradation.
2-Phthalimidoacetamide (10 µM)	~10%	~15%	Potent degradation at high dose.
2-Phthalimidoacetamide + MG132 (10 µM)	~95%	~98%	Critical Result: Rescue of degradation confirms proteasome-dependency.

Part 2: Assessment of Downstream Functional Consequences

Confirming neosubstrate degradation is crucial, but linking this molecular event to a cellular phenotype is essential for validating the MoA. The degradation of IKZF1/IKZF3 is known to cause two key effects: inhibition of myeloma cell proliferation and stimulation of T-cell activity (measured by IL-2 production).

Assay 2.1: Anti-Proliferative Activity in Multiple Myeloma Cells

Rationale: IKZF1 and IKZF3 are critical survival factors for multiple myeloma cells. Their degradation is expected to induce cell cycle arrest and/or apoptosis, leading to reduced proliferation. A cell viability assay will quantify this effect.

Detailed Protocol (using a luminescent cell viability assay):

• Cell Seeding: Seed MM.1S cells in a 96-well white, clear-bottom plate at 10,000 cells/well in 100 µL of media.

• Treatment: Add 100 µL of media containing 2x concentrated compounds to achieve the final desired concentrations (e.g., a 10-point, 3-fold serial dilution starting from 30 µM).

• Incubation: Incubate for 72 hours at 37°C, 5% CO2.

• Assay: Equilibrate the plate to room temperature. Add 100 µL of a reagent like CellTiter-Glo® (Promega), which measures ATP levels as an indicator of metabolic activity and cell viability.

• Measurement: Shake the plate for 2 minutes to induce lysis, then incubate for 10 minutes at room temperature to stabilize the luminescent signal. Read luminescence on a plate reader.

• Analysis: Normalize the data to vehicle-treated wells (100% viability) and calculate the half-maximal inhibitory concentration (IC50) using non-linear regression.

Assay 2.2: Immunomodulatory Effect on T-Cells (IL-2 Production)

Rationale: In contrast to their effect on myeloma cells, CRBN modulators stimulate T-cells. The degradation of IKZF1/IKZF3 in T-cells removes their repressive effect on the IL-2 gene promoter, leading to increased IL-2 production upon T-cell receptor (TCR) stimulation. This demonstrates the immunomodulatory aspect of the compound's MoA.

Detailed Protocol (using co-culture and ELISA):

• Cell Preparation: Isolate human peripheral blood mononuclear cells (PBMCs) from a healthy donor using a Ficoll-Paque gradient.

• Co-culture Setup: In a 96-well plate, add PBMCs (2 x 10^5 cells/well) and stimulate them with an anti-CD3 antibody (e.g., 1 µg/mL, plate-bound) to activate the TCR.

• Treatment: Immediately add 2-Phthalimidoacetamide across a dose-response range. Include a positive control (Lenalidomide) and vehicle.

• Incubation: Co-culture for 48-72 hours.

• Supernatant Collection: Centrifuge the plate and carefully collect the cell culture supernatant.

• ELISA: Quantify the concentration of Interleukin-2 (IL-2) in the supernatant using a standard human IL-2 ELISA kit, following the manufacturer's instructions.

• Analysis: Plot the IL-2 concentration against the compound concentration to determine the EC50 (half-maximal effective concentration) for IL-2 induction.

Expected Comparative Data Summary:

Compound	IKZF1 Degradation DC50 (µM)	MM.1S Proliferation IC50 (µM)	IL-2 Induction EC50 (µM)
Lenalidomide (Reference)	0.5	0.8	0.3
2-Phthalimidoacetamide	0.3	0.5	0.2
Inactive Epimer (Control)	> 50	> 50	> 50

Interpretation: The potency of 2-Phthalimidoacetamide in inducing IKZF1 degradation (DC50) should correlate strongly with its potency in inhibiting myeloma proliferation (IC50) and inducing IL-2 production (EC50). An inactive stereoisomer (epimer), if available, should show no activity in any of the assays, providing powerful evidence for a specific, structure-dependent MoA.

Conclusion: Building a Self-Validating Mechanistic Case

By systematically executing this suite of secondary assays, we can build a robust and compelling case for the mechanism of action of 2-Phthalimidoacetamide. The confirmation of dose-dependent, proteasome-mediated neosubstrate degradation (Assay 1.1), coupled with the validation of its predicted downstream consequences—anti-proliferative effects in myeloma cells (Assay 2.1) and immunostimulatory activity in T-cells (Assay 2.2)—forms a logically sound, self-validating triad of evidence. The tight correlation between the potency values across these distinct biological readouts provides strong support that 2-Phthalimidoacetamide functions as a novel molecular glue, co-opting the CRBN E3 ligase complex.

References

• Title: The Cereblon-binding agent Pomalidomide induces degradation of the C2H2 zinc finger transcription factors Ikaros and Aiolos. Source: American Association for Cancer Research URL: [Link]

• Title: Lenalidomide and Pomalidomide in Multiple Myeloma: Mechanisms of Action and Clinical Applications. Source: MDPI URL: [Link]

• Title: Lenalidomide enhances the function of CS1-specific CAR-T cells by promoting degradation of Ikaros and Aiolos. Source: JCI Insight URL: [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 2-Phthalimidoacetamide

As researchers and scientists in the dynamic field of drug development, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel chemical entities, such as 2-Phthalimidoacetamide, demands a thorough understanding of potential hazards and the stringent application of safety protocols. This guide, compiled from the perspective of a Senior Application Scientist, provides essential, immediate safety and logistical information for the operational use and disposal of 2-Phthalimidoacetamide, ensuring the well-being of laboratory personnel and the integrity of your research.

Hazard Identification and Risk Assessment

Given the toxicological profiles of analogous compounds, 2-Phthalimidoacetamide should be treated as a hazardous substance. The primary risks are anticipated to be:

• Carcinogenicity: Potential to cause cancer.[1][3][4]

• Acute Toxicity (Oral): Harmful if swallowed.[2][4]

• Skin Irritation: May cause skin irritation upon contact.[4]

• Eye Irritation: Can cause serious eye irritation.[2][4]

• Reproductive Toxicity: Some related compounds have shown evidence of reproductive toxicity.[5]

A thorough risk assessment should be conducted before commencing any work with this compound.

Personal Protective Equipment (PPE): Your First Line of Defense

The consistent and correct use of appropriate PPE is non-negotiable when handling 2-Phthalimidoacetamide.[6][7] The following table outlines the minimum required PPE.

PPE Component	Specifications and Rationale
Hand Protection	Double-gloving with nitrile gloves is recommended. Nitrile provides good resistance to a range of chemicals.[1][8] The outer glove should be removed and disposed of immediately after handling the compound. Always inspect gloves for any signs of degradation or perforation before use.
Eye Protection	Chemical splash goggles are mandatory to protect against splashes and fine dust particles.[9][10] A face shield should be worn in addition to goggles when there is a significant risk of splashing.[7][10]
Body Protection	A laboratory coat is the minimum requirement. For larger quantities or when generating dust, a disposable coverall (e.g., Tyvek) is recommended to prevent skin contact.[7]
Respiratory Protection	Work should be conducted in a certified chemical fume hood to minimize inhalation exposure.[9] If a fume hood is not available or if there is a risk of aerosol generation, a respirator with a particulate filter (e.g., N95 or P100) should be used.[9][11]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is critical to minimize exposure and prevent contamination.

1. Preparation and Engineering Controls:

• Designate a specific area within a certified chemical fume hood for handling 2-Phthalimidoacetamide.

• Ensure that an eyewash station and safety shower are readily accessible.[9]

• Prepare all necessary equipment and reagents before bringing the compound into the work area.

• Have a designated waste container ready for all contaminated materials.

2. Weighing and Aliquoting:

• Perform all weighing and aliquoting of solid 2-Phthalimidoacetamide within the chemical fume hood.

• Use a disposable weighing boat or paper to avoid contamination of the balance.

• Handle the compound gently to minimize the generation of airborne dust.

3. Solution Preparation:

• When dissolving the compound, add the solvent to the solid slowly to prevent splashing.

• Keep the container capped or covered as much as possible during the dissolution process.

4. Post-Handling Decontamination:

• Wipe down the work area in the fume hood with an appropriate solvent (e.g., 70% ethanol) and then with a soap and water solution.

• Carefully remove and dispose of all contaminated disposable materials in the designated hazardous waste container.

Donning and Doffing PPE Workflow

Caption: Sequential process for correctly putting on and removing personal protective equipment.

Disposal Plan: Managing Contaminated Waste

Proper disposal of 2-Phthalimidoacetamide and all contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• Solid Waste: All solid waste, including contaminated gloves, weighing paper, and disposable labware, should be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions of 2-Phthalimidoacetamide should be collected in a separate, labeled hazardous waste container. Do not mix with other solvent waste streams unless compatibility has been confirmed.

• Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated sharps container.

2. Labeling and Storage:

• All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name ("2-Phthalimidoacetamide"), and the associated hazards (e.g., "Toxic," "Carcinogen").

• Store waste containers in a designated, secondary containment area away from incompatible materials.

3. Final Disposal:

• Arrange for the disposal of all hazardous waste through your institution's Environmental Health and Safety (EHS) office. Do not dispose of this chemical down the drain or in regular trash.[4]

Chemical Waste Disposal Workflow

Caption: Step-by-step procedure for the safe disposal of chemical waste.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[5][9] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[2][5] Seek medical attention if irritation develops or persists.

• Inhalation: Move the affected person to fresh air.[5][9] If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting.[3] Rinse mouth with water and seek immediate medical attention.

• Spill: Evacuate the area. If the spill is small and you are trained to do so, contain the spill with absorbent material and clean the area with a decontaminating solution. For large spills, contact your institution's EHS office immediately.

By integrating these safety protocols into your laboratory's standard operating procedures, you can effectively mitigate the risks associated with handling 2-Phthalimidoacetamide and foster a culture of safety and scientific excellence.

References

• PENTA. (2023, March 30).
• Thermo Fisher Scientific Chemicals, Inc. (2025, December 23).
• Cole-Parmer. Material Safety Data Sheet - 2-[(2-Amino-2-oxoethyl)dithio]acetamide.
• Environmental Health and Safety, University of Iowa. OSHA Glove Selection Chart.
• Carl ROTH.
• Gloves Chemical Resistance Chart.
• Hazmat School. (2022, December 7). 5 Types of PPE for Hazardous Chemicals.
• National Industrial Chemicals Notification and Assessment Scheme. (2016, April 21). Acetamide, N-methyl-: Human health tier II assessment.
• Sigma-Aldrich. (2024, September 7).
• UF/IFAS EDIS. (2019, January 3). PI28/PI061: Personal Protective Equipment for Handling Pesticides.
• PubMed Central.
• Trihydro Corporation. (2020, November 19). Chemical PPE.
• Environment, Health and Safety, University of California, Berkeley. Ansell Chemical Resistance Glove Chart.
• Actylis Lab Solutions. (2010, June 10).
• Cole-Parmer.
• UC IPM. (2025, March 31). What Are You Wearing? Basic PPE for Pesticide Safety [Video]. YouTube.
• CP Lab Safety.
• AMG Medical. CHEMICAL RESISTANCE & BARRIER GUIDE.

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